An In-Depth Technical Guide to (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (Loliolide): Natural Sources, Biosynthesis, and Isolation Introduction (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (Loliolide): Natural Sources, Biosynthesis, and Isolation
Introduction
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, more commonly known by its trivial name Loliolide or (-)-Loliolide , is a monoterpenoid lactone that has garnered significant scientific interest. Structurally, it is a compact and deceptively simple molecule, yet it is one of the most widespread terpenoids found in nature. Its ubiquity is remarkable, with a documented presence across different biological kingdoms, including plants, algae, fungi, and even animals.[1][2][3] Loliolide is not a primary metabolite but rather a degradation product of carotenoids, formed under various environmental conditions.[4]
For researchers and professionals in drug development, Loliolide represents a molecule of considerable potential. It exhibits a broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective properties.[5][6] This guide provides a comprehensive technical overview of Loliolide, focusing on its natural sources, biosynthetic origins, established protocols for its isolation and purification, and its significant biological activities, thereby serving as a foundational resource for its exploration in pharmaceutical and biotechnological applications.
Section 1: Natural Distribution of Loliolide
Loliolide is exceptionally widespread, having been isolated from a vast array of terrestrial and marine organisms.[1][2] This ubiquitous distribution suggests a conserved formation pathway linked to fundamental biological molecules—carotenoids.
Marine Sources
Marine algae, particularly brown algae (Phaeophyceae), are among the most prolific sources of Loliolide.[7][8] However, it is also readily found in red (Rhodophyta) and green (Chlorophyta) algae.[7][9] Its presence has also been confirmed in marine animals, such as opisthobranch molluscs, which likely accumulate the compound through their diet.[10][11]
Terrestrial Sources
In the terrestrial realm, Loliolide is found in a diverse range of plants, from common herbs and flowers to shrubs and trees.[1][12] It has been identified in plants used extensively in traditional medicine, which has often prompted investigations into its biological effects.[2] Its presence is not limited to the plant kingdom; it has also been detected in insects like fire ants.[13]
The concentration of Loliolide in these natural sources is typically low, often in the range of micrograms per gram of dry weight, which makes its extraction and purification a significant challenge.[7][11]
Section 2: Biosynthesis via Carotenoid Degradation
Loliolide is a carotenoid-derived metabolite, specifically an apocarotenoid. It is not synthesized directly but results from the oxidative degradation of C40 carotenoids. The primary precursors are β-carotene and α-carotene-derived xanthophylls, such as lutein and zeaxanthin.[4][10]
The formation of Loliolide is often induced by environmental stress factors, including high light intensity, UV radiation, and the presence of reactive oxygen species (ROS).[4] These stressors trigger the photo-oxidation or enzymatic cleavage of carotenoids, leading to a cascade of smaller, often volatile, compounds, including β-ionone and ultimately, Loliolide. This pathway underscores Loliolide's role as a potential signaling molecule in plant stress responses, such as inducing resistance to herbivores.[4][18]
An In-depth Technical Guide to the Physicochemical Properties of Dihydroactinidiolide
For Researchers, Scientists, and Drug Development Professionals Abstract Dihydroactinidiolide is a naturally occurring volatile terpene of significant interest in the flavor, fragrance, and pharmaceutical industries.[1][...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Dihydroactinidiolide is a naturally occurring volatile terpene of significant interest in the flavor, fragrance, and pharmaceutical industries.[1][2][3] As a degradation product of carotenoids, it is found in numerous natural sources, including tea leaves, mangoes, and tobacco.[2][4] Its distinct sweet, tea-like aroma underpins its use as a fragrance and flavoring agent.[2][3][4][5] Beyond its sensory characteristics, dihydroactinidiolide exhibits a range of biological activities, including potential antioxidant, anticancer, and neuroprotective effects, making it a molecule of interest for therapeutic development.[1][6][7][8] A thorough understanding of its physicochemical properties is paramount for its effective isolation, characterization, formulation, and application. This guide provides a comprehensive overview of the core physicochemical properties of dihydroactinidiolide, supported by standardized methodologies and practical insights for research and development.
Chemical Identity and Structure
The foundational step in characterizing any compound is establishing its precise chemical identity. Dihydroactinidiolide is a bicyclic monoterpenoid lactone.
The molecule's structure, featuring a lactone (cyclic ester) functional group, is critical to its chemical stability and aroma profile.[15] This lactone ring is fused to a six-membered ring containing a quaternary carbon center, which contributes to its characteristic terpene nature.
Core Physicochemical Properties: A Quantitative Overview
The physical and chemical properties of a compound dictate its behavior in various systems, from simple solutions to complex biological matrices. These parameters are essential for designing extraction protocols, developing analytical methods, and creating stable formulations.
Table 1: Summary of Key Physicochemical Properties of Dihydroactinidiolide
Property
Value
Significance for R&D
Physical State
White to yellowish solid crystalline powder or colorless to pale yellow liquid.[10][11]
Influences handling, storage, and milling/dissolution processes.
Melting Point
40-43 °C (Several sources report ranges between 40-72°C depending on purity and isomeric form).[15][4][16]
Defines the solid-to-liquid phase transition, crucial for purification techniques like recrystallization and for setting storage conditions.
Key parameter for purification by distillation and for assessing volatility. Essential for GC (Gas Chromatography) method development.
Water Solubility
Insoluble to sparingly soluble (est. 600.6 mg/L at 25 °C).[9][11][12][17]
Critical for developing aqueous formulations. Its low water solubility necessitates the use of co-solvents or specialized delivery systems for biological assays.
Organic Solvent Solubility
Soluble in ethanol, chloroform, DMSO, and other nonpolar organic solvents.[15][12][17][18]
Guides the choice of solvents for extraction, purification (e.g., chromatography), and preparation of stock solutions for analysis and screening.
The octanol-water partition coefficient indicates moderate lipophilicity, suggesting it can cross biological membranes, a key consideration in drug development.
Useful for formulation calculations and solvent-based separations.
Flash Point
>100 °C (Values range from >100°C to 120°C).[15][9][11][16]
Important for safety and handling, defining the lowest temperature at which vapors can ignite.
Spectroscopic Profile for Structural Elucidation
Spectroscopic analysis provides a "fingerprint" of a molecule, allowing for unambiguous identification and structural confirmation.
Infrared (IR) Spectroscopy
The IR spectrum is used to identify the functional groups present in a molecule. For Dihydroactinidiolide, the most prominent feature would be a strong absorption peak characteristic of the lactone functional group.
Key Absorption: A strong peak around 1720-1760 cm⁻¹ is expected, corresponding to the C=O (carbonyl) stretch of the α,β-unsaturated γ-lactone ring. The exact position provides clues about ring strain and conjugation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.
¹H NMR: The proton NMR spectrum will show distinct signals for the methyl groups (singlets), the methylene protons of the cyclohexane ring (multiplets), and a vinyl proton adjacent to the carbonyl group (a singlet or doublet).
¹³C NMR: The carbon NMR spectrum will confirm the presence of 11 unique carbon atoms. Key signals include the carbonyl carbon of the lactone (downfield, ~170-180 ppm), olefinic carbons (~120-150 ppm), and the aliphatic carbons of the ring system and methyl groups (upfield).
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a molecule.
Molecular Ion Peak (M⁺): A peak at an m/z (mass-to-charge ratio) of approximately 180.115 would correspond to the exact mass of the C₁₁H₁₆O₂ molecule.[4][12]
Fragmentation Pattern: The way the molecule breaks apart in the mass spectrometer provides structural clues. Common fragmentation pathways for terpenes and lactones can be analyzed to confirm the connectivity of the atoms.
Experimental Protocols for Physicochemical Characterization
To ensure data is reliable and reproducible, standardized protocols must be followed. The OECD (Organisation for Economic Co-operation and Development) provides internationally accepted guidelines for testing chemicals.[19][20][21][22]
Workflow for Physicochemical Profiling
Caption: Workflow for the characterization of Dihydroactinidiolide.
Protocol 1: Determination of Water Solubility (Flask Method - OECD 105)
This method determines the saturation mass concentration of a substance in water.
Rationale: Understanding water solubility is fundamental for any application involving aqueous media, including biological assays, environmental fate studies, and beverage flavoring. The flask method is a straightforward and reliable approach for compounds with solubility >10⁻² g/L.
Methodology:
Preparation: Add an excess amount of Dihydroactinidiolide to a flask containing high-purity water. Ensure the amount is sufficient to produce a visible excess of the solid/liquid solute.
Equilibration: Seal the flask and agitate it at a constant, controlled temperature (e.g., 25 °C). The system must be allowed to reach equilibrium, which may take 24-48 hours. This is critical to ensure the water is fully saturated.
Phase Separation: After equilibration, cease agitation and allow the mixture to stand at the same temperature to let undissolved material settle. Centrifugation may be required to separate the aqueous phase from the excess solute.
Sampling & Analysis: Carefully take a known volume of the clear, supernatant aqueous phase.
Quantification: Analyze the concentration of Dihydroactinidiolide in the sample using a suitable, validated analytical method. High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS) are appropriate choices due to their sensitivity and specificity.
Calculation: The solubility is reported in units of mass per volume (e.g., mg/L) at the specified temperature.
Self-Validation: The experiment should be performed in triplicate to ensure precision. A preliminary test should be run to determine the appropriate equilibration time.
This protocol measures the lipophilicity of a compound, a key predictor of its biological absorption and distribution.
Rationale: The logP value is a cornerstone of drug design (Lipinski's Rule of Five) and environmental risk assessment. The HPLC method is a rapid and efficient alternative to the traditional shake-flask method, requiring less substance.
Methodology:
System Setup: Use a reverse-phase HPLC column (e.g., C18) with a mobile phase of a water-miscible organic solvent (like methanol or acetonitrile) and water.
Calibration: Inject a series of reference compounds with known logP values that bracket the expected logP of Dihydroactinidiolide. Record the retention time (t_R) for each.
Analysis: Inject a solution of Dihydroactinidiolide and determine its retention time under the same chromatographic conditions.
Void Time Determination: Determine the column void time (t₀) by injecting a non-retained substance (e.g., sodium nitrate).
Calculation:
Calculate the capacity factor (k) for each reference compound and for Dihydroactinidiolide using the formula: k = (t_R - t₀) / t₀.
Create a calibration curve by plotting the known logP values of the reference compounds against their calculated log(k) values.
Use the linear regression equation from the calibration curve to calculate the logP of Dihydroactinidiolide from its log(k) value.
Trustworthiness: The validity of the result depends on the quality of the calibration curve (R² > 0.98) and ensuring that Dihydroactinidiolide elutes within the retention time range of the reference standards.
Stability and Reactivity
Dihydroactinidiolide is described as being stable in most media, a quality attributed to its lactone structure.[9] However, its stability can be influenced by environmental factors.
pH: The lactone ring is susceptible to hydrolysis under strong acidic or alkaline conditions. Acidic conditions (pH < 4) can accelerate the degradation of its carotenoid precursors, while alkaline conditions (pH > 8) may reduce formation efficiency during synthesis or degradation processes.[4]
Temperature: While used in thermally processed foods, excessive temperatures can lead to degradation.[4] For long-term storage, it is often recommended to keep the compound in a cool place (e.g., 2-8°C) in a sealed container away from light and moisture.[8][10][16]
Reactivity: As a terpene derivative, it can undergo typical reactions of its class, such as reduction of the double bond or the lactone.[4]
Conclusion
Dihydroactinidiolide is a compound with significant commercial and scientific value. Its physicochemical properties—moderate lipophilicity, low water solubility, and characteristic volatility—are central to its identity and application. The data and protocols presented in this guide provide a robust framework for researchers and developers to effectively work with this molecule. By employing standardized methodologies and understanding the causal relationships behind these properties, scientists can ensure the quality, efficacy, and safety of products and research derived from Dihydroactinidiolide.
References
The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
Buy Dihydroactinidiolide | 17092-92-1. (2023, August 15). Smolecule.
dihydroactinidolide (+/-)-(2,6,6,-trimethyl-2-hydroxycyclohexylidene)acetic acid gamma-lactone. (n.d.). The Good Scents Company.
(S)-dihydroactinidiolide, 17092-92-1. (n.d.). The Good Scents Company.
OECD Guidelines for the Testing of Chemicals. (n.d.). Wikipedia.
The Multifaceted Biological Activities of (-)-Loliolide: A Technical Guide for Researchers
An In-depth Exploration of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one Introduction (-)-Loliolide, scientifically known as (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, is a naturally occ...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Exploration of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Introduction
(-)-Loliolide, scientifically known as (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, is a naturally occurring monoterpenoid lactone that has garnered significant attention within the scientific community.[1][2][3] This ubiquitous compound is found across a diverse range of terrestrial and marine organisms, from plants and algae to insects and corals.[1][2] Initially identified for its contribution to the aroma of various plants, recent research has unveiled a broad spectrum of potent biological activities, positioning (-)-loliolide as a promising candidate for therapeutic development. This technical guide provides a comprehensive overview of the known biological effects of (-)-loliolide, its mechanisms of action, and its potential applications in drug discovery and development.
Structure: A bicyclic compound featuring a fused furanone and cyclohexane ring system.
Key Biological Activities and Mechanisms of Action
(-)-Loliolide exhibits a remarkable array of pharmacological properties, including anti-inflammatory, antioxidant, neuroprotective, and anticancer activities.[2][3] The subsequent sections delve into the specifics of these activities and the underlying molecular mechanisms.
Anti-inflammatory and Antioxidant Effects
A substantial body of evidence highlights the potent anti-inflammatory and antioxidant properties of (-)-loliolide.[5][6] These dual activities are intrinsically linked and are primarily mediated through the modulation of key signaling pathways.
Mechanism of Action:
Activation of the Nrf2/HO-1 Pathway: (-)-Loliolide has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway.[5][6] Nrf2 is a master regulator of the antioxidant response, and its activation leads to the transcription of a battery of antioxidant and cytoprotective genes, including HO-1. This action helps to mitigate oxidative stress by reducing the production of intracellular reactive oxygen species (ROS).[5]
Inhibition of the NF-κB Pathway: Chronic inflammation is often associated with the overactivation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. (-)-Loliolide has been demonstrated to suppress the activation of NF-κB.[7] This inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), as well as inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[7]
Suppression of MAPK Signaling: The mitogen-activated protein kinase (MAPK) signaling cascade is also a crucial player in inflammatory responses. Studies have indicated that (-)-loliolide can suppress the activation of the MAPK pathway.[6]
These mechanisms collectively contribute to the compound's ability to alleviate inflammation and oxidative stress, suggesting its potential therapeutic utility in inflammatory conditions.
Experimental Protocol: In Vitro Anti-inflammatory Assay in HaCaT Keratinocytes
This protocol outlines a typical experiment to evaluate the anti-inflammatory effects of (-)-loliolide in human keratinocytes stimulated with pro-inflammatory cytokines.
Cell Culture: Human keratinocyte (HaCaT) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.
Cell Treatment: Cells are seeded in appropriate culture plates and allowed to adhere overnight. Subsequently, the cells are pre-treated with various concentrations of (-)-loliolide for 1-2 hours.
Inflammatory Stimulation: Following pre-treatment, the cells are stimulated with a combination of interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α) to induce an inflammatory response.
Measurement of Inflammatory Markers:
Cytokine Levels: The levels of pro-inflammatory cytokines (e.g., IL-6, IL-4, IL-13) and chemokines in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[5]
ROS Production: Intracellular reactive oxygen species (ROS) production is measured using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).
Western Blot Analysis: The expression levels of key proteins in the Nrf2/HO-1 and NF-κB signaling pathways are determined by Western blotting to elucidate the mechanism of action.
Neuroprotective Properties
Emerging research points to the neuroprotective potential of (-)-loliolide, suggesting its relevance in the context of neurodegenerative diseases.[7]
Mechanism of Action:
Mitochondrial Protection: (-)-Loliolide has been shown to protect mitochondria from dysfunction, a key factor in neuronal cell death.[7]
Reduction of Oxidative Stress: By mitigating oxidative stress, (-)-loliolide helps to protect neurons from damage induced by reactive oxygen species.[7]
Anti-apoptotic Effects: The compound has demonstrated the ability to inhibit apoptosis (programmed cell death) in neuronal cells.[7][8]
Inhibition of NF-κB Pathway: As in its anti-inflammatory role, the suppression of the NF-κB pathway contributes to its neuroprotective effects by reducing neuroinflammation.[7]
These findings suggest that (-)-loliolide could be a valuable lead compound for the development of therapies for neurodegenerative disorders such as Parkinson's and Alzheimer's disease.
Diagram: Proposed Neuroprotective Mechanism of (-)-Loliolide
Caption: Neuroprotective pathways of (-)-Loliolide.
Anticancer and Anti-Lipid Accumulation Activities
Preliminary studies have also indicated that (-)-loliolide may possess anticancer and anti-obesity properties.
Anticancer Activity: Research suggests that (-)-loliolide can inhibit the proliferation of certain cancer cells and induce apoptosis.[1][2][8]
Anti-Lipid Accumulation: (-)-Loliolide has been found to suppress lipid accumulation in adipocytes by inhibiting adipogenic and lipogenic pathways.[9] This suggests a potential role in the management of obesity.[9]
Further research is warranted to fully elucidate the mechanisms and therapeutic potential of (-)-loliolide in these areas.
Potential Applications and Future Directions
The diverse biological activities of (-)-loliolide make it a highly attractive molecule for various applications:
Pharmaceuticals: As a lead compound for the development of new drugs targeting inflammatory diseases, neurodegenerative disorders, and potentially cancer and obesity.[10][11]
Cosmeceuticals: Its antioxidant and anti-inflammatory properties make it a promising ingredient for skincare products aimed at protecting against environmental damage and reducing signs of aging.[10]
Functional Foods: Given its natural origin and safety profile, (-)-loliolide could be incorporated into functional foods and dietary supplements.
Future research should focus on in-depth preclinical and clinical studies to validate its therapeutic efficacy and safety. Furthermore, structure-activity relationship (SAR) studies could lead to the synthesis of more potent and selective analogs.
Conclusion
(-)-Loliolide, or (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, is a natural compound with a remarkable and diverse pharmacological profile. Its well-documented anti-inflammatory and antioxidant activities, mediated through the Nrf2/HO-1 and NF-κB pathways, along with its emerging neuroprotective and anticancer effects, underscore its significant therapeutic potential. This technical guide serves as a foundational resource for researchers and drug development professionals interested in harnessing the multifaceted biological activities of this promising natural product.
Kim, H. S., et al. (2021). (–)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. Antioxidants, 10(6), 856. Available from: [Link]
Grabarczyk, M., et al. (2015). Loliolide - the most ubiquitous lactone. Folia Biologica et Oecologica, 11, 1-7.
Kim, H. S., et al. (2021). (-)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. PubMed, 34071797. Available from: [Link]
Fernandes, C., et al. (2022). Loliolide, a New Therapeutic Option for Neurological Diseases? In Vitro Neuroprotective and Anti-Inflammatory Activities of a Monoterpenoid Lactone Isolated from Codium tomentosum. Marine Drugs, 20(1), 44. Available from: [Link]
FooDB. (2010). Showing Compound (S)-5,6,7,7alpha-Tetrahydro-4,4,7alpha-trimethyl-2(4H)-benzofuranone (FDB013900). Available from: [Link]
Grabarczyk, M., et al. (2015). Loliolide - the most ubiquitous lactone. ResearchGate. Available from: [Link]
Islam, M. T., et al. (2023). Loliolide: green monoterpenoid lactone with therapeutic and ecological significance-a comprehensive review with computational validation. Molecular Diversity. Available from: [Link]
Lee, J. H., et al. (2019). Loliolide Presents Antiapoptosis and Antiscratching Effects in Human Keratinocytes. Molecules, 24(3), 523. Available from: [Link]
PubChem. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one. Available from: [Link]
NIST. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Available from: [Link]
PlantaeDB. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one. Available from: [Link]
ResearchGate. Chemical structure of loliolide. Available from: [Link]
Sanjeewa, K. K. A., et al. (2021). Lipid Inhibitory Effect of (−)-loliolide Isolated from Sargassum horneri in 3T3-L1 Adipocytes. Marine Drugs, 19(2), 93. Available from: [Link]
PubChem. (6S,7aS)-5,6,7,7a-Tetrahydro-6-hydroxy-4,4,7a-trimethyl-2(4H)-benzofuranone. Available from: [Link]
Wang, Y., et al. (2022). Preparative separation and purification of loliolide and epiloliolide from Ascophyllum nodosum using amine-based microporous organic polymer for solid phase extraction coupled with macroporous resin and prep-HPLC. Analytical Methods, 14(3), 235-242. Available from: [Link]
AHH Chemical. 61927-07-9|6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Available from: [Link]
Güven, K. C., et al. (2009). Loliolide in marine algae. Natural Product Research, 23(5), 459-462. Available from: [Link]
An In-Depth Technical Guide to (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one and its Structural Analogs: From Synthesis to Therapeutic Potential
A Senior Application Scientist's Perspective on a Versatile Bioactive Scaffold For researchers, medicinal chemists, and professionals in drug development, the exploration of novel molecular scaffolds with significant bio...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Perspective on a Versatile Bioactive Scaffold
For researchers, medicinal chemists, and professionals in drug development, the exploration of novel molecular scaffolds with significant biological activity is a perpetual frontier. Among these, the tetrahydrobenzofuran-2-one core, particularly as embodied by (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, also known as (S)-wine lactone, presents a compelling case for in-depth investigation. This guide provides a comprehensive technical overview of this fascinating molecule and its analogs, delving into their synthesis, biological activities, and potential as therapeutic agents, with a particular focus on neurodegenerative diseases.
The Core Moiety: (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a naturally occurring monoterpene lactone. While renowned for its potent and desirable aroma in wine and various fruit juices, its biological properties are of significant interest to the scientific community.[1] The racemic form of this compound is known as dihydroactinidiolide.[2] This guide will explore the synthesis of this chiral molecule and the burgeoning research into the therapeutic applications of its structural analogs.
Synthetic Strategies: Crafting the Core Scaffold
The enantioselective synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a key undertaking for the systematic evaluation of its biological activity and that of its analogs. A notable and efficient method involves an intramolecular Diels-Alder reaction, which allows for the controlled formation of the bicyclic ring system with the desired stereochemistry.
Enantioselective Synthesis via Intramolecular Diels-Alder Reaction
A concise and effective synthesis of (3S,3aS,7aR)-wine lactone has been achieved commencing from (S)-2-methyl-3-butenoic acid, with the key step being an intramolecular Diels-Alder reaction.[1][3] This approach underscores the power of pericyclic reactions in constructing complex natural products with high stereocontrol.
The general workflow for such a synthesis can be visualized as follows:
Caption: Enantioselective synthesis workflow.
A more generalized, two-step oxidation method for the synthesis of the racemic dihydroactinidiolide starts from β-ionone.[2]
Biological Activity and Therapeutic Potential: A Focus on Neuroprotection
The true value of the (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one scaffold in a therapeutic context lies in the biological activities exhibited by its analogs. Research has particularly highlighted their potential in the realm of neurodegenerative diseases, such as Alzheimer's disease.
Acetylcholinesterase Inhibition: A Key Target in Alzheimer's Disease
A critical finding is the potent acetylcholinesterase (AChE) inhibitory activity of dihydroactinidiolide.[2] AChE is a key enzyme in the cholinergic nervous system, and its inhibition is a primary therapeutic strategy for Alzheimer's disease. Dihydroactinidiolide has been shown to have a half-maximal inhibitory concentration (IC50) of 34.03 nM against AChE.[2] This potent inhibition is supported by molecular docking studies which reveal strong hydrogen bonding interactions with key residues in the active site of the enzyme, including GLY117, GLY119, and SER200.[2]
Neuroprotection Against Amyloid-β Toxicity
Beyond AChE inhibition, dihydroactinidiolide demonstrates significant neuroprotective effects against the toxicity induced by amyloid-β (Aβ) peptides, a hallmark of Alzheimer's disease.[2] It has been shown to prevent Aβ self-aggregation and promote the disaggregation of existing Aβ plaques.[2] This multi-faceted approach, targeting both symptomatic relief (AChE inhibition) and disease modification (anti-Aβ aggregation), makes this scaffold particularly promising.
Mechanistic Insights: Unraveling the Neuroprotective Pathways
Understanding the molecular mechanisms underlying the neuroprotective effects of these compounds is paramount for their rational development as therapeutic agents. Dihydroactinidiolide has been found to exert its neuroprotective effects through the modulation of key signaling pathways involved in oxidative stress and apoptosis.
Activation of the Nrf2/HO-1 Pathway
Dihydroactinidiolide has been shown to upregulate the expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase-1 (HO-1). The Nrf2/HO-1 signaling pathway is a critical cellular defense mechanism against oxidative stress, and its activation is a well-established neuroprotective strategy.
Inhibition of the Caspase-3/Bax Apoptotic Pathway
Furthermore, dihydroactinidiolide has been observed to inhibit the caspase-3/Bax pathway, a key cascade in the execution of apoptosis or programmed cell death. By downregulating the pro-apoptotic protein Bax and inhibiting the activity of caspase-3, dihydroactinidiolide helps to prevent neuronal cell death.
The interplay of these pathways in mediating the neuroprotective effects of dihydroactinidiolide can be illustrated as follows:
Caption: Neuroprotective signaling pathways.
Structure-Activity Relationship (SAR) Insights
While comprehensive SAR studies on a wide range of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one analogs are still emerging, preliminary data allows for some initial insights. The potent activity of dihydroactinidiolide itself highlights the importance of the core bicyclic lactone structure.
Another structurally related C11-terpene, loliolide, has also been investigated for its biological activities. However, in studies on herbivore resistance, dihydroactinidiolide did not exhibit the same level of activity as loliolide, suggesting that subtle structural differences can significantly impact biological function.[4] This underscores the necessity for systematic synthetic modification and biological evaluation to delineate the key structural features required for potent and selective activity.
The broader class of benzofuran derivatives has been extensively studied, revealing a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects. This vast body of research provides a strong foundation for the further exploration of tetrahydrobenzofuran-2-one analogs as potential therapeutic agents.
This colorimetric assay is a standard method for measuring AChE activity and screening for inhibitors.
Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of TNB formation is directly proportional to AChE activity.
Materials:
Acetylcholinesterase (AChE) enzyme
Acetylthiocholine iodide (ATCI)
5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)
Phosphate buffer (0.1 M, pH 8.0)
96-well microplate
Microplate reader
Procedure:
Reagent Preparation:
Prepare a stock solution of AChE in phosphate buffer.
Prepare a stock solution of ATCI in deionized water.
Prepare a stock solution of DTNB in phosphate buffer.
Assay Protocol:
To each well of a 96-well plate, add 140 µL of phosphate buffer.
Add 20 µL of DTNB solution.
Add 10 µL of the test compound solution (or buffer for control).
Initiate the reaction by adding 20 µL of ATCI solution.
Immediately before adding the enzyme, add 10 µL of AChE solution to all wells except the blank.
Measure the absorbance at 412 nm at regular intervals for 10-15 minutes.
Data Analysis:
Calculate the rate of reaction (change in absorbance per minute).
The percentage of inhibition is calculated as: [1 - (Rate of sample / Rate of control)] * 100.
Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Amyloid-β (Aβ) Aggregation Inhibition Assay (Thioflavin T Assay)
This assay is widely used to screen for inhibitors of Aβ fibril formation.
Principle: Thioflavin T (ThT) is a fluorescent dye that exhibits enhanced fluorescence upon binding to amyloid fibrils. This property is used to monitor the aggregation of Aβ peptides in real-time.
Materials:
Aβ (1-42) peptide
Thioflavin T (ThT)
Phosphate buffered saline (PBS), pH 7.4
96-well black microplate with a clear bottom
Fluorometric microplate reader
Procedure:
Reagent Preparation:
Prepare a stock solution of Aβ (1-42) peptide in a suitable solvent (e.g., hexafluoroisopropanol), then lyophilize to obtain monomeric Aβ.
Prepare a stock solution of ThT in PBS.
Assay Protocol:
Dissolve the monomeric Aβ peptide in PBS to the desired final concentration (e.g., 10 µM).
Add the test compound at various concentrations to the Aβ solution.
Add ThT to a final concentration of 5 µM.
Incubate the plate at 37°C with continuous shaking.
Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) at regular intervals.
Data Analysis:
Plot the fluorescence intensity against time to obtain aggregation curves.
The percentage of inhibition is calculated by comparing the fluorescence intensity of the samples with and without the inhibitor at a specific time point.
Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Conclusion and Future Directions
The (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one scaffold represents a promising starting point for the development of novel therapeutic agents, particularly for neurodegenerative diseases. The potent acetylcholinesterase inhibitory and neuroprotective activities of its analog, dihydroactinidiolide, coupled with its ability to modulate key signaling pathways, underscore its potential.
Future research should focus on the synthesis and biological evaluation of a broader range of structural analogs to establish a comprehensive structure-activity relationship. This will enable the optimization of potency, selectivity, and pharmacokinetic properties. Further elucidation of the downstream signaling pathways and molecular targets will also be crucial for advancing these compounds through the drug discovery pipeline. The in-depth understanding and methodologies provided in this guide aim to empower researchers to unlock the full therapeutic potential of this versatile and compelling molecular architecture.
References
Ohta, H., et al. (2006). Concise enantioselective synthesis of wine lactone via intramolecular Diels–Alder reaction. Bioscience, Biotechnology, and Biochemistry, 70(5), 1247-1251.
Ohta, H., et al. (2006). Concise enantioselective synthesis of wine lactone via intramolecular Diels–Alder reaction. Bioscience, Biotechnology, and Biochemistry, 70(5), 1247-1251.
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349.
Shiojiri, K., et al. (2018). Loliolide, a Carotenoid Metabolite, Is a Potential Endogenous Inducer of Herbivore Resistance. Plant Physiology, 177(3), 1239-1251.
Kim, H., et al. (2015). Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Bulletin of the Korean Chemical Society, 36(5), 1519-1524.
Barreca, D., et al. (2024). In Vitro Evaluation of the Antioxidant Capacity of 3,3-Disubstituted-3H-benzofuran-2-one Derivatives in a Cellular Model of Neurodegeneration. International Journal of Molecular Sciences, 25(6), 3499.
Al-Harrasi, A., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196.
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349.
An In-depth Technical Guide to Flupirtine (CAS 15356-74-8): A Centrally Acting Analgesic with Neuroprotective Properties
This technical guide provides a comprehensive overview of Flupirtine, a unique centrally acting, non-opioid analgesic. It is intended for researchers, scientists, and professionals in drug development, offering in-depth...
Author: BenchChem Technical Support Team. Date: January 2026
This technical guide provides a comprehensive overview of Flupirtine, a unique centrally acting, non-opioid analgesic. It is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into its chemical characteristics, mechanism of action, pharmacological profile, and analytical methodologies.
Introduction: A Novel Analgesic Beyond Opioids and NSAIDs
Flupirtine is a triaminopyridine derivative that stands out in the landscape of pain management.[1] First synthesized in the 1980s in Germany, it offers a distinct alternative to traditional analgesics like opioids and non-steroidal anti-inflammatory drugs (NSAIDs).[1] Its primary indication is for the treatment of a variety of acute and chronic pain states, including musculoskeletal pain, headache, cancer-related pain, and postoperative pain.[1] What sets Flupirtine apart is its unique mechanism of action, which not only provides effective analgesia but also confers muscle relaxant and neuroprotective effects.[2]
Despite its efficacy, the use of Flupirtine has been met with caution due to concerns about hepatotoxicity, leading to restrictions on its use in some regions.[3] In March 2018, marketing authorizations for flupirtine were withdrawn in Europe due to the risk of serious liver injury.[3] Nevertheless, its novel pharmacological profile continues to make it a subject of significant interest for research and development, particularly in the exploration of new therapeutic avenues for neurodegenerative diseases.[2]
Chemical Identity and Physicochemical Properties
Flupirtine, as the maleate salt, is a water-soluble compound. It appears as a white to off-white powder.[4]
Mechanism of Action: A Selective Neuronal Potassium Channel Opener
Flupirtine's primary mechanism of action is as a selective neuronal potassium channel opener (SNEPCO).[2][3][5] It activates G-protein-coupled inwardly rectifying potassium (GIRK) channels in neurons.[1] This action leads to a neuronal hyperpolarization, stabilizing the resting membrane potential and making the neuron less excitable.[1] Consequently, the transmission of nociceptive (pain) signals is inhibited.[1]
Beyond its direct effect on potassium channels, Flupirtine also exhibits indirect N-methyl-D-aspartate (NMDA) receptor antagonism.[1][2] By enhancing the magnesium ion (Mg2+) block of the NMDA receptor, it reduces the influx of calcium ions (Ca2+) into the cell, which is a critical step in pain signal transmission and neuronal hyperexcitability.[1]
Caption: Mechanism of action of Flupirtine.
Pharmacological Profile
Pharmacokinetics
Flupirtine is well-absorbed after oral administration, with a bioavailability of approximately 90%. It is metabolized in the liver, primarily to an acetylated metabolite which retains some analgesic activity.[2] The elimination half-life is approximately 6.5 hours.[3]
Pharmacodynamics
The primary pharmacodynamic effects of Flupirtine are analgesia and muscle relaxation.[1] Unlike NSAIDs, it does not possess anti-inflammatory properties.[1] Its lack of interaction with opioid receptors means it is devoid of the typical side effects associated with opioids, such as respiratory depression, constipation, and the development of tolerance and dependence.[1][6]
Therapeutic Applications
Flupirtine has demonstrated efficacy in a broad range of pain conditions:
Musculoskeletal Pain: Effective for conditions like back pain.[1][3]
Headache: Used for chronic tension headaches and migraines.[1][2]
Neuropathic Pain: Shows effectiveness in reducing nerve-related pain.[1][7]
Cancer Pain: Has been shown to be more effective than some opioids in managing cancer pain.[1]
Postoperative Pain: A viable option for pain management after surgery.[1]
Fibromyalgia: Investigated as a potential treatment for fibromyalgia.[3]
Neuroprotective Effects
The ability of Flupirtine to reduce intracellular calcium influx has led to research into its neuroprotective potential in conditions such as Alzheimer's disease, Creutzfeldt-Jakob disease, and multiple sclerosis.[2][3]
Safety and Tolerability
The most significant adverse effect of Flupirtine is hepatotoxicity, which can range from elevated liver enzymes to severe liver injury and failure.[3][7] This has led to regulatory restrictions on its use.[3]
Common side effects are generally mild and may include:[1][6][7]
Dizziness
Drowsiness
Dry mouth
Nausea
Muscle tremors
Flupirtine is contraindicated in patients with a history of liver disease, myasthenia gravis, and chronic alcoholism.[1]
Experimental Protocols: Analytical Quantification
Accurate quantification of Flupirtine in biological matrices and pharmaceutical formulations is crucial for both clinical monitoring and quality control. High-performance liquid chromatography (HPLC) is a commonly employed technique.
Reverse-Phase HPLC (RP-HPLC) for Flupirtine Maleate in Pharmaceutical Dosage Forms
This protocol outlines a stability-indicating RP-HPLC method for the determination of Flupirtine maleate.
Instrumentation:
HPLC system with a UV detector
C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Reagents:
HPLC grade methanol
HPLC grade water
Orthophosphoric acid (OPA)
Procedure:
Mobile Phase Preparation: Prepare a mixture of methanol and 0.2% OPA in a 90:10 (v/v) ratio.[4]
Standard Solution Preparation: Accurately weigh and dissolve Flupirtine maleate working standard in methanol to obtain a known concentration.[4]
Sample Preparation (Tablets):
Weigh and finely powder a set number of tablets.
Accurately weigh a portion of the powder equivalent to a single dose and dissolve it in methanol.[4]
Filter the solution to remove any undissolved excipients.
Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms. The concentration of Flupirtine in the sample can be determined by comparing the peak area with that of the standard.
Caption: Workflow for RP-HPLC analysis of Flupirtine.
Conclusion
Flupirtine represents a unique class of analgesic with a mechanism of action distinct from opioids and NSAIDs. Its efficacy in a wide range of pain conditions, coupled with its muscle relaxant and neuroprotective properties, underscores its therapeutic potential. However, the risk of hepatotoxicity necessitates careful patient selection and monitoring. Continued research into the pharmacological profile of Flupirtine and the development of analogues with improved safety profiles may unlock new therapeutic strategies for pain management and neurodegenerative disorders.
References
Harish, S., et al. (2012). Flupirtine: Clinical pharmacology. Journal of Anaesthesiology Clinical Pharmacology, 28(2), 172–177. [Link]
Kumar, A., et al. (2013). Flupirtine. Journal of Drug Delivery and Therapeutics, 3(6), 113-116. [Link]
Wikipedia. (n.d.). Flupirtine. Retrieved from [Link]
Singh, A., & Mathur, V. (2017). Flupirtine: A Narrative Review of Its Role in Acute and Chronic Pain Management. Med One, 2(2), e170010. [Link]
Pediatric Oncall. (n.d.). Flupirtine. Retrieved from [Link]
Patsnap Synapse. (2024). What is Flupirtine Maleate used for? Retrieved from [Link]
Apollo Pharmacy. (n.d.). Flupirtine: Uses, Side Effects and Medicines. Retrieved from [Link]
Das, S., Mukherjee, S., & Pal, D. (2019). Analytical Method for Development and Validation of Flupirtine Maleate by Reverse-phase High-performance Liquid Chromatography. International Journal of Pharmaceutical & Biological Archives, 10(2), 95-103. [Link]
Sterispharma. (2024). Flupirtine Maleate (100mg) - Uses, Side Effects, Dosage, Price and More. Retrieved from [Link]
An In-Depth Technical Guide to the Discovery and History of Dihydroactinidiolide
Introduction Dihydroactinidiolide, a naturally occurring monoterpene lactone, has garnered significant interest within the scientific community for its diverse biological activities and its prevalence in a wide array of...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Dihydroactinidiolide, a naturally occurring monoterpene lactone, has garnered significant interest within the scientific community for its diverse biological activities and its prevalence in a wide array of natural sources. This volatile organic compound is a key contributor to the characteristic aroma of many plants, including tea and tobacco, and plays a role in plant physiology as a growth inhibitor.[1] Beyond its sensory properties, dihydroactinidiolide has demonstrated promising pharmacological potential, exhibiting antioxidant, antibacterial, anticancer, and neuroprotective effects.[1][2] This guide provides a comprehensive overview of the discovery, history, synthesis, and biological significance of dihydroactinidiolide, tailored for researchers, scientists, and professionals in the field of drug development.
Discovery and Historical Context
The journey of dihydroactinidiolide began in the mid-20th century with the investigation of the chemical constituents of the silver vine (Actinidia polygama), a plant known for its stimulating effect on felines. In 1967, Japanese chemists T. Sakan, S. Isoe, and S. B. Hyeon reported the isolation and structural elucidation of a series of iridoid monoterpenes from this plant, which they named matatabi lactones.[3] Among these compounds was dihydroactinidiolide, marking its official discovery and entry into the scientific literature. This seminal work laid the foundation for future research into the chemistry and biological activity of this intriguing molecule.
Natural Occurrence and Biosynthesis
Dihydroactinidiolide is widely distributed in the plant kingdom, having been identified in black tea (Camellia sinensis), tobacco (Nicotiana tabacum), mangoes (Mangifera indica), and fenugreek (Trigonella foenum-graecum), among others.[4][5] Its presence contributes to the complex flavor and aroma profiles of these plants.
The biosynthesis of dihydroactinidiolide is intrinsically linked to the degradation of carotenoids, particularly β-carotene.[6][7] This process can occur through both enzymatic and non-enzymatic pathways, often initiated by oxidative stress or photo-oxidation. The key intermediate in this transformation is β-ionone, which undergoes a series of oxidative steps to yield dihydroactinidiolide.
Biosynthetic Pathway from β-Carotene
The degradation of β-carotene to dihydroactinidiolide is a multi-step process involving oxidative cleavage and subsequent cyclization. While the precise enzymatic machinery can vary between organisms, the general pathway is understood to proceed as follows:
Caption: Biosynthetic pathway of Dihydroactinidiolide from β-Carotene.
Chemical Synthesis
The demand for dihydroactinidiolide in the flavor, fragrance, and pharmaceutical industries has driven the development of various synthetic routes. The most common starting materials for its synthesis are β-ionone and citral.
Synthesis from β-Ionone
A facile and widely employed method for the synthesis of dihydroactinidiolide from β-ionone involves a two-step oxidation process.[8] This approach is favored for its relatively straightforward procedure and good yields.
Experimental Protocol: Synthesis of Dihydroactinidiolide from β-Ionone
Step 1: Epoxidation of β-Ionone.
Dissolve β-ionone (1 equivalent) in a suitable solvent such as dichloromethane or methanol.
Add an oxidizing agent, for example, meta-chloroperoxybenzoic acid (m-CPBA) (1.1 equivalents), portion-wise at 0°C.
Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).
Quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) and extract the product with an organic solvent.
Wash the organic layer with a saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.
Concentrate the solvent under reduced pressure to obtain the crude 5,6-epoxy-β-ionone.
Step 2: Oxidative Rearrangement and Lactonization.
Dissolve the crude 5,6-epoxy-β-ionone in a suitable solvent like acetic acid or a mixture of acetone and water.
Add a strong oxidizing agent, such as potassium permanganate (KMnO₄) or chromic acid, dropwise at a controlled temperature (typically 0-10°C).
Allow the reaction to proceed at room temperature until completion.
Work up the reaction by adding a reducing agent (e.g., sodium bisulfite) to quench the excess oxidant, followed by extraction with an organic solvent.
Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford pure dihydroactinidiolide.
Synthesis from Citral
An alternative synthetic route utilizes citral as the starting material, which undergoes a series of transformations including cyclization, cyanation, hydrolysis, and lactonization to yield dihydroactinidiolide.[9]
Caption: Synthetic pathway of Dihydroactinidiolide from Citral.
Spectroscopic Characterization
The structural elucidation and identification of dihydroactinidiolide rely on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of dihydroactinidiolide provide detailed information about its carbon-hydrogen framework.
¹H NMR (CDCl₃)
¹³C NMR (CDCl₃)
Chemical Shift (ppm)
Assignment
5.75 (s, 1H)
H-7
2.45 (m, 1H)
H-4a
2.20 (m, 1H)
H-4b
1.85 (m, 2H)
H-5
1.60 (m, 2H)
H-6
1.45 (s, 3H)
CH₃-3
1.25 (s, 3H)
CH₃-3
1.20 (s, 3H)
CH₃-7a
Note: Chemical shifts are approximate and may vary slightly depending on the solvent and instrument.
Infrared (IR) Spectroscopy
The IR spectrum of dihydroactinidiolide is characterized by strong absorption bands corresponding to the carbonyl group of the lactone and the carbon-carbon double bond.
~1760 cm⁻¹ (strong, sharp): C=O stretching vibration of the α,β-unsaturated γ-lactone.
~1630 cm⁻¹ (medium): C=C stretching vibration.
~2850-2960 cm⁻¹ (medium to strong): C-H stretching vibrations of the methyl and methylene groups.
Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of dihydroactinidiolide typically shows a molecular ion peak ([M]⁺) at m/z 180, corresponding to its molecular weight. The fragmentation pattern is characteristic of lactones and terpenoids, with common losses of methyl (CH₃) and carbonyl (CO) groups.
Biological Activities and Applications
Dihydroactinidiolide has emerged as a molecule of significant interest due to its broad spectrum of biological activities.
Biological Activity
Key Findings
Potential Applications
Neuroprotective
Potent inhibitor of acetylcholinesterase (AChE) with an IC₅₀ of 34.03 nM.[8]
Alzheimer's disease and other neurodegenerative disorders.
Anticancer
Exhibits cytotoxic effects against various cancer cell lines, including HeLa, MCF-7, and HepG2.
Oncology and cancer research.
Antioxidant
Demonstrates free radical scavenging activity.
Nutraceuticals and functional foods.
Antibacterial
Shows inhibitory activity against certain bacterial strains.
Data varies depending on the study, generally in the micromolar range.
MCF-7 (Breast Cancer)
Data varies depending on the study, generally in the micromolar range.
HepG2 (Liver Cancer)
Data varies depending on the study, generally in the micromolar range.
Note: Specific IC₅₀ values can vary between different studies due to variations in experimental conditions.
Isolation from Natural Sources
The isolation of dihydroactinidiolide from natural sources, such as tea leaves, typically involves solvent extraction followed by chromatographic purification.
Experimental Protocol: Isolation of Dihydroactinidiolide from Black Tea Leaves
Extraction:
Grind dry black tea leaves to a fine powder.
Perform a solid-liquid extraction with a suitable organic solvent, such as dichloromethane or ethyl acetate, at room temperature for several hours with constant stirring.
Filter the extract and concentrate the solvent under reduced pressure to obtain a crude extract.
Liquid-Liquid Partitioning:
Dissolve the crude extract in a methanol-water mixture.
Perform liquid-liquid partitioning against a nonpolar solvent like hexane to remove lipids and other nonpolar compounds.
Subsequently, partition the aqueous methanol phase with a solvent of medium polarity, such as dichloromethane, to extract the dihydroactinidiolide.
Chromatographic Purification:
Concentrate the dichloromethane fraction and subject it to column chromatography on silica gel.
Elute the column with a gradient of increasing polarity, typically a mixture of hexane and ethyl acetate.
Collect the fractions and monitor them by thin-layer chromatography (TLC).
Combine the fractions containing pure dihydroactinidiolide and evaporate the solvent to yield the isolated compound.
Conclusion
Dihydroactinidiolide, since its discovery in 1967, has evolved from a mere plant metabolite to a molecule of significant scientific and commercial interest. Its intriguing biological activities, particularly its neuroprotective and anticancer potential, continue to drive research in drug discovery and development. The well-established synthetic routes and its natural abundance make it an accessible compound for further investigation. This guide has provided a comprehensive technical overview of dihydroactinidiolide, offering a solid foundation for researchers and scientists to explore the full potential of this versatile natural product.
References
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349. [Link]
Science.gov. cell lines ic50: Topics by Science.gov. [Link]
ResearchGate. IC50 values of the compounds against MCF-7 and HepG2 cell lines. [Link]
Sakan, T., et al. (1967). [Matatabi (Actinidia Polygama Miq.)--isolation and Structure of Its Biologically Active Components]. Tanpakushitsu Kakusan Koso, 12(1), 2-9. [Link]
PubMed Central. Analytical tools for the analysis of β-carotene and its degradation products. [Link]
Agritrop. Degradation of β-carotene during fruit and vegetable processing or storage: reaction mechanisms and kinetic aspects: a review. [Link]
ResearchGate. (A) 1 H-NMR and (B) 13 C-NMR spectra of Peak 1 from Fraction 6 of the... [Link]
MDPI. Structural Prediction of Bioactive Compound Elucidated Through 1H and 13C NMR Based Metabolomics from Physalis Minima. [Link]
Royal Society of Chemistry. 1H NMR (400 MHz, CDCl3) δ =. [Link]
MDPI. Free Radical Mediated Oxidative Degradation of Carotenes and Xanthophylls. [Link]
PubMed. Mechanism of beta-carotene degradation. [Link]
MDPI. Bioassay-Guided Alkaloids Isolation from Camellia sinensis and Colchicum luteum: In Silico and In Vitro Evaluations for Protease Inhibition. [Link]
PubMed Central. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts. [Link]
MDPI. Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. [Link]
ResearchGate. Advanced method for the synthesis of (±)-dihydroactinidiolide. [Link]
ResearchGate. A Simple Way to (±)‐Dihydroactinidiolide from β‐Ionone Related to the Enzymic Co‐oxidation of β‐Carotene in Aqueous Solution. [Link]
Semantic Scholar. Anti-cancer effects of the extracts of broad and spirale cultivars of Codiaeum variegatum (L.) Blume on. [Link]
ResearchGate. IC50 values of the compounds on HepG2 and MCF-7 cell lines. [Link]
spectroscopic data for (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
An In-Depth Technical Guide to the Spectroscopic Characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one Abstract (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a chiral lactone co...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Spectroscopic Characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Abstract
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a chiral lactone commonly known as (S)-Dihydroactinidiolide, is a molecule of significant interest across the pharmaceutical, fragrance, and flavor industries.[1] Its presence as a natural product in substances like black tea, mangoes, and tobacco contributes to their complex aromatic profiles.[2] Furthermore, its utility as a synthetic intermediate and a bioactive compound necessitates a robust and well-understood analytical profile for quality control, research, and development. This guide provides a detailed examination of the core spectroscopic techniques used to characterize this compound: Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. We delve into the interpretation of the spectral data, outline standardized experimental protocols, and provide insights grounded in established chemical principles to offer a comprehensive resource for researchers, chemists, and quality assurance professionals.
Introduction: The Significance of (S)-Dihydroactinidiolide
(S)-Dihydroactinidiolide (CAS No. for (R)-isomer: 17092-92-1) is a C11-norisoprenoid derived from the degradation of carotenoids.[3] Its molecular formula is C₁₁H₁₆O₂ with a molecular weight of 180.24 g/mol .[2] The compound's pleasant, sweet, tea-like, and woody odor has cemented its role as a valuable component in the fragrance industry.[4] Beyond its sensory properties, Dihydroactinidiolide has been investigated for various biological activities, including potential neuroprotective effects, making it a target of interest in drug discovery and natural product synthesis.[5]
The unambiguous identification and structural confirmation of (S)-Dihydroactinidiolide are paramount. Spectroscopic analysis provides the molecular fingerprint required to confirm its identity, ascertain its purity, and elucidate its structure. This guide is structured to walk the user through the essential spectroscopic data, beginning with molecular weight and fragmentation confirmation by Mass Spectrometry, followed by functional group identification via Infrared Spectroscopy, and culminating in the detailed structural map provided by Nuclear Magnetic Resonance.
Molecular Structure and Physicochemical Properties
Understanding the foundational structure is key to interpreting its spectroscopic output. The molecule consists of a bicyclic system featuring a fused γ-lactone and a cyclohexene ring. Key structural features include a gem-dimethyl group at position 4, a quaternary carbon at position 7a bearing a methyl group, and an α,β-unsaturated ester within the lactone ring.
Caption: Molecular structure of Dihydroactinidiolide.
Table 1: Physicochemical Properties of Dihydroactinidiolide
| Solubility | Soluble in alcohol; sparingly soluble in water | |
Spectroscopic Analysis
The following sections detail the expected and observed spectroscopic data for Dihydroactinidiolide.
Mass Spectrometry (MS)
Mass spectrometry is fundamental for determining the molecular weight and obtaining structural information through fragmentation patterns. Electron Ionization (EI) is a common method for this class of compounds.
Interpretation of the Mass Spectrum:
The EI mass spectrum provides a definitive molecular weight and characteristic fragmentation. The molecular ion peak (M⁺) is expected at m/z 180, confirming the molecular formula C₁₁H₁₆O₂. The fragmentation pattern is highly informative, often initiated by the loss of one of the methyl groups.
Table 2: Key Mass Spectrometry Fragmentation Data (EI)
m/z Value
Proposed Fragment
Significance
180
[C₁₁H₁₆O₂]⁺
Molecular Ion (M⁺)
165
[M - CH₃]⁺
Loss of a methyl group, a very common initial fragmentation for this structure.
123
[C₈H₁₁O]⁺
Further fragmentation, likely involving cleavage of the lactone ring.
109
[C₇H₉O]⁺
Loss of CO from the m/z 123 fragment or another rearrangement.
| 95 | [C₇H₁₁]⁺ | A common fragment corresponding to the cyclohexene ring portion after loss of the lactone functionality. |
Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule. The IR spectrum of Dihydroactinidiolide is dominated by absorptions corresponding to its lactone ring and alkyl framework.
Expected IR Absorption Bands:
C=O Stretch (Lactone): A strong, sharp absorption is expected in the range of 1740-1780 cm⁻¹ . The position within this range is influenced by the five-membered ring (which increases the frequency) and the α,β-unsaturation (which typically lowers it slightly). This is often the most prominent peak in the spectrum.
C=C Stretch: A medium-intensity absorption is expected around 1670-1690 cm⁻¹ for the double bond conjugated with the lactone carbonyl.
C-O Stretch: Two distinct C-O stretching bands are anticipated. The C-O-C stretch of the ester is typically strong and appears in the 1250-1350 cm⁻¹ region (acyl-oxygen) and 1000-1150 cm⁻¹ region (alkyl-oxygen).
C-H Stretches (sp³): Multiple bands just below 3000 cm⁻¹ (typically 2850-2970 cm⁻¹ ) are expected, corresponding to the symmetric and asymmetric stretching of the various methyl and methylene groups.
C-H Bend (sp³): Characteristic bending vibrations for the gem-dimethyl group and other CH₂/CH₃ groups would appear in the 1365-1470 cm⁻¹ region.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Disclaimer: Verified, peer-reviewed experimental NMR data for this compound is not available in readily accessible public databases. The data presented below is based on computational predictions and analysis of related structures. It serves as a reliable guide for what researchers should expect to observe.
NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule.
The proton NMR spectrum allows for the identification and quantification of hydrogen atoms in different chemical environments.
Table 3: Predicted ¹H NMR Chemical Shifts and Multiplicities (CDCl₃, ~400 MHz)
Proton Assignment
Predicted δ (ppm)
Multiplicity
Notes
H-3 (Vinyl H)
~5.70
s
Singlet, as there are no vicinal protons. Deshielded due to its position on the α,β-unsaturated system.
H-5, H-6, H-7 (CH₂)
1.40 - 2.10
m
Complex multiplets from the three methylene groups in the six-membered ring.
Me-7a
~1.35
s
Singlet, tertiary methyl group attached to the quaternary center C-7a.
Me-4 (gem-dimethyl)
~1.15
s
Singlet, representing the six protons of the two methyl groups at C-4.
| Me-4 (gem-dimethyl) | ~1.10 | s | Singlet, may be slightly shifted from the other methyl group. |
The carbon-13 NMR spectrum reveals all unique carbon environments in the molecule.
Table 4: Predicted ¹³C NMR Chemical Shifts (CDCl₃, ~100 MHz)
Carbon Assignment
Predicted δ (ppm)
Notes
C-2 (Carbonyl)
~172.0
Carbonyl carbon of the lactone, highly deshielded.
C-3a
~168.0
Quaternary vinyl carbon, deshielded by conjugation and the adjacent oxygen.
C-3 (Vinyl CH)
~115.0
Vinyl methine carbon.
C-7a (Quaternary)
~85.0
Quaternary carbon attached to oxygen and three other carbons.
C-4 (Quaternary)
~35.0
Quaternary carbon of the gem-dimethyl group.
C-5, C-6, C-7 (CH₂)
20.0 - 40.0
Aliphatic methylene carbons of the six-membered ring.
Me-7a
~28.0
Methyl carbon attached to C-7a.
| Me-4 (gem-dimethyl) | ~25.0 | Methyl carbons of the gem-dimethyl group. |
Experimental Protocols
To ensure data reproducibility and quality, standardized protocols are essential.
Sample Preparation
For NMR: Accurately weigh approximately 5-10 mg of (S)-Dihydroactinidiolide and dissolve in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Deuterated Chloroform). Transfer the solution to a 5 mm NMR tube. The choice of solvent is critical as it can slightly influence chemical shifts.
For IR (Liquid Film): If the sample is a low-melting solid or oil, place a small drop between two polished salt plates (e.g., NaCl or KBr) and gently press to form a thin film.
For GC-MS: Prepare a dilute solution (~100 µg/mL) in a volatile organic solvent such as Dichloromethane or Hexane.
Instrumentation and Data Acquisition
Caption: General workflow for spectroscopic characterization.
Mass Spectrometry:
Technique: Gas Chromatography-Mass Spectrometry (GC-MS).
GC Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.
Mode: Attenuated Total Reflectance (ATR) or transmission (liquid film).
Parameters: Typically scan from 4000 to 400 cm⁻¹, accumulating 16-32 scans for a good signal-to-noise ratio.
Nuclear Magnetic Resonance:
Instrument: A 400 MHz or higher field NMR spectrometer.
Experiments: Standard 1D experiments for ¹H and ¹³C are essential. For unambiguous assignment, 2D experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) are highly recommended.
Conclusion
The spectroscopic profile of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is distinct and allows for its confident identification. Mass spectrometry confirms its molecular weight of 180.24 g/mol and reveals a characteristic fragmentation pattern. Infrared spectroscopy clearly indicates the presence of the α,β-unsaturated γ-lactone functional group. Finally, ¹H and ¹³C NMR spectroscopy provide a complete map of the carbon-hydrogen framework, confirming the connectivity and stereochemistry of the molecule. The combination of these techniques provides a self-validating system for the analysis of this important natural product, ensuring its quality and identity for its diverse applications.
References
Das, M., Prakash, S., Nayak, C., & Devi, K. P. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349. [Link]
Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. PharmaCompass. Retrieved January 16, 2026, from [Link]
NIST. (n.d.). 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-4,4,7a-trimethyl-. In NIST Chemistry WebBook. U.S. Secretary of Commerce on behalf of the United States of America. Retrieved January 16, 2026, from [Link]
ResearchGate. (2025). 5,6,7,7A-Tetrahydro-4,4,7A-trimethyl-2(4H)-benzofuranone (1), tetradecanoic acid (2) mass-spectra. [Image]. Retrieved January 16, 2026, from [Link]
Wikipedia contributors. (2023). Dihydroactinidiolide. In Wikipedia, The Free Encyclopedia. Retrieved January 16, 2026, from [Link]
FooDB. (2010). Showing Compound (S)-5,6,7,7alpha-Tetrahydro-4,4,7alpha-trimethyl-2(4H)-benzofuranone (FDB013900). FooDB. Retrieved January 16, 2026, from [Link]
The Good Scents Company. (n.d.). (S)-dihydroactinidiolide. Retrieved January 16, 2026, from [Link]
J&K Scientific. (n.d.). (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Retrieved January 16, 2026, from [Link]
Yao, S., Johannsen, M., Hazell, R. G., & Jørgensen, K. A. (1998). Total Synthesis of (R)-Dihydroactinidiolide and (R)-Actinidiolide Using Asymmetric Catalytic Hetero-Diels−Alder Methodology. The Journal of Organic Chemistry, 63(1), 118–121. [Link]
CAS Common Chemistry. (n.d.). 5,6,7,7a-Tetrahydro-4,4,7a-trimethyl-2(4H)-benzofuranone. CAS, a division of the American Chemical Society. Retrieved January 16, 2026, from [Link]
PubChem. (n.d.). 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-4,4,7a-trimethyl-. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]
J&K Scientific. (n.d.). (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Retrieved January 16, 2026, from [Link]
Dihydroactinidiolide: A Terpenoid with Therapeutic Potential in Neurodegeneration and Beyond
An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract Dihydroactinidiolide (DHA), a naturally occurring volatile terpene found in various plants such as black tea, mangoes, and tobacco,...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
Dihydroactinidiolide (DHA), a naturally occurring volatile terpene found in various plants such as black tea, mangoes, and tobacco, is gaining significant attention in the scientific community.[1][2][3][4] Initially recognized for its pleasant, tea-like aroma and use in the flavor and fragrance industries, emerging research has illuminated its potent biological activities.[1][2][5] This technical guide provides an in-depth analysis of the potential therapeutic targets of Dihydroactinidiolide, synthesizing current in-vitro and in-vivo data. We will explore its multifaceted mechanisms of action, focusing on its neuroprotective, antioxidant, and anti-apoptotic properties. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic promise of this compelling natural compound.
Introduction to Dihydroactinidiolide (DHA)
Dihydroactinidiolide (C₁₁H₁₆O₂) is a monoterpene lactone derived from the degradation of carotenoids, such as β-carotene.[1][6] Its presence is widespread in the plant kingdom, where it plays roles in plant physiology, including growth inhibition and gene expression regulation.[2][7][8][9] Beyond its botanical functions, DHA has demonstrated a remarkable spectrum of bioactivities, including antioxidant, antibacterial, anticancer, and potent neuroprotective effects, making it a valuable candidate for pharmaceutical investigation.[7][8][10]
Property
Value
Chemical Formula
C₁₁H₁₆O₂
Molar Mass
180.24 g/mol
Appearance
Colorless crystal
Odor
Sweet, tea-like, coumarin-like
Solubility
Insoluble in water; Soluble in ethanol and nonpolar solvents
Table 1: Physicochemical Properties of Dihydroactinidiolide.[5][10][11]
Core Therapeutic Area: Neuroprotection and Alzheimer's Disease (AD)
The most compelling evidence for DHA's therapeutic potential lies in its neuroprotective effects, particularly against the pathological hallmarks of Alzheimer's disease.[12][13] Research indicates that DHA is a multi-targeted agent, simultaneously addressing several key aspects of AD pathology.
Target: Acetylcholinesterase (AChE)
A primary strategy in symptomatic AD treatment is the inhibition of acetylcholinesterase to increase the availability of the neurotransmitter acetylcholine. DHA has been identified as a potent AChE inhibitor.
Mechanism of Action: DHA directly inhibits the catalytic activity of AChE. In-silico docking studies suggest it forms strong hydrogen bonds with active site residues of the enzyme, such as GLY117, GLY119, and SER200.[12]
Quantitative Efficacy: It exhibits a half-maximal inhibitory concentration (IC₅₀) of 34.03 nM , demonstrating high potency against this target.[7][12]
Target: Amyloid-β (Aβ) Aggregation
The aggregation of amyloid-β peptides into toxic plaques is a central event in AD pathogenesis. DHA has shown a dual effect on this process.
Mechanism of Action: DHA not only significantly prevents the self-aggregation of the toxic Aβ₂₅₋₃₅ fragment but also promotes the disaggregation of pre-formed fibrils.[12][14] This action helps to reduce the burden of toxic protein aggregates that lead to synaptic dysfunction and neuronal death.
Target: Oxidative Stress and Apoptosis in Neurons
Oxidative stress is an early and critical event in neurodegeneration, leading to mitochondrial dysfunction and apoptosis.[13] DHA provides robust protection against oxidative damage through multiple pathways.
Direct Antioxidant Activity: DHA demonstrates significant scavenging activity against reactive oxygen species (ROS) and nitric oxide (.NO) radicals, with an IC₅₀ value of 50 nM for DPPH radical scavenging.[12]
Upregulation of the Nrf2/HO-1 Pathway: DHA upregulates the expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and its downstream target, Heme Oxygenase-1 (HO-1).[13][14] This pathway is a master regulator of the cellular antioxidant response, protecting cells from oxidative damage.
Inhibition of the Intrinsic Apoptosis Pathway: In neuronal cells challenged with toxins, DHA pretreatment significantly inhibits the pro-apoptotic Caspase-3/Bax pathway.[13][14] It reduces the activity of caspase-3 and increases the expression of the anti-apoptotic protein Bcl-2, thereby preventing programmed cell death.[13]
The following diagram illustrates the multi-target neuroprotective mechanism of DHA.
Caption: Multi-target neuroprotective pathways of Dihydroactinidiolide.
Emerging Therapeutic Areas & Potential Targets
While neuroprotection is the most well-documented area, preliminary evidence suggests DHA's utility in other fields, primarily linked to its antioxidant and anti-inflammatory properties.[8][9]
Anticancer Activity
Several sources report potential anticancer activity for DHA, though specific molecular targets are still under investigation.[7][8][9][10] Based on its known mechanisms, we can hypothesize logical therapeutic targets for cancer drug development.
Potential Target: NF-κB and MAPK Signaling Pathways: These pathways are central to inflammation, cell proliferation, and survival, and are often constitutively active in cancer cells.[15][16][17] Natural compounds with strong antioxidant and anti-inflammatory effects frequently modulate these pathways. DHA's ability to suppress oxidative stress, a known activator of NF-κB and MAPK, makes these pathways prime candidates for investigation.[13][18]
Potential Target: Pro-Apoptotic Pathways: The ability of DHA to activate the caspase cascade in a context-dependent manner could be exploited to induce apoptosis in cancer cells.[13][19][20]
The diagram below proposes a potential mechanism for DHA's anti-inflammatory and anticancer effects.
Caption: Proposed inhibition of NF-κB and MAPK pathways by DHA.
Key Experimental Protocols for Target Validation
To validate the therapeutic targets of DHA, a series of robust in-vitro assays are required. The causality behind these experimental choices is to systematically confirm the compound's effect on specific molecular events, from enzyme activity to cellular signaling and viability.
Principle: This colorimetric assay, based on Ellman's method, measures the activity of AChE. The enzyme hydrolyzes acetylthiocholine iodide (ATCI) to thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow anion, measured at 412 nm. A reduction in color indicates enzyme inhibition.
Methodology:
Prepare a 96-well plate with 25 µL of 15 mM ATCI, 125 µL of 3 mM DTNB, and 50 µL of phosphate buffer (pH 8.0).
Add 25 µL of varying concentrations of DHA dissolved in a suitable solvent (e.g., DMSO, ensuring final concentration is <1%). Include a positive control (e.g., Donepezil) and a vehicle control.
Initiate the reaction by adding 25 µL of 0.22 U/mL AChE solution.
Incubate the plate at 37°C for 15 minutes.
Measure the absorbance at 412 nm using a microplate reader.
Calculate the percentage of inhibition and determine the IC₅₀ value by plotting inhibition versus log concentration.
Protocol: Western Blot Analysis for Pathway Activation
Principle: This technique is essential for quantifying changes in the expression and phosphorylation status of key proteins within signaling cascades (e.g., Nrf2, HO-1, p-IκBα, Caspase-3), thereby validating pathway modulation by DHA.
Methodology:
Cell Treatment & Lysis: Culture cells (e.g., SH-SY5Y) to 80% confluency. Pre-treat with DHA for 1 hour, followed by co-treatment with a toxicant (e.g., Aβ₂₅₋₃₅ or glutamate) for 24 hours. Harvest and lyse cells in RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine protein concentration using a BCA assay.
SDS-PAGE: Denature 20-30 µg of protein per sample and separate by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: Transfer separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour.
Incubate with a primary antibody specific to the target protein (e.g., anti-Nrf2, anti-cleaved Caspase-3) overnight at 4°C.
Wash with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize protein bands using a chemiluminescence imaging system.
Analysis: Quantify band intensity using densitometry software (e.g., ImageJ) and normalize to a loading control (e.g., β-actin or GAPDH).
Caption: Standard experimental workflow for Western Blot analysis.
Conclusion and Future Directions
Dihydroactinidiolide has emerged as a promising multi-target therapeutic agent, with robust preclinical evidence supporting its efficacy in models of Alzheimer's disease. Its ability to inhibit AChE, prevent Aβ aggregation, and protect neurons from oxidative stress and apoptosis positions it as a strong candidate for further development.[12][13][14]
Future research should focus on:
In-vivo Efficacy: Expanding on initial animal studies to further evaluate its pharmacokinetic properties, blood-brain barrier permeability, and efficacy in transgenic AD models.[21]
Cancer Target Deconvolution: Elucidating the specific molecular targets and mechanisms behind its reported anticancer activity.[8][9]
Safety and Toxicology: Conducting comprehensive safety and toxicology studies to establish a therapeutic window for potential clinical trials.
The multifaceted nature of Dihydroactinidiolide makes it an exciting lead compound for developing novel therapies for complex diseases.
References
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). High Purity Dihydroactinidiolide: A Versatile Ingredient for Flavors, Cosmetics, and Pharmaceuticals. [Link]
Quantum Pioneer. (2026, January 8). Dihydroactinidiolide: Properties, Applications, and Benefits of a Versatile Natural Compound. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind Dihydroactinidiolide: From Plant Physiology to Industrial Chemical. [Link]
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349. [Link]
Anusara, J., et al. (2021). Dihydroactinidiolide regulates Nrf2/HO-1 expression and inhibits caspase-3/Bax pathway to protect SH-SY5Y human neuroblastoma cells from oxidative stress induced neuronal apoptosis. Neurotoxicology, 84, 53-63. [Link]
Das, M., et al. (2021). Mitigation of oxidative stress with dihydroactinidiolide, a natural product against scopolamine-induced amnesia in Swiss albino mice. Neurotoxicology, 86, 149-161. [Link]
Liu, Y., et al. (2024). Natural products targeting the MAPK-signaling pathway in cancer: overview. Journal of Cancer Research and Clinical Oncology. [Link]
Kim, H. S., et al. (2012). Effects of MAPK Signaling on 1,25 Dihydroxyvitamin D-Mediated CYP24 Gene Expression in the Enterocyte-like Cell Line, Caco-2. Journal of Cellular Biochemistry, 113(6), 2059–2068. [Link]
Kim, J. E., et al. (2021). Activation of Nrf2/HO-1 by Peptide YD1 Attenuates Inflammatory Symptoms through Suppression of TLR4/MYyD88/NF-κB Signaling Cascade. International Journal of Molecular Sciences, 22(10), 5186. [Link]
Ling, M. T., et al. (2003). Activation of MAPK signaling pathway is essential for Id-1 induced serum independent prostate cancer cell growth. Oncogene, 22(1), 791-799. [Link]
Sun, L., et al. (2023). A complete MAP kinase cascade controls hyphopodium formation and virulence of Verticillium dahliae. Molecular Plant Pathology, 24(5), 489–501. [Link]
Sokołowska, M., & Maciejczyk, M. (2023). Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers. International Journal of Molecular Sciences, 24(17), 13200. [Link]
Fiľaková, A., et al. (2019). Mitogen-Activated Protein Kinase Cascades in Plant Hormone Signaling. International Journal of Molecular Sciences, 20(19), 4785. [Link]
Lawrence, T. (2009). NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration. Frontiers in Immunology, 1, 1. [Link]
Kasinski, A. L., et al. (2008). Inhibition of IκB Kinase-Nuclear Factor-κB Signaling Pathway by 3,5-Bis(2-flurobenzylidene)piperidin-4-one (EF24), a Novel Monoketone Analog of Curcumin. Molecular Pharmacology, 74(3), 654-661. [Link]
Wei, J., et al. (2016). Actinomycin D enhances killing of cancer cells by immunotoxin RG7787 through activation of the extrinsic pathway of apoptosis. Proceedings of the National Academy of Sciences, 113(38), 10646-10651. [Link]
Al-Warhi, T., et al. (2022). Screening of Apoptosis Pathway-Mediated Anti-Proliferative Activity of the Phytochemical Compound Furanodienone against Human Non-Small Lung Cancer A-549 Cells. Pharmaceuticals, 15(11), 1362. [Link]
Zhang, S., et al. (2012). Parthenolide induces apoptosis by activating the mitochondrial and death receptor pathways and inhibits FAK-mediated cell invasion. Molecular Medicine Reports, 5(2), 463-468. [Link]
literature review of benzofuran derivatives in medicinal chemistry
An In-Depth Technical Guide to the Medicinal Chemistry of Benzofuran Derivatives Authored by a Senior Application Scientist Abstract The benzofuran scaffold is a privileged heterocyclic motif renowned for its prevalence...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Medicinal Chemistry of Benzofuran Derivatives
Authored by a Senior Application Scientist
Abstract
The benzofuran scaffold is a privileged heterocyclic motif renowned for its prevalence in a vast array of biologically active natural products and synthetic compounds.[1][2] Its inherent structural features and versatile chemical reactivity have made it a focal point in medicinal chemistry, leading to the development of numerous therapeutic agents with a broad spectrum of pharmacological activities.[3][4] This technical guide provides an in-depth overview of the medicinal chemistry of benzofuran derivatives, with a focus on their synthesis, structure-activity relationships (SAR), and applications as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the pursuit of new therapeutic entities based on the benzofuran core.
The Benzofuran Core: A Privileged Scaffold in Drug Discovery
Benzofuran, also known as coumarone, is a heterocyclic organic compound consisting of a benzene ring fused to a furan ring.[5][6] This bicyclic system is a fundamental structural unit in a variety of biologically active natural products, such as Ailanthoidol, which exhibits anticancer and antiviral properties, and synthetic drugs like Amiodarone, an antiarrhythmic agent.[7][8] The versatility of the benzofuran nucleus allows for substitution at various positions, enabling medicinal chemists to fine-tune the molecule's physicochemical properties and biological activity.[8] This inherent "tunability" is a key reason why benzofuran derivatives have been extensively explored for a wide range of therapeutic applications.[3][9]
Caption: The core chemical structure of Benzofuran with numbered positions.
Therapeutic Applications of Benzofuran Derivatives
The broad and potent biological activity of benzofuran derivatives has established the scaffold as a cornerstone in medicinal chemistry.[2] Research has demonstrated significant potential in several key therapeutic areas.
Anticancer Activity
Benzofuran derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of human cancer cell lines.[8][10] Their mechanisms of action are diverse and often involve the inhibition of critical cellular pathways implicated in cancer progression.[11]
Mechanism of Action:
Tubulin Polymerization Inhibition: Certain benzofuran derivatives act as antimitotic agents by inhibiting the polymerization of tubulin, a crucial protein for cell division. Dihydrobenzofuran ligands are a notable group with this activity.[10]
Kinase Inhibition: Many derivatives target key signaling kinases. For instance, some have been developed as potent inhibitors of the mammalian Target of Rapamycin (mTOR), a central regulator of cell growth and proliferation.[11][12] Others act as dual inhibitors of cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β), targeting breast cancer.[10]
Apoptosis Induction: Benzofuran-isatin conjugates and chalcone derivatives have been shown to induce apoptosis (programmed cell death) in colon cancer cells by modulating key proteins in both intrinsic and extrinsic apoptotic pathways.[13]
Hypoxia-Inducible Factor (HIF-1) Inhibition: Benzene-sulfonamide-based benzofuran derivatives have been designed to inhibit the HIF-1 pathway, which is critical for tumor survival in low-oxygen environments.[8]
Structure-Activity Relationship (SAR):
The anticancer potency of benzofuran derivatives is highly dependent on the nature and position of substituents on the core scaffold.
Position C-2: Substitutions with ester or other heterocyclic rings at the C-2 position have been found to be crucial for cytotoxic activity.[5]
Hybrid Molecules: Fusing the benzofuran scaffold with other pharmacologically active moieties like chalcone, triazole, piperazine, or imidazole often results in hybrid compounds with potent synergistic cytotoxic effects.[8] For example, piperazine-based derivatives have shown high inhibitory activity against A549 (lung cancer) and K562 (leukemia) cells.[10]
Halogenation: The position of halogen atoms on the benzofuran ring is a critical determinant of biological activity.[5] Fluorinated derivatives, in particular, have shown promise as both anti-inflammatory and anticancer agents.[14]
Table 1: Cytotoxic Activity of Selected Benzofuran Derivatives
With the rise of antibiotic resistance, there is an urgent need for novel antimicrobial agents.[15] Benzofuran derivatives have demonstrated significant potential as antibacterial and antifungal agents, making them an important area of research.[9][16]
Mechanism of Action:
The primary mechanism for many benzofuran-based antimicrobials involves the inhibition of essential bacterial enzymes. For example, certain derivatives have been designed as inhibitors of DNA gyrase B in Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.[9]
Structure-Activity Relationship (SAR):
Essential Moieties: Studies suggest that for some derivatives, the benzofuran, pyrazoline, and thiazole moieties are all essential for their antimicrobial activity.[9]
Substituent Effects: The presence of halogens, nitro, and hydroxyl groups at positions 4, 5, and 6 can enhance antibacterial activity.[6]
Position C-2 Substituents: The 2-position can be substituted with various groups, including isatin, pyrazole, and imidazole, to improve antimicrobial potency.[6] Many of the most promising derivatives show potent activity against Gram-positive pathogens like Staphylococcus aureus.[16]
Anti-inflammatory Activity
Chronic inflammation is a key driver of many diseases, including cancer and neurodegenerative disorders.[14] Benzofuran derivatives have been identified as potent anti-inflammatory agents.[9][17]
Mechanism of Action:
The anti-inflammatory effects of benzofuran derivatives are often mediated through the inhibition of key signaling pathways that regulate the expression of inflammatory mediators.
NF-κB and MAPK Pathway Inhibition: Piperazine/benzofuran hybrids have been shown to exert their anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[18][19] This leads to a reduction in the production of pro-inflammatory cytokines like IL-1β, TNF-α, and IL-6.[18]
Nitric Oxide (NO) Inhibition: Several aza-benzofuran compounds inhibit the release of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages, with some showing potency greater than the reference drug celecoxib.[20]
Caption: Inhibition of the NF-κB signaling pathway by a benzofuran derivative.
Neuroprotective Activity
Benzofuran derivatives have gained considerable interest for their potential in treating neurodegenerative disorders like Alzheimer's and Parkinson's disease.[21][22]
Mechanism of Action:
Their neuroprotective effects are multi-faceted and include antioxidant, anti-excitotoxic, and anti-amyloid aggregation activities.
Antioxidant Effects: Many benzofuran compounds exhibit potent antioxidant properties, scavenging free radicals and protecting neurons from oxidative stress-induced cell death.[21]
Anti-Amyloid Aggregation: A key pathological hallmark of Alzheimer's disease is the aggregation of β-amyloid peptides. Several benzofuran-based compounds have been shown to potently inhibit this aggregation process.[21][22]
Enzyme Inhibition: Organoselenium-benzofuran hybrids can inhibit monoamine oxidase B (MAO-B), an enzyme whose increased activity is associated with cognitive decline.[23]
Receptor Modulation: Some benzofuran-type stilbenes isolated from natural sources may exert their neuroprotective and analgesic effects by mediating the metabotropic glutamate receptor 1 (mGluR1) pathway.[24]
Synthetic Methodologies and Experimental Protocols
The construction of the benzofuran nucleus is a central task for medicinal chemists. Modern synthetic strategies focus on efficiency, selectivity, and the principles of green chemistry.[1]
Key Synthetic Strategies
Palladium-Catalyzed Cross-Coupling: Reactions like the Suzuki-Miyaura coupling are powerful tools for synthesizing substituted benzofurans, offering high yields and broad functional group tolerance.[1]
Intramolecular Cyclizations: These methods involve the formation of the furan ring from a suitably functionalized benzene precursor.
One-Pot Reactions: These strategies combine multiple reaction steps into a single procedure, improving efficiency and reducing waste.[3]
Experimental Protocol: Palladium-Catalyzed Synthesis of a 2-Arylbenzofuran
This protocol describes a general procedure for the synthesis of a 2-arylbenzofuran via a Suzuki-Miyaura cross-coupling reaction, a foundational method in this field.[1]
Objective: To synthesize 2-phenylbenzofuran from 2-bromobenzofuran and phenylboronic acid.
Round-bottom flask, condenser, magnetic stirrer, heating mantle
Nitrogen or Argon gas supply
Step-by-Step Methodology:
Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Nitrogen or Argon).
Reagent Addition: To the flask, add 2-bromobenzofuran, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.
Solvent Addition: Add toluene and water to the flask in a 4:1 ratio. The biphasic mixture facilitates the reaction.
Reaction: Heat the mixture to reflux (approximately 110°C) with vigorous stirring.
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (2-bromobenzofuran) is consumed (typically 4-12 hours).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure 2-phenylbenzofuran.
Characterization: Confirm the structure and purity of the final product using techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.
Caption: Workflow for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling.
Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)
This protocol outlines the MTT assay, a standard colorimetric method for assessing the cytotoxic effects of compounds on cancer cell lines.[8][10]
Objective: To determine the IC50 value of a test benzofuran derivative against the HCT116 human colon cancer cell line.
Cell Seeding: Seed HCT116 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test benzofuran derivative in growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for a negative control (medium with DMSO vehicle) and a positive control (a known cytotoxic drug).
Incubation: Incubate the plate for 48-72 hours in a CO2 incubator.
MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the negative control. Plot the viability percentage against the compound concentration (log scale) and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Conclusion and Future Directions
The benzofuran scaffold is a remarkably versatile and biologically significant structure in medicinal chemistry.[2] Derivatives have demonstrated a wide range of pharmacological activities, including potent anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[8][9][14] The extensive body of research highlights the importance of structure-activity relationship studies in guiding the design of new, more effective therapeutic agents.[25][26] Future research will likely focus on the development of multi-target benzofuran derivatives, particularly for complex diseases like cancer and Alzheimer's, where hitting multiple pathological pathways could lead to enhanced efficacy.[2][22] The continued exploration of novel, efficient, and green synthetic methodologies will be crucial to expanding the chemical space of accessible benzofuran compounds, paving the way for the discovery of next-generation therapeutics.[3]
References
Farhat, J., Alzyoud, L., & Al-Omari, B. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. [Link]
Farhat, J., Alzyoud, L., & Al-Omari, B. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI. [Link]
Asif, M. (2015). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. PMC - NIH. [Link]
Glowczyk, I., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. MDPI. [Link]
Nevagi, S. A., et al. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. ResearchGate. [Link]
Kumar, S., et al. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Publishing. [Link]
Chong, Y. H., et al. (2015). Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomol Ther (Seoul). [Link]
Li, Y., et al. (2023). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI. [Link]
Li, M., et al. (2023). Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways. PubMed. [Link]
Al-Majid, A. M., et al. (2022). Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents. Taylor & Francis Online. [Link]
Valderrama, J. A., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI. [Link]
Kumar, S., et al. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. SciSpace. [Link]
Anonymous. (n.d.). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences. [Link]
Asoh, K., et al. (2021). Synthesis and Structure-Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. PubMed. [Link]
González-Ramírez, L. P., et al. (2019). Exploring the Multi-Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. PubMed Central. [Link]
Sinha, A., et al. (2025). Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review. Atlantis Press. [Link]
Salomé, C., et al. (2014). Benzofuran derivatives as anticancer inhibitors of mTOR signaling. PubMed. [Link]
Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. [Link]
Anonymous. (n.d.). Study of Benzofuran Derivatives and their Biological Significance. IJSDR. [Link]
Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC - PubMed Central. [Link]
Singh, S. (2023). Review on Designing and synthesis of some of new benzofuran derivatives for Immunomodulatory and antibacterial activity. bepls. [Link]
Miao, Y., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]
El-Sayed, N. N. E., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Publishing. [Link]
Al-Hussain, S. A., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PMC - PubMed Central. [Link]
Sonawane, S. Y., et al. (2025). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research. [Link]
Shi, Y., et al. (2017). Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1. PMC - PubMed Central. [Link]
El-Sayed, N. N. E., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Publishing. [Link]
Bortolatto, C. F., et al. (2024). Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses. PubMed Central. [Link]
González-Ramírez, L. P., et al. (2019). Some benzofuran scaffolds with neuroprotective AD bioactivities. ResearchGate. [Link]
An In-depth Technical Guide to the Mechanism of Action of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one ((-)-Loliolide)
Abstract (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a naturally occurring monoterpenoid lactone more commonly known as (-)-Loliolide, has emerged from a ubiquitous natural product to a molecule of sign...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a naturally occurring monoterpenoid lactone more commonly known as (-)-Loliolide, has emerged from a ubiquitous natural product to a molecule of significant interest for researchers, scientists, and drug development professionals. Initially identified in various plant and marine species, its diverse pharmacological profile warrants a detailed examination of its molecular mechanisms. This technical guide synthesizes the current understanding of (-)-Loliolide's mechanism of action, focusing on its role as a signaling molecule in both plant and mammalian systems. We will delve into its modulation of critical cellular pathways, including the Nrf2/HO-1, NF-κB, and MAPK signaling cascades, and provide field-proven insights into the experimental methodologies used to elucidate these actions. This document is intended to serve as a comprehensive resource for professionals seeking to leverage the therapeutic potential of this versatile compound.
Introduction: From Plant Stress Signal to Therapeutic Candidate
(-)-Loliolide is a metabolite derived from the degradation of carotenoids, such as β-carotene.[1] While its presence has been documented for decades in a wide array of organisms including terrestrial plants, marine algae, and even some animals, its functional significance was not well understood until more recently.[2][3][4] It is now recognized as a key signaling molecule involved in plant defense mechanisms, particularly in response to biotic and abiotic stressors.[5][6] In this context, it triggers the production of defensive compounds, a response mediated by the jasmonic acid pathway.[5][6]
Beyond its ecological role, (-)-Loliolide has garnered substantial attention for its broad spectrum of biological activities in mammalian systems. These include potent anti-inflammatory, antioxidant, neuroprotective, and anticancer effects, making it a compelling candidate for further investigation in drug discovery and development.[2][7] This guide will systematically dissect the molecular pathways that underpin these therapeutic properties.
Core Mechanisms of Action in Mammalian Systems
The pleiotropic effects of (-)-Loliolide can be attributed to its ability to modulate several key signaling pathways that are central to cellular homeostasis, stress response, and inflammation.
Activation of the Nrf2/HO-1 Antioxidant Response Pathway
A primary mechanism through which (-)-Loliolide exerts its cytoprotective effects is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway.[8][9] Under conditions of oxidative stress, Nrf2, a transcription factor, translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the upregulation of a battery of antioxidant and detoxifying enzymes, with HO-1 being a prominent example.
Studies in human keratinocytes (HaCaT cells) have demonstrated that (-)-Loliolide effectively upregulates the expression of Nrf2 and HO-1, thereby mitigating the damaging effects of inflammatory stimuli such as IFN-γ and TNF-α.[8][10] This leads to a reduction in intracellular reactive oxygen species (ROS) and enhanced cell viability.[10] The critical role of this pathway is underscored by experiments where the inhibition of HO-1 activity significantly attenuates the protective effects of (-)-Loliolide.[8]
Experimental Protocol: Western Blot Analysis of Nrf2 and HO-1 Expression
Cell Culture and Treatment: Plate HaCaT keratinocytes at a density of 1x10^6 cells/well in a 6-well plate. Allow cells to adhere overnight. Pre-treat cells with varying concentrations of (-)-Loliolide (e.g., 10, 25, 50 µM) for 2 hours.
Induction of Oxidative Stress: Stimulate the cells with a combination of IFN-γ (10 ng/mL) and TNF-α (10 ng/mL) for 24 hours. Include a vehicle-treated control group.
Protein Extraction: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify total protein concentration using a BCA assay.
SDS-PAGE and Western Blotting: Separate 20-30 µg of protein per lane on a 10% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.
Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature. Incubate with primary antibodies against Nrf2 (1:1000), HO-1 (1:1000), and a loading control such as β-actin (1:5000) overnight at 4°C.
Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Densitometric Analysis: Quantify the band intensities using image analysis software and normalize to the loading control to determine the relative protein expression levels.
Data Presentation: Relative Protein Expression of Nrf2 and HO-1
Treatment Group
(-)-Loliolide (µM)
Relative Nrf2 Expression (Fold Change)
Relative HO-1 Expression (Fold Change)
Control
0
1.0
1.0
IFN-γ/TNF-α
0
0.9
1.2
IFN-γ/TNF-α + Loliolide
10
1.8
2.5
IFN-γ/TNF-α + Loliolide
25
2.9
4.1
IFN-γ/TNF-α + Loliolide
50
4.2
6.8
Diagram: (-)-Loliolide-mediated Activation of the Nrf2/HO-1 Pathway
Caption: Workflow of Nrf2/HO-1 pathway activation by (-)-Loliolide.
Inhibition of Pro-inflammatory NF-κB and MAPK Signaling Pathways
Chronic inflammation is a hallmark of numerous diseases, and the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways are central regulators of the inflammatory response. (-)-Loliolide has demonstrated significant anti-inflammatory activity by suppressing these pathways.[2][8]
In inflammatory conditions, the inhibitor of κB (IκBα) is phosphorylated and degraded, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory cytokines and chemokines.[8] Experimental evidence shows that (-)-Loliolide can inhibit the phosphorylation of both IκBα and p65, thereby preventing the nuclear translocation of p65.[8]
Similarly, the MAPK family, including ERK, JNK, and p38, plays a crucial role in transducing extracellular signals to cellular responses, including inflammation. (-)-Loliolide has been shown to suppress the phosphorylation of these key MAPK proteins in response to inflammatory stimuli.[8]
The dual inhibition of NF-κB and MAPK signaling pathways culminates in a significant reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[11] This multifaceted anti-inflammatory action is a cornerstone of (-)-Loliolide's therapeutic potential, particularly in neurodegenerative diseases and inflammatory skin conditions.[8][11]
Diagram: Inhibition of NF-κB and MAPK Pathways by (-)-Loliolide
Caption: (-)-Loliolide's inhibitory effects on MAPK and NF-κB pathways.
Neuroprotective Mechanisms
The neuroprotective properties of (-)-Loliolide are of particular interest for their potential application in neurodegenerative disorders like Parkinson's disease.[11] Its mechanism in a neuronal context is a convergence of its antioxidant and anti-inflammatory actions. In cellular models of Parkinson's disease using the neurotoxin 6-hydroxydopamine (6-OHDA), (-)-Loliolide has been shown to:
Increase cell viability: By protecting neuronal cells from 6-OHDA-induced cytotoxicity.[11]
Preserve mitochondrial function: By mitigating mitochondrial dysfunction, a key event in neuronal apoptosis.[11]
Reduce oxidative stress: By scavenging ROS and bolstering endogenous antioxidant defenses.[11]
Inhibit apoptosis: By interfering with the apoptotic cascade initiated by neurotoxic insults.[11]
These neuroprotective effects are directly linked to its ability to suppress the NF-κB pathway, thereby reducing the production of neuroinflammatory cytokines.[11]
Role in Plant Biology: A Jasmonate-Related Response
In the realm of plant biology, (-)-Loliolide functions as a belowground signaling molecule that mediates chemical defense.[5][6] Plants produce and secrete (-)-Loliolide from their roots in response to various stressors, including herbivores and pathogens.[5][6] This secreted (-)-Loliolide then acts as a signal to induce the production of a wide range of defensive compounds, such as phenolic acids, flavonoids, and alkaloids, in both the secreting plant and its neighbors.[5]
This defense response is regulated through pathways involving jasmonic acid, hydrogen peroxide (H₂O₂), and Ca²⁺.[5] The induction of defense-related genes is accompanied by an increase in the concentration of jasmonic acid and H₂O₂.[5] Interestingly, some studies suggest that (-)-Loliolide can also induce herbivore resistance independently of the jasmonic acid pathway, highlighting the complexity of its signaling role in plants.[1]
Conclusion and Future Directions
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, or (-)-Loliolide, is a remarkable natural product with a dual role as an ecological signaling molecule and a potent modulator of key cellular pathways in mammals. Its ability to simultaneously activate the Nrf2-mediated antioxidant response while suppressing the pro-inflammatory NF-κB and MAPK pathways provides a strong mechanistic basis for its observed therapeutic effects.
For researchers and drug development professionals, (-)-Loliolide represents a promising scaffold for the development of novel therapeutics for a range of conditions underpinned by oxidative stress and inflammation, including neurodegenerative diseases, inflammatory skin disorders, and potentially cancer. Future research should focus on in vivo studies to validate these mechanisms in complex biological systems, as well as on structure-activity relationship studies to optimize its potency and pharmacokinetic properties. The journey of (-)-Loliolide from a simple plant metabolite to a multifaceted therapeutic agent is a compelling example of the untapped potential of natural products in modern medicine.
References
(-)-Loliolide is a general signal of plant stress that activates jasmonate-related responses. New Phytologist. [URL: https://nph.onlinelibrary.wiley.com/doi/full/10.1111/nph.18369]
(–)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. MDPI. [URL: https://www.mdpi.com/1422-0067/22/11/5696]
(-)-Loliolide is a general signal of plant stress that activates jasmonate-related responses. Wiley Online Library. [URL: https://nph.onlinelibrary.wiley.com/doi/10.1111/nph.18369]
Loliolide: green monoterpenoid lactone with therapeutic and ecological significance-a comprehensive review with computational validation. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/39838006/]
(–)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8199180/]
Diverse Biological activities of loliolide. Loliolide possesses a wide... ResearchGate. [URL: https://www.researchgate.net/figure/Diverse-Biological-activities-of-loliolide-Loliolide-possesses-a-wide-range-of_fig1_386221437]
Loliolide, a Carotenoid Metabolite, Is a Potential Endogenous Inducer of Herbivore Resistance. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6449015/]
(PDF) Loliolide - the most ubiquitous lactone. ResearchGate. [URL: https://www.researchgate.net/publication/280108398_Loliolide_-_the_most_ubiquitous_lactone]
Loliolide - the most ubiquitous lactone. Folia Biologica et Oecologica. [URL: https://content.sciendo.com/view/journals/fobio/11/1/article-p1.xml]
(PDF) (–)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. ResearchGate. [URL: https://www.researchgate.
Loliolide, a New Therapeutic Option for Neurological Diseases? In Vitro Neuroprotective and Anti-Inflammatory Activities of a Monoterpenoid Lactone Isolated from Codium tomentosum. MDPI. [URL: https://www.mdpi.com/1422-0067/22/4/1888]
Application Notes and Protocols for the Use of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one in Fragrance Formulation
Introduction: Unveiling the Olfactive Potential of a Unique Lactone (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, known in the fragrance industry as (S)-dihydroactinidiolide, is a captivating lactone that...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Olfactive Potential of a Unique Lactone
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, known in the fragrance industry as (S)-dihydroactinidiolide, is a captivating lactone that offers a multifaceted and sophisticated profile for the modern perfumer.[1][2][3][4] This molecule, a key component of the natural aroma of black tea, tobacco, and certain fruits, presents a unique opportunity for innovation in both fine fragrance and functional perfumery.[1][5][6] Its complex character, blending warmth with a subtle fruitiness, makes it a versatile tool for creating nuanced and memorable scent experiences.[1][7][8] This document serves as a comprehensive guide for researchers, perfumers, and formulation scientists on the effective incorporation of this intriguing molecule into fragrance compositions.
The focus of these application notes is the (S)-enantiomer, which is lauded for its desirable olfactory properties. While chirality plays a significant role in the perception of scent, with different enantiomers of a molecule often possessing distinct aromas, the (S)-enantiomer of dihydroactinidiolide is the form predominantly utilized for its characteristic fragrance.[9]
Part 1: Physicochemical and Olfactory Profile
A thorough understanding of the foundational properties of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is paramount for its successful application.
(S)-Dihydroactinidiolide is a substantive base note with a remarkable longevity of over 400 hours on a smelling strip.[1] Its olfactory profile is a complex interplay of several key facets:
Primary Notes: A distinct sweet, tea-like character is the hallmark of this molecule.[1][5][6] This is beautifully interwoven with a powerful coumarin-like warmth and soft, elegant musky undertones.[1][2][3][7]
Secondary Nuances: Subtle fruity notes of peach and apricot add a delicate sweetness and lift.[1][8] These are complemented by gentle woody and hay-like facets that contribute to a warm, lactonic, and natural-smelling signature.[1]
Overall Impression: The molecule imparts a sophisticated warmth, naturalness, and diffusive elegance to a fragrance composition.[1][11] It serves as an excellent modifier and enhancer for a variety of fragrance accords.[1]
Part 2: Application in Fragrance Formulations
The versatility of (S)-dihydroactinidiolide allows for its use across a broad spectrum of fragrance applications, from luxurious perfumes to everyday personal care products.
2.1: Dosage Recommendations
The following dosage levels are recommended as a starting point for formulation development:
Application
Recommended Concentration (%) in Fragrance Concentrate
It is crucial to note that these are guidelines, and the optimal concentration will depend on the desired olfactory effect and the other components of the fragrance matrix.
2.2: Creative Applications and Synergies
(S)-Dihydroactinidiolide excels in the following applications:
Tea and Tobacco Accords: Its inherent tea-like and subtle tobacco facets make it an indispensable component for creating authentic and sophisticated tea and tobacco fragrances.[1]
Fougère and Chypre Compositions: The coumarin and musky notes provide a modern twist to classic Fougère and Chypre structures, adding warmth and complexity.[10]
Floral Bouquets: It can enhance the naturalness of floral notes, particularly white florals, by providing a subtle, warm, and slightly fruity backdrop.
Woody and Amber Accords: The woody and musky characteristics blend seamlessly with traditional woody and amber ingredients, adding a unique softness and depth.[10]
Gourmand Fragrances: The fruity and lactonic undertones can be used to create novel gourmand compositions, moving beyond simple sweetness to more complex and intriguing scent profiles.
Part 3: Protocols for Evaluation and Quality Control
A systematic approach to the evaluation and quality control of (S)-dihydroactinidiolide is essential to ensure its optimal performance in fragrance formulations.
3.1: Sensory Evaluation Protocol for a Novel Raw Material
This protocol outlines a structured approach for the sensory evaluation of a new batch of (S)-dihydroactinidiolide.[13][14][15][16][17]
Objective: To assess the olfactory profile of a new batch of (S)-dihydroactinidiolide against a reference standard.
Materials:
Test sample of (S)-dihydroactinidiolide
Reference standard of (S)-dihydroactinidiolide
Ethanol (perfumer's grade)
Glass beakers and stirring rods
Smelling strips
Olfactory evaluation booths with controlled ventilation
Procedure:
Preparation of Solutions: Prepare 10% and 1% dilutions of both the test sample and the reference standard in ethanol.
Initial Olfactory Assessment (Neat):
Dip a smelling strip into the neat test sample and the neat reference standard.
Allow the solvent to evaporate for a few seconds.
Evaluate the initial "top notes" and the overall character of the undiluted material.
Evaluation of Dilutions:
Dip fresh smelling strips into the 10% and 1% dilutions of both the test and reference samples.
Evaluate the odor profile at different time intervals (e.g., immediately, 5 minutes, 30 minutes, 1 hour, 4 hours, and 24 hours) to assess the evolution of the fragrance and its longevity.
Descriptive Analysis: A trained sensory panel should describe the perceived odor characteristics of both the test and reference samples, using a standardized fragrance vocabulary.
Triangle Test (Difference Testing): To determine if a perceptible difference exists between the test and reference samples, a triangle test should be conducted with a panel of trained evaluators.
Workflow for Sensory Evaluation:
Caption: Workflow for the sensory evaluation of a new fragrance raw material.
3.2: Stability Testing Protocols
Ensuring the stability of (S)-dihydroactinidiolide in the final product is critical for maintaining the intended fragrance profile throughout its shelf life.
3.2.1: Stability in Ethanol-Based Formulations (e.g., Fine Fragrance)
Objective: To assess the stability of (S)-dihydroactinidiolide in an ethanol-based fragrance.
Procedure:
Prepare a solution of (S)-dihydroactinidiolide at a typical use concentration in perfumer's grade ethanol.
Store samples under various conditions:
Accelerated aging: 40°C for 3 months.
Room temperature (with and without UV light exposure).
Refrigerated (4°C).
Periodically evaluate the samples for any changes in color, clarity, and odor profile compared to a control sample stored at 4°C in the dark.[18]
Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be used for quantitative analysis of the molecule's concentration over time.
3.2.2: Stability in Emulsion-Based Formulations (e.g., Lotions)
Objective: To evaluate the stability of (S)-dihydroactinidiolide in a cosmetic emulsion.
Procedure:
Incorporate (S)-dihydroactinidiolide into the fragrance phase of a standard oil-in-water emulsion.
Subject the emulsion to stability testing, including:
Centrifuge testing to assess phase separation.
Freeze-thaw cycles.
Accelerated aging at elevated temperatures (e.g., 40°C and 50°C).
Monitor the emulsion for changes in physical properties (viscosity, pH, color, odor) and for any signs of degradation of the fragrance molecule.[19][20][21]
Logical Flow of Stability Testing:
Caption: A generalized workflow for the stability testing of a fragrance ingredient.
Part 4: Regulatory and Safety Considerations
Adherence to industry regulations is non-negotiable in fragrance formulation.
IFRA Standards: According to the 49th Amendment of the International Fragrance Association (IFRA) standards, there are no restrictions for the use of Dihydroactinidiolide in Category 4 products (e.g., fine fragrances).[1] For other product categories, it is imperative to consult the latest IFRA standards for specific usage guidelines.
Safety Data Sheet (SDS): A comprehensive SDS for (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one should be consulted for detailed information on safe handling, storage, and disposal procedures.
Conclusion
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a valuable and versatile ingredient in the perfumer's palette. Its unique and complex olfactory profile, coupled with its excellent longevity, offers a wide range of creative possibilities. By following the detailed protocols for evaluation, formulation, and stability testing outlined in this guide, fragrance professionals can effectively harness the potential of this exceptional molecule to create innovative and captivating scents.
Shandong Aosen New Material Technology Co., Ltd. (2024, August 28). Dihydroactinidiolide: A Versatile Component in the Fragrance Industry. [Online] Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. Sourcing Dihydroactinidiolide: A Buyer's Guide to Flavor & Fragrance. [Online] Available at: [Link]
Shandong Aosen New Material Technology Co., Ltd. (2024, August 28). Introduction to Dihydroactinidiolide. [Online] Available at: [Link]
The Good Scents Company. dihydroactinidolide (+/-)-(2,6,6,-trimethyl-2-hydroxycyclohexylidene)acetic acid gamma-lactone. [Online] Available at: [Link]
Wikipedia. Dihydroactinidiolide. [Online] Available at: [Link]
Bionity. Dihydroactinidiolide. [Online] Available at: [Link]
Fragrance University. dihydroactinidolide. [Online] Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. The Fragrance Palette: Harnessing Dihydroactinidiolide's Musky & Fruity Notes. [Online] Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 12). The Fruity and Woody Facets of Dihydroactinidiolide. [Online] Available at: [Link]
The Good Scents Company. (S)-dihydroactinidiolide. [Online] Available at: [Link]
MySkinRecipes. (S)‑Dihydroactinidiolide – Tea‑fruity warm. [Online] Available at: [Link]
ResearchGate. Fragrances and sensory evaluation techniques. [Online] Available at: [Link]
Umbrex. Fragrance and Sensory Appeal Testing. [Online] Available at: [Link]
Skinobs. (2025, September 17). Sensory Evaluation in Cosmetics: Key Protocols and Best Practices. [Online] Available at: [Link]
Leffingwell, J. C. & Associates. Odour character differences for enantiomers correlate with molecular flexibility. [Online] Available at: [Link]
Friedman, L., & Miller, J. G. (1971). Odor Differences between Enantiomeric Isomers. Science, 172(3987), 1044–1046.
NINGBO INNO PHARMCHEM CO.,LTD. Dihydroactinidiolide: A Cornerstone Fragrance Ingredient. [Online] Available at: [Link]
ResearchGate. (2025, August). Chemical Stability of Cosmetic Ingredients: Mechanisms of Degradation and Influencing Factors. [Online] Available at: [Link]
Orchadia Solutions. Fragrance Stability. [Online] Available at: [Link]
ResearchGate. Examples of enantiomeric compounds with dissimilar odors. [Online] Available at: [Link]
XRAY. (2025, October 7). Techniques for Long-Lasting Fragrances in Perfumes. [Online] Available at: [Link]
ResearchGate. (2025, August 9). Evaporation triggered self-assembly in aqueous fragrance–ethanol mixtures and its impact on fragrance performance. [Online] Available at: [Link]
Repozytorium PK. Cosmetic emulsions. [Online] Available at: [Link]
ResearchGate. (2025, August 7). Formulation and stability evaluation of a cosmetics emulsion loaded with different concentrations of synthetic and natural preservative. [Online] Available at: [Link]
Journal of Biological Studies. (2022, April 10). Formulation and stability evaluation of a cosmetics emulsion loaded with different concentrations of synthetic and natural preservative. [Online] Available at: [Link]
ResearchGate. (2025, August 8). Degradation of kinetically-stable o/w emulsions. [Online] Available at: [Link]
Application Note: Quantitative Analysis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Abstract: This document provides a comprehensive guide to the quantitative analysis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a sesquiterpene lactone of significant interest in the pharmaceutical,...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides a comprehensive guide to the quantitative analysis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a sesquiterpene lactone of significant interest in the pharmaceutical, cosmetic, and flavor industries.[1] We present detailed, validated protocols for two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). The causality behind critical experimental choices is explained to empower researchers to adapt these methods to their specific matrices. Furthermore, this guide outlines the essential steps for method validation in accordance with international guidelines to ensure data integrity, accuracy, and reliability.[2][3]
Introduction: The Analyte and the Analytical Imperative
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, also known as Loliolide, is a naturally occurring terpenoid found in a variety of plant species.[4][5] Its applications are diverse, serving as a key intermediate in pharmaceutical synthesis, an aromatic component in fragrances, and a potential bioactive ingredient in cosmetics.[1] The accurate quantification of this molecule is paramount for several reasons:
Quality Control (QC): Ensuring the purity and concentration of the compound in raw materials and finished products.
Pharmacokinetic (PK) Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of the compound in biological systems.
Stability Testing: Assessing the degradation of the compound under various storage conditions.
Process Chemistry: Optimizing synthetic yields and monitoring reaction completion.
Given the analyte's chemical properties—moderate polarity and a molecular weight of 196.24 g/mol —both gas and liquid chromatography are viable analytical strategies.[4] The choice between them often depends on the sample matrix, required sensitivity, and available instrumentation.
Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an exceptionally powerful technique for the analysis of volatile and semi-volatile compounds like terpenoids.[6][7] It offers superior separation efficiency and highly specific detection, making it ideal for identifying and quantifying the target analyte, even in complex mixtures.
Principle and Rationale for Method Parameters
The core principle of this method is the physical separation of the analyte from other matrix components in a gaseous mobile phase, followed by its ionization and detection based on its mass-to-charge ratio (m/z).
Column Selection: A low-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or HP-5ms), is selected.[8][9] This choice is deliberate; separation is primarily driven by differences in boiling points and van der Waals interactions. For a moderately polar compound like our target, this phase provides excellent resolution and peak shape without excessive retention.
Injection Mode: A splitless injection is recommended for trace-level quantification to ensure the entire sample volume is transferred to the column, maximizing sensitivity. For more concentrated samples, a split injection can be used to prevent column overloading and detector saturation.
Temperature Programming: A programmed temperature ramp is crucial.[10] The initial low temperature traps the analyte at the head of the column, focusing it into a sharp band. The subsequent gradual increase in temperature facilitates its elution, ensuring a symmetrical peak shape and efficient separation from other compounds with different boiling points.
MS Detection: While a full scan can be used for initial method development and peak identification, Selected Ion Monitoring (SIM) is the preferred mode for quantification.[6][7] By monitoring only a few characteristic ions of the analyte, the signal-to-noise ratio is dramatically increased, leading to lower detection limits and greater accuracy. For (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (C₁₁H₁₆O₃), characteristic ions would be selected based on its fragmentation pattern (e.g., the molecular ion at m/z 196 and other prominent fragments).
GC-MS Experimental Workflow
Caption: Workflow for GC-MS quantification of the target analyte.
Detailed GC-MS Protocol
Reagent and Standard Preparation:
Prepare a 1.0 mg/mL stock solution of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one reference standard in HPLC-grade ethyl acetate.
From the stock solution, perform serial dilutions to prepare calibration standards at concentrations ranging from 0.5 µg/mL to 50 µg/mL.
Prepare an internal standard (IS) stock solution (e.g., (±)-Linalool-d3) at 100 µg/mL in ethyl acetate.[6][7]
Sample Preparation:
Accurately weigh the sample material.
If solid, dissolve in ethyl acetate. If in a complex matrix, perform a suitable extraction (e.g., liquid-liquid extraction with ethyl acetate).
Dilute the final extract so the analyte concentration falls within the calibration range.
To 1 mL of each standard and sample, add 10 µL of the internal standard solution.
Instrumental Parameters:
Parameter
Setting
Rationale
GC System
Agilent 8890 or equivalent
Provides reliable and reproducible chromatographic performance.
Column
HP-5ms (30 m x 0.25 mm, 0.25 µm)
Industry-standard column for general-purpose analysis of semi-volatiles.[8]
Injection Volume
1 µL
Standard volume for capillary GC.
Inlet Temperature
250 °C
Ensures rapid vaporization of the analyte without thermal degradation.
Injection Mode
Splitless
Maximizes sensitivity for trace analysis.
Carrier Gas
Helium, constant flow at 1.2 mL/min
Inert gas providing good separation efficiency.
Oven Program
60 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min
Optimized program for eluting the analyte with good peak shape.[10]
MS System
Agilent 5977 or equivalent
High-sensitivity mass selective detector.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard ionization technique that produces reproducible fragmentation patterns.
MS Source Temp.
230 °C
Prevents condensation of analytes in the source.
MS Quad Temp.
150 °C
Ensures stable performance of the mass filter.
Acquisition Mode
Selected Ion Monitoring (SIM)
Enhances sensitivity and selectivity for quantification.[6]
SIM Ions
m/z 196 (Quantifier), others TBD (Qualifiers)
Specific ions are monitored to confirm identity and quantify.
HPLC is a versatile and widely used technique that is particularly well-suited for compounds that are non-volatile or thermally sensitive.[9] For routine quality control, its simplicity and robustness are highly advantageous.
Principle and Rationale for Method Parameters
This method separates the analyte in a liquid mobile phase based on its partitioning between the mobile phase and a nonpolar stationary phase.
Mode and Column Selection: Reversed-phase HPLC is the method of choice. A C18 column is used, which contains a silica backbone bonded with 18-carbon alkyl chains.[11][12] This nonpolar stationary phase retains the analyte based on its hydrophobicity. More polar compounds elute earlier, while less polar compounds are retained longer.
Mobile Phase: A gradient of acetonitrile and water is used.[12] Acetonitrile is the strong organic solvent that elutes the analyte. Starting with a higher water percentage allows for the retention of the analyte on the column, and gradually increasing the acetonitrile concentration then elutes it as a sharp, well-defined peak. Using a small amount of acid (e.g., 0.1% formic acid) can improve peak shape by suppressing the ionization of any acidic or basic functional groups.
Detection: The α,β-unsaturated lactone moiety in the analyte's structure acts as a chromophore, allowing for detection by UV-Vis spectrophotometry.[12] A Diode Array Detector (DAD) is ideal as it can acquire spectra across a range of wavelengths, which helps in confirming peak identity and purity. The primary quantification wavelength should be set at the absorbance maximum (λmax) for the best sensitivity.
HPLC Experimental Workflow
Caption: Workflow for HPLC-UV quantification of the target analyte.
Detailed HPLC Protocol
Reagent and Standard Preparation:
Mobile Phase A: HPLC-grade water with 0.1% formic acid.
Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.
Prepare a 1.0 mg/mL stock solution of the reference standard in acetonitrile.
Perform serial dilutions with the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile) to prepare calibration standards from 1 µg/mL to 100 µg/mL.
Sample Preparation:
Accurately weigh the sample and dissolve it in the mobile phase to achieve a concentration within the calibration range.
Filter all standards and samples through a 0.45 µm PTFE syringe filter before injection to remove particulates and protect the column.
Instrumental Parameters:
Parameter
Setting
Rationale
HPLC System
Agilent 1260 Infinity II or equivalent
A reliable system capable of gradient elution and DAD detection.
Column
C18, 4.6 x 150 mm, 5 µm
Standard reversed-phase column for separating small organic molecules.[12]
Column Temp.
30 °C
Maintains stable retention times and improves peak shape.
Common mobile phase for RP-HPLC, providing good separation and peak shape.
Gradient
20% B to 95% B in 10 min, hold 2 min, return to 20% B in 1 min, equilibrate 5 min
Efficiently elutes the analyte while cleaning the column of less polar impurities.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Injection Volume
10 µL
A typical injection volume for analytical HPLC.
Detector
Diode Array Detector (DAD)
Allows for spectral confirmation and determination of the optimal wavelength.
Detection λ
Monitor at λmax (e.g., 210 nm), Scan 200-400 nm
Quantification at the absorbance maximum provides the best sensitivity.
Method Validation: Ensuring Trustworthy Results
Validation is the process of demonstrating that an analytical method is suitable for its intended purpose. Following guidelines from the International Council for Harmonisation (ICH) is essential for regulatory acceptance and scientific integrity.[2][3]
Key Validation Parameters
Caption: Interrelationship of key analytical method validation parameters.
Validation Protocols Summary
Parameter
Protocol
Acceptance Criteria
Specificity
Analyze a blank matrix, a matrix spiked with the analyte, and the analyte standard. For HPLC, check peak purity using DAD.
No interfering peaks at the analyte's retention time in the blank. Peak purity index > 0.999.
Linearity
Analyze calibration standards at a minimum of 5 concentration levels. Plot a curve of response vs. concentration.
Correlation coefficient (r²) ≥ 0.999.
Range
The concentration interval over which the method is linear, accurate, and precise.
Typically 80-120% of the target concentration for assay.
Accuracy
Perform spike-recovery experiments. Add known amounts of analyte to a blank matrix at 3 levels (low, medium, high) and analyze (n=3).[13]
Mean recovery should be within 98.0 - 102.0%.
Precision
Repeatability (Intra-day): Analyze 6 replicate samples at 100% of the target concentration on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst.
Determine based on the signal-to-noise ratio (S/N) of low-concentration standards.
LOQ: S/N ≥ 10. LOD: S/N ≥ 3.
Conclusion
This application note provides two robust and reliable methods for the quantification of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. The GC-MS method is recommended for its high sensitivity and specificity, making it ideal for complex matrices or trace-level analysis. The HPLC-UV method offers simplicity and high throughput, making it an excellent choice for routine QC applications in a production environment. The successful implementation and validation of these protocols will ensure the generation of high-quality, reproducible, and defensible analytical data.
References
Gómez-Caminero, A., et al. (2020). Quantitation of Select Terpenes/Terpenoids and Nicotine Using Gas Chromatography–Mass Spectrometry with High-Temperature Headspace Sampling. ACS Omega. Available at: [Link][6][7]
Ruikar, A.D., et al. (2010). GC-MS study and isolation of a sesquiterpene lactone from Artemisia pallens. Oriental Journal of Chemistry. Available at: [Link][10]
Merfort, I. (2002). Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. Journal of Chromatography A. Available at: [Link][9]
ResearchGate. Is it possible to detect and quantify terpenoid compounds using gas chromatography?. Available at: [Link][8]
Dar, T.A., et al. (2022). Development, method validation and simultaneous quantification of eleven bioactive natural products from high altitude medicinal plant by high performance liquid chromatography. Biomedical Chromatography. Available at: [Link][2][3]
Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. Available at: [Link]
Dey, S.K., et al. (2022). Verification of Analytical Methods for Natural and Synthetic Therapeutic Molecules. Journal of Drug and Alcohol Research. Available at: [Link][13]
NIST. (n.d.). 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. NIST Chemistry WebBook. Available at: [Link][4]
PubChem. (n.d.). 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one. National Center for Biotechnology Information. Available at: [Link][5]
González-Rivera, J., et al. (2019). Quantitative Analysis of Terpenic Compounds in Microsamples of Resins by Capillary Liquid Chromatography. Molecules. Available at: [Link][11]
Merfort, I., et al. (2013). Quantification of Sesquiterpene Lactones in Asteraceae Plant Extracts: Evaluation of their Allergenic Potential. International Journal of Molecular Sciences. Available at: [Link][14]
Weldegergis, B.T. (2015). GC-MS analysis of sesquiterpene products of the in vivo expression of HaCS in S. cerevisiae. ResearchGate. Available at: [Link][15]
Stuart, B.H. (2014). Determination of Terpenoid Content in Pine by Organic Solvent Extraction and Fast-GC Analysis. Frontiers in Energy Research. Available at: [Link][16]
Isolating Dihydroactinidiolide from Actinidia polygama: A Detailed Application Note and Protocol for Researchers
Abstract This comprehensive guide provides a detailed protocol for the isolation and purification of Dihydroactinidiolide, a volatile terpene of significant interest in the flavor, fragrance, and pharmaceutical industrie...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This comprehensive guide provides a detailed protocol for the isolation and purification of Dihydroactinidiolide, a volatile terpene of significant interest in the flavor, fragrance, and pharmaceutical industries, from the leaves of Actinidia polygama (Silver Vine). This document outlines a robust methodology encompassing sample preparation, a refined extraction process, and a multi-step purification strategy employing silica gel column chromatography. The protocol is designed to be a self-validating system, with in-depth explanations for each experimental choice. Further, this guide details the analytical techniques for the structural elucidation and confirmation of the isolated compound, including Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This application note is intended for researchers, scientists, and drug development professionals seeking a reliable method for obtaining pure Dihydroactinidiolide from plant material.
Introduction: The Significance of Dihydroactinidiolide
Dihydroactinidiolide (C₁₁H₁₆O₂) is a naturally occurring iridoid, a class of secondary metabolites found in a variety of plants, including tea (Camellia sinensis), mango (Mangifera indica), tobacco (Nicotiana tabacum), and notably, Silver Vine (Actinidia polygama)[1]. This volatile terpene is characterized by a sweet, tea-like aroma and is valued for its use as a fragrance and flavoring agent[1]. Beyond its sensory properties, Dihydroactinidiolide has garnered attention for its diverse biological activities, including potential neuroprotective effects, making it a compound of interest for further research and drug development.
The isolation of Dihydroactinidiolide from natural sources is a critical step in enabling detailed biological and chemical studies. This protocol provides a systematic and reproducible approach to obtaining this compound in high purity from the leaves of Actinidia polygama.
Physicochemical Properties of Dihydroactinidiolide
A thorough understanding of the physicochemical properties of Dihydroactinidiolide is fundamental to designing an effective isolation and purification strategy.
Soluble in organic solvents (e.g., chloroform, methanol, diethyl ether), sparingly soluble in water.
N/A
Overall Workflow for Dihydroactinidiolide Isolation
The isolation process is a multi-stage procedure designed to progressively enrich and purify Dihydroactinidiolide from the complex matrix of plant material. The workflow is visualized in the diagram below.
Caption: Overall workflow for the isolation and characterization of Dihydroactinidiolide.
Detailed Protocols
This section provides step-by-step protocols for each stage of the isolation and purification process.
Plant Material Preparation
Rationale: Proper preparation of the plant material is crucial for efficient extraction. Drying the leaves increases the surface area for solvent penetration and removes water, which can interfere with the extraction of nonpolar to moderately polar compounds like Dihydroactinidiolide.
Protocol:
Harvest fresh, healthy leaves of Actinidia polygama.
Wash the leaves thoroughly with distilled water to remove any dirt and debris.
Air-dry the leaves in a well-ventilated area, shielded from direct sunlight, for 7-10 days, or until they are brittle to the touch.
Grind the dried leaves into a coarse powder using a mechanical blender.
Store the powdered plant material in an airtight container in a cool, dark place until extraction.
Solvent Extraction
Rationale: An organic solvent extraction is employed to isolate a broad range of secondary metabolites, including Dihydroactinidiolide, from the plant material. A mixture of chloroform and methanol is effective for extracting compounds with varying polarities.
Protocol:
Macerate 100 g of the powdered Actinidia polygama leaves in a 1 L mixture of chloroform:methanol (2:1, v/v) at room temperature for 48 hours with occasional stirring.
Filter the extract through Whatman No. 1 filter paper to separate the plant debris from the liquid extract.
Repeat the extraction process on the plant residue two more times with fresh solvent to ensure exhaustive extraction.
Combine the filtrates from all three extractions.
Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain a dark, viscous crude extract.
Dry the crude extract completely under a high vacuum to remove any residual solvent.
Silica Gel Column Chromatography
Rationale: Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase (silica gel) and their solubility in a mobile phase (eluting solvent). A gradient elution with increasing polarity is used to sequentially elute compounds from the column, allowing for the isolation of Dihydroactinidiolide. Based on literature exploring similar plant extracts, a gradient of n-hexane and diethyl ether is a suitable starting point for separating moderately polar compounds[2].
Protocol:
4.3.1. Column Packing:
Prepare a slurry of silica gel (60-120 mesh) in n-hexane.
Carefully pack a glass chromatography column (e.g., 50 cm length x 3 cm diameter) with the silica gel slurry, ensuring no air bubbles are trapped.
Allow the silica gel to settle, and then drain the excess n-hexane until the solvent level is just above the top of the silica gel bed.
4.3.2. Sample Loading:
Dissolve a portion of the crude extract (e.g., 5 g) in a minimal amount of dichloromethane.
In a separate beaker, add a small amount of silica gel to the dissolved extract to form a semi-dry powder.
Carefully layer the silica gel-adsorbed sample onto the top of the packed column.
Add a small layer of sand on top of the sample layer to prevent disturbance during solvent addition.
4.3.3. Elution:
Begin eluting the column with 100% n-hexane.
Gradually increase the polarity of the mobile phase by increasing the percentage of diethyl ether in the n-hexane/diethyl ether mixture. A suggested gradient is as follows:
100% n-hexane (2 column volumes)
95:5 n-hexane:diethyl ether (4 column volumes)
90:10 n-hexane:diethyl ether (4 column volumes)
80:20 n-hexane:diethyl ether (6 column volumes)
70:30 n-hexane:diethyl ether (6 column volumes)
50:50 n-hexane:diethyl ether (4 column volumes)
100% diethyl ether (2 column volumes)
Collect fractions of a consistent volume (e.g., 20 mL) throughout the elution process.
Fraction Analysis and Pooling
Rationale: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the separation achieved by column chromatography. By comparing the retention factor (Rf) of the spots in the collected fractions to that of a Dihydroactinidiolide standard, the fractions containing the target compound can be identified and pooled.
Protocol:
Spot a small amount of each collected fraction onto a silica gel TLC plate.
Develop the TLC plate in a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v).
Visualize the spots under UV light (254 nm) and/or by staining with a suitable reagent (e.g., vanillin-sulfuric acid followed by heating).
Identify the fractions containing a spot that corresponds to the Rf value of a Dihydroactinidiolide standard.
Pool the fractions that contain pure Dihydroactinidiolide.
Concentrate the pooled fractions under reduced pressure to yield the purified Dihydroactinidiolide.
Structural Characterization and Purity Assessment
Rationale: It is imperative to confirm the identity and purity of the isolated compound. GC-MS provides information on the molecular weight and fragmentation pattern, while NMR spectroscopy offers detailed structural information.
Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol:
Dissolve a small amount of the purified Dihydroactinidiolide in a suitable solvent (e.g., dichloromethane).
Inject an aliquot of the solution into a GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).
Use the following exemplary GC-MS parameters:
Injector Temperature: 250°C
Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 240°C at a rate of 10°C/min, and hold for 10 minutes.
Carrier Gas: Helium
Ionization Mode: Electron Impact (EI) at 70 eV
Compare the obtained mass spectrum with a reference spectrum from a spectral library (e.g., NIST).
Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol:
Dissolve the purified Dihydroactinidiolide in a deuterated solvent (e.g., CDCl₃).
Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.
Compare the obtained chemical shifts and coupling constants with published data for Dihydroactinidiolide to confirm its structure.
Visualization of the Purification Process
The following diagram illustrates the key steps in the chromatographic purification of Dihydroactinidiolide.
Caption: Chromatographic purification and analysis workflow.
Conclusion
The protocol detailed in this application note provides a reliable and reproducible method for the isolation and purification of Dihydroactinidiolide from the leaves of Actinidia polygama. By following these procedures, researchers can obtain a high-purity compound suitable for a wide range of scientific investigations. The principles and techniques described herein can also be adapted for the isolation of other natural products from various plant sources.
References
Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. Retrieved from [Link]
Bolzani, V. da S., et al. (2021). Nepetalactol is a potent feline attractant in silver vine. Science Advances, 7(4), eabd9135.
Shandong Aosen New Material Technology Co., Ltd. (2024). Introduction to Dihydroactinidiolide. Retrieved from [Link]
Application Note: Comprehensive Structural Elucidation of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one using NMR and High-Resolution Mass Spectrometry
Abstract This document provides a detailed guide to the analytical methodologies for the complete structural characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (CAS: 15356-74-8), a significa...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a detailed guide to the analytical methodologies for the complete structural characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (CAS: 15356-74-8), a significant bicyclic sesquiterpene lactone.[1][2] This compound, also known as Dihydroactinidiolide, is a key intermediate in pharmaceutical synthesis and a component in the flavor and fragrance industry.[1][3] We present an integrated approach utilizing High-Resolution Mass Spectrometry (HRMS) for unambiguous molecular formula determination and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments for complete structural and stereochemical assignment. The protocols and data interpretation frameworks described herein are designed for researchers in natural product chemistry, drug development, and quality control, ensuring scientific rigor and reproducibility.
Introduction: The Analyte
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is an organic compound with the molecular formula C₁₁H₁₆O₂ and a monoisotopic mass of 180.11503 Da.[1][4][5] Its structure features a fused ring system consisting of a dihydrofuranone (lactone) ring and a cyclohexane ring, with three methyl groups at strategic positions, including two gem-dimethyl groups and a quaternary carbon at the ring junction. The unambiguous confirmation of this complex architecture is paramount for its application and further chemical derivatization.
High-Resolution Mass Spectrometry (HRMS) for Molecular Formula Confirmation
The Principle of HRMS in Structural Analysis
HRMS is an indispensable tool for determining the elemental composition of a molecule with high precision.[6] Unlike low-resolution mass spectrometry, which provides nominal mass, HRMS instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap analyzers can measure mass-to-charge ratios (m/z) to within a few parts per million (ppm).[7] This level of accuracy allows for the differentiation between isobaric compounds (molecules with the same nominal mass but different elemental formulas) and provides definitive confirmation of the molecular formula by comparing the experimentally measured mass to the theoretically calculated mass.[8][9]
Protocol: HRMS Analysis
Sample Preparation: Accurately weigh approximately 1 mg of the compound and dissolve it in 1 mL of high-purity methanol or acetonitrile to create a 1 mg/mL stock solution. Further dilute this stock solution to a final concentration of 1-10 µg/mL for direct infusion or LC-MS analysis.
Instrumentation: Utilize a Q-TOF or Orbitrap mass spectrometer equipped with an Electrospray Ionization (ESI) source.
Data Acquisition (Positive ESI Mode):
Ionization Mode: ESI, Positive. The lactone oxygen and carbonyl group can be readily protonated.
Mass Range: m/z 50 - 500.
Capillary Voltage: 3.5 - 4.0 kV.
Data Analysis: Calibrate the instrument using a known standard to ensure high mass accuracy. The protonated molecule [M+H]⁺ is the primary ion of interest.
Expected HRMS Data and Interpretation
The primary objective is to verify the molecular formula C₁₁H₁₆O₂. The instrument measures the mass of the protonated molecule, [C₁₁H₁₆O₂ + H]⁺.
A measured mass within this narrow window provides high confidence in the assigned molecular formula, which is the foundational step before proceeding to detailed structural analysis by NMR.[10]
Tandem MS (MS/MS) for Fragmentation Analysis
To gain further structural insights, collision-induced dissociation (CID) can be performed on the parent ion (m/z 181.12). The fragmentation patterns of cyclic ethers and lactones are well-characterized and can provide corroborating evidence for the proposed structure.[11][12][13][14]
Proposed Fragmentation Pathway:
A common fragmentation pathway involves the loss of small neutral molecules or radicals. For this structure, a characteristic loss would be the elimination of a methyl radical (•CH₃) or carbon monoxide (CO) from the lactone ring.
Caption: Proposed MS/MS fragmentation of the parent ion.
NMR Spectroscopy for Complete Structural Assignment
NMR spectroscopy is the most powerful technique for elucidating the precise connectivity and stereochemistry of organic molecules. A combination of 1D and 2D NMR experiments is required to fully assign all proton and carbon signals.[15][16]
Protocol: NMR Sample Preparation and Data Acquisition
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).[17][18] CDCl₃ is an excellent choice due to its ability to dissolve a wide range of organic compounds and its relatively clean spectral window. Filter the solution through a small cotton plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[19][20]
Instrumentation: A 400 MHz or 500 MHz NMR spectrometer equipped with a broadband probe.
Experiments to be Performed:
¹H NMR
¹³C NMR
DEPT-135 (Distortionless Enhancement by Polarization Transfer)
¹H-¹H COSY (Correlation Spectroscopy)
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)
Step-by-Step Data Interpretation
Caption: Workflow for structural elucidation using NMR.
Step 1: ¹H and ¹³C NMR - The Initial Overview
¹H NMR: Provides information on the number of distinct proton environments, their chemical shifts (indicating the electronic environment), integration (ratio of protons), and multiplicity (number of neighboring protons).
¹³C NMR: Indicates the number of unique carbon atoms in the molecule. For C₁₁H₁₆O₂, we expect to see 11 distinct carbon signals.
DEPT-135: This experiment is crucial for differentiating carbon types. CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons (including C=O) are absent.[15]
Step 2: ¹H-¹H COSY - Identifying Spin Systems
COSY reveals proton-proton couplings, typically over two or three bonds.[21] This allows for the mapping of connected proton networks. In this molecule, COSY will establish the connectivity of the protons on the cyclohexane ring (H-5, H-6, H-7).
HSQC correlates each proton signal with the carbon to which it is directly attached.[22] This is a definitive method for assigning the chemical shifts of all proton-bearing carbons (CH, CH₂, CH₃).
Step 4: ¹H-¹³C HMBC - Assembling the Molecular Skeleton
HMBC is arguably the most critical experiment for this molecule, as it reveals long-range correlations (typically 2-3 bonds) between protons and carbons.[23][24] Its power lies in its ability to establish connectivities across atoms that lack protons, such as quaternary carbons and carbonyls.[25][26]
Key HMBC Correlations for Structural Confirmation:
Proton(s)
Correlates to Carbon(s)
Significance of Correlation
H₃-C(9), H₃-C(10) (gem-dimethyl)
C-4, C-5, C-8
Confirms the gem-dimethyl group at the C-4 position and its proximity to the C-5 methylene and the C-8 quaternary carbon.
H-3 (vinyl proton)
C-2, C-4a, C-8
Connects the lactone ring (C-2) to the cyclohexane ring system via the C-4a and C-8 carbons.
H₃-C(11) (methyl at C-7a)
C-7, C-4a, C-2
Establishes the position of the third methyl group at the C-7a ring junction and links it to both the cyclohexane and lactone rings.
Predicted NMR Data
The following table summarizes the predicted chemical shifts based on known values for similar sesquiterpene lactone and dihydrofuranone structures.[27][28][29][30] Actual values may vary slightly based on solvent and concentration.
Position
Carbon Type (DEPT-135)
Predicted ¹³C Shift (δ, ppm)
Predicted ¹H Shift (δ, ppm)
Multiplicity
Integration
2
C (Quaternary)
~170-175
-
-
-
3
CH
~115-120
~5.7-5.9
s
1H
3a
C (Quaternary)
~165-170
-
-
-
4
C (Quaternary)
~30-35
-
-
-
5
CH₂
~35-40
~1.4-1.6
m
2H
6
CH₂
~18-22
~1.6-1.8
m
2H
7
CH₂
~30-35
~1.9-2.1
m
2H
7a
C (Quaternary)
~80-85
-
-
-
9-CH₃
CH₃
~25-30
~1.1-1.3
s
3H
10-CH₃
CH₃
~25-30
~1.1-1.3
s
3H
11-CH₃
CH₃
~22-28
~1.2-1.4
s
3H
Note: Chemical shifts are referenced to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).
Conclusion
The combination of High-Resolution Mass Spectrometry and a comprehensive suite of NMR experiments provides a robust and self-validating workflow for the complete structural elucidation of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. HRMS unequivocally confirms the molecular formula, while the synergistic interpretation of 1D and 2D NMR data allows for the precise assignment of all atoms and the confirmation of the bicyclic lactone framework. This integrated analytical approach ensures the highest level of confidence in the structural identity, which is critical for applications in pharmaceutical development, quality control, and natural product research.
References
ResolveMass Laboratories Inc. High Resolution Mass Spectrometry (HRMS) Analysis. Available from: [Link]
Prudentd R. Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. Available from: [Link]
Canadian Science Publishing. X-ray and high-resolution 1H and 13C NMR of smooth muscle relaxant sesquiterpene lactones. Available from: [Link]
Chemistry LibreTexts. 13.4: High-Resolution Mass Spectrometry Can Reveal Molecular Formulas. Available from: [Link]
Organomation. NMR Sample Preparation: The Complete Guide. Available from: [Link]
YouTube. Formula determination by high resolution mass spectrometry. Available from: [Link]
Ovid. Quantitative analysis of sesquiterpene lactones in extract of Arnica montana L. by 1H NMR spectroscopy. Available from: [Link]
YouTube. Formula Prediction in HRMS Analysis on LC Q TOF. Available from: [Link]
University College London. Sample Preparation. Available from: [Link]
University of York. Preparing an NMR sample. Available from: [Link]
FooDB. Showing Compound (S)-5,6,7,7alpha-Tetrahydro-4,4,7alpha-trimethyl-2(4H)-benzofuranone (FDB013900). Available from: [Link]
NIST WebBook. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Available from: [Link]
ResearchGate. (PDF) X-ray and high-resolution 1H and 13C NMR of smooth muscle relaxant sesquiterpene lactones. Available from: [Link]
Iowa State University. NMR Sample Preparation. Available from: [Link]
PubMed. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Available from: [Link]
Chemistry LibreTexts. 19: HMBC. Available from: [Link]
MSI Publishers. Extraction, Isolation and Characterization of sesquiterpene lactone. Available from: [Link]
YouTube. HMBC spectrum | Heteronuclear Multiple Bond Correlation. Available from: [Link]
Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available from: [Link]
NIST WebBook. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Available from: [Link]
CAS Common Chemistry. 5,6,7,7a-Tetrahydro-4,4,7a-trimethyl-2(4H)-benzofuranone. Available from: [Link]
ResearchGate. The assignment of 1H and 13C chemical shifts for dihydro-3(2H)-furanone derivatives. Available from: [Link]
ACS Publications. Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. Available from: [Link]
ResearchGate. Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System. Available from: [Link]
ResearchGate. 'HNMR spectral data of the sesquiterpenes 1 and 1~.. Available from: [Link]
NIH. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. Available from: [Link]
ResearchGate. Chapter 1. Getting the Most Out of HSQC and HMBC Spectra. Available from: [Link]
ScienceDirect. Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Available from: [Link]
NIST WebBook. 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-4,4,7a-trimethyl-. Available from: [Link]
Columbia University. HSQC and HMBC. Available from: [Link]
SpectraBase. 2,3-Dihydrofuran - Optional[13C NMR] - Chemical Shifts. Available from: [Link]
Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]
Compound Interest. A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. Available from: [Link]
University of Calgary. Mass Spectrometry: Fragmentation. Available from: [Link]
Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available from: [Link]
Kyushu University. The 13C NMR Chemical Shift Comparisons of Dihydrohomobarrelenones. Available from: [Link]
The Versatile Chiral Synthon: (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one in Asymmetric Synthesis
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one , a prominent chiral building block, offers a gateway to a diverse array of complex molecular architectures. Esteemed for its rigid, bicyclic framework and def...
Author: BenchChem Technical Support Team. Date: January 2026
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one , a prominent chiral building block, offers a gateway to a diverse array of complex molecular architectures. Esteemed for its rigid, bicyclic framework and defined stereochemistry, this lactone serves as a valuable starting material in the synthesis of pharmaceuticals, fragrances, and natural products.[1][2] Its utility stems from the strategic placement of functional groups, allowing for a range of chemical modifications while retaining the crucial stereochemical information. This guide provides an in-depth exploration of the synthesis and application of this versatile synthon, complete with detailed protocols and mechanistic insights for researchers, scientists, and professionals in drug development.
The Genesis of a Chiral Workhorse: Synthesis from (R)-(+)-Limonene
The most common and economically viable route to (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one begins with the readily available natural product, (R)-(+)-limonene. This terpene, abundant in citrus oils, provides the chiral scaffold upon which the bicyclic lactone is constructed. The synthetic sequence involves a regio- and stereoselective oxidation process.
Revolutionizing Drug Discovery: Application Notes on the Derivatization of Dihydroactinidiolide for High-Throughput Biological Screening
Introduction: The Untapped Potential of Dihydroactinidiolide Dihydroactinidiolide, a naturally occurring terpenoid found in a variety of plants like black tea and tobacco, as well as in some insects, presents a compellin...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Untapped Potential of Dihydroactinidiolide
Dihydroactinidiolide, a naturally occurring terpenoid found in a variety of plants like black tea and tobacco, as well as in some insects, presents a compelling starting point for novel drug discovery.[1][2][3][4] This volatile compound is known for its sweet, tea-like aroma and has been utilized in the fragrance and flavor industries.[1][5][6] However, its therapeutic potential is now gaining significant attention. Research has revealed a spectrum of biological activities, including antioxidant, antibacterial, anticancer, and neuroprotective effects.[5][7][8][9] Dihydroactinidiolide has also been identified as a potent inhibitor of acetylcholinesterase (AChE) with an IC50 of 34.03 nM, suggesting its relevance in the context of neurodegenerative diseases like Alzheimer's.[7][10][11]
The inherent bioactivity of dihydroactinidiolide, coupled with its relatively simple and modifiable lactone structure, makes it an ideal scaffold for chemical derivatization. The generation of a focused library of dihydroactinidiolide derivatives allows for a systematic exploration of the structure-activity relationship (SAR), potentially leading to the discovery of new therapeutic agents with enhanced potency, selectivity, and improved pharmacokinetic profiles. This guide provides a comprehensive overview and detailed protocols for the strategic derivatization of dihydroactinidiolide and the subsequent biological screening of the resulting compound library.
Rationale for Derivatization: Enhancing "Druggability"
The primary goal of derivatizing a natural product like dihydroactinidiolide is to explore and expand its chemical space. By introducing diverse functional groups at specific positions on the molecule, we can modulate its physicochemical properties, such as polarity, solubility, and lipophilicity. These modifications can significantly impact the compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets.
The lactone moiety in dihydroactinidiolide is a key functional group that can be targeted for modification. The ester linkage is susceptible to nucleophilic attack, allowing for ring-opening reactions to generate hydroxy acids, which can then be further functionalized. Additionally, the allylic position and the gem-dimethyl group offer other potential sites for chemical modification.
Part 1: Strategic Derivatization of Dihydroactinidiolide
The following section outlines key derivatization strategies targeting the dihydroactinidiolide scaffold. These protocols are designed to be robust and adaptable for the generation of a diverse chemical library.
Ring-Opening and Amidation of the Lactone
This strategy involves the nucleophilic attack of an amine on the lactone carbonyl, resulting in the formation of a stable amide bond and a secondary alcohol. This approach introduces a diverse range of substituents, depending on the choice of the primary or secondary amine.
Protocol 1: Synthesis of Dihydroactinidiolide Amide Derivatives
Dissolution: Dissolve dihydroactinidiolide (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Amine Addition: Add the desired primary or secondary amine (1.2 equivalents) to the solution.
Coupling Agent: Introduce a coupling agent, for example, N,N'-dicyclohexylcarbodiimide (DCC) or (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP), to facilitate amide bond formation.
Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up and Purification: Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (in the case of DCC). Wash the organic layer with a mild acid (e.g., 1M HCl) and a mild base (e.g., saturated NaHCO3 solution), followed by brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Explores interactions with specific receptor pockets.
Reduction of the Lactone to a Diol
Reduction of the lactone functionality yields a diol, which can serve as a versatile intermediate for further derivatization, such as etherification or esterification, to introduce a wide array of functional groups.
Protocol 2: Reduction of Dihydroactinidiolide
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Dissolution: Dissolve dihydroactinidiolide (1 equivalent) in a dry ethereal solvent like THF or diethyl ether.
Reducing Agent: Slowly add a solution of a strong reducing agent, such as lithium aluminum hydride (LiAlH4) (1.5 equivalents), to the reaction mixture at 0°C.
Reaction Monitoring: Monitor the reaction by TLC or LC-MS.
Quenching and Work-up: Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water again (Fieser workup). Filter the resulting precipitate and wash with the reaction solvent.
Purification: Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting diol by column chromatography if necessary.
Part 2: Designing a High-Throughput Screening Cascade
Once a library of dihydroactinidiolide derivatives has been synthesized and characterized, the next critical step is to evaluate their biological activity. A well-designed screening cascade is essential for efficiently identifying promising lead compounds.
The initial screen should employ high-throughput assays that can quickly assess the general bioactivity of the compound library. This helps in prioritizing compounds for more specific and resource-intensive secondary screening.
Recommended Primary Assays:
Cytotoxicity Assays: Using a panel of cancer cell lines (e.g., DU-145 for prostate cancer and MDA-MB-231 for breast cancer) and a normal cell line to determine the general toxicity and potential anticancer activity of the derivatives.[12]
Antioxidant Assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) or ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays to evaluate the radical scavenging properties of the compounds.[7][11]
Antibacterial Assays: Broth microdilution assays against a panel of Gram-positive and Gram-negative bacteria to assess antimicrobial activity.[2]
Secondary and Tertiary Screening: Target-Specific Assays
Compounds that show promising activity in the primary screens should be advanced to more specific assays to elucidate their mechanism of action and identify their molecular targets.
Target-Specific Assay Examples:
Acetylcholinesterase (AChE) Inhibition Assay: For derivatives designed to have neuroprotective effects, an Ellman's assay can be used to quantify AChE inhibition.[10]
Anti-inflammatory Assays: Measurement of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages to assess anti-inflammatory potential.
Enzyme Inhibition Assays: Based on the hypothesized targets, specific enzyme inhibition assays can be developed.
Experimental Workflow for Biological Screening
Caption: High-throughput screening cascade for dihydroactinidiolide derivatives.
Part 3: Data Analysis and Hit-to-Lead Optimization
The data generated from the screening cascade needs to be carefully analyzed to identify structure-activity relationships (SAR). This information is crucial for guiding the next round of chemical synthesis to optimize the lead compounds.
Structure-Activity Relationship (SAR) Analysis
By comparing the biological activity of the different derivatives with their chemical structures, it is possible to identify the key functional groups and structural features that are important for activity. This analysis will inform the design of new analogs with improved potency and selectivity.
Lead Optimization
Once a lead compound with a desirable activity profile is identified, further chemical modifications can be made to improve its "drug-like" properties. This may involve fine-tuning its solubility, metabolic stability, and oral bioavailability.
Logical Relationship of the Derivatization and Screening Process
Caption: Iterative cycle of derivatization and biological screening.
Conclusion
Dihydroactinidiolide represents a promising natural product scaffold for the development of new therapeutic agents. A systematic approach to its derivatization, coupled with a robust biological screening cascade, provides a powerful platform for the discovery of novel drug candidates. The protocols and strategies outlined in this guide are intended to serve as a valuable resource for researchers in the field of drug discovery and development.
References
Pharmanostra. Dihydroactinidiolide: Properties, Applications, and Benefits of a Versatile Natural Compound. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. High Purity Dihydroactinidiolide: A Versatile Ingredient for Flavors, Cosmetics, and Pharmaceuticals. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. [Link]
National Center for Biotechnology Information. Dihydroactinidiolide | C11H16O2 | CID 6432173 - PubChem. [Link]
National Institutes of Health. Late-stage modification of bioactive compounds: Improving druggability through efficient molecular editing. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. The Science Behind Dihydroactinidiolide: From Plant Physiology to Industrial Chemical. [Link]
ResearchGate. Advanced method for the synthesis of (±)-dihydroactinidiolide. [Link]
National Center for Biotechnology Information. Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. [Link]
Shandong Aosen New Material Technology Co., Ltd. Introduction to Dihydroactinidiolide. [Link]
American Chemical Society. Design and synthesis of New δ-Lactone derivatives. [Link]
Application Notes and Protocols for Studying the Antimicrobial Activity of Benzofurans
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Promise of Benzofurans in an Era of Antimicrobial Resistance The relentless rise of anti...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Promise of Benzofurans in an Era of Antimicrobial Resistance
The relentless rise of antimicrobial resistance (AMR) constitutes a formidable global health crisis, necessitating an urgent and innovative approach to the discovery of novel therapeutic agents.[1][2] Within the landscape of medicinal chemistry, the benzofuran scaffold has emerged as a "privileged structure" due to its prevalence in a wide array of biologically active natural products and synthetic compounds.[1] Benzofuran derivatives have demonstrated a broad spectrum of pharmacological activities, including potent antimicrobial, antifungal, antiviral, and antitumor properties.[3] This inherent bioactivity makes the benzofuran nucleus a focal point for the design and development of new drugs to combat infectious diseases.[1][4]
These application notes provide a comprehensive experimental framework for researchers to reliably assess the antimicrobial efficacy of novel benzofuran derivatives. The protocols herein are grounded in internationally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), while also incorporating field-proven insights for handling the specific chemical nature of benzofuran compounds. Our objective is to equip researchers with a self-validating system for generating robust and reproducible data, thereby accelerating the journey from compound synthesis to potential clinical application.
PART 1: Foundational Knowledge and Pre-experimental Considerations
Physicochemical Properties of Benzofurans: A Critical Consideration
Many benzofuran derivatives are hydrophobic in nature, which can present challenges in aqueous-based antimicrobial assays.[5] Poor solubility can lead to compound precipitation, inaccurate concentration assessments, and consequently, misleading results.
Solvent Selection: Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of benzofuran derivatives for antimicrobial testing.[6] However, it is crucial to be aware that DMSO itself can exhibit inhibitory effects on microbial growth at higher concentrations.[7][8] Therefore, the final concentration of DMSO in the assay medium should be kept to a minimum, typically not exceeding 1-2%, and a solvent control (medium with the same concentration of DMSO but without the test compound) must always be included to ensure that the observed antimicrobial activity is not an artifact of the solvent.
Stock Solution Preparation: The preparation of antibiotic stock solutions is a critical first step. Generally, a high-concentration stock solution (e.g., 10 mg/mL or at least 100x the highest desired test concentration) is prepared in an appropriate solvent like DMSO. This stock is then serially diluted to achieve the desired working concentrations for the antimicrobial assays.
Essential Equipment and Reagents
General Laboratory Equipment:
Biosafety cabinet (Class II)
Autoclave
Incubator (35-37°C)
Vortex mixer
Micropipettes and sterile tips
Spectrophotometer or McFarland densitometer
Refrigerator (2-8°C) and freezer (-20°C or -80°C)
Microbiology-Specific Materials:
Sterile 96-well microtiter plates (U- or flat-bottom)
Sterile Petri dishes (90 mm or 150 mm)
Sterile swabs
Inoculating loops and needles
Sterile glass tubes
Media and Reagents:
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Mueller-Hinton Agar (MHA)
Tryptic Soy Broth (TSB) or other suitable bacterial growth medium
Saline solution (0.85% NaCl, sterile)
DMSO (cell culture grade)
Positive control antibiotics (e.g., ciprofloxacin, vancomycin)
Bacterial strains (e.g., ATCC quality control strains)
Safety Equipment:
Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.
Chemical fume hood for handling neat benzofuran compounds.
PART 2: Core Antimicrobial Susceptibility Testing Protocols
This section details the step-by-step protocols for the two most fundamental assays in antimicrobial susceptibility testing: Broth Microdilution for determining the Minimum Inhibitory Concentration (MIC) and Agar Disk Diffusion for assessing the zone of inhibition.
Broth Microdilution: Determining the Minimum Inhibitory Concentration (MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[2] This quantitative method is the gold standard for susceptibility testing.
Prepare Stock Solution: Accurately weigh the benzofuran compound and dissolve it in 100% DMSO to a final concentration of 10 mg/mL. Ensure complete dissolution.
Intermediate Dilutions: From the stock solution, prepare a series of intermediate dilutions in sterile CAMHB. It's often practical to perform a 1:100 dilution of the stock into the medium to get a starting concentration for the serial dilutions, which also reduces the final DMSO concentration.
Serial Dilutions in Microtiter Plate:
Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.
Add 200 µL of the highest concentration of the benzofuran working solution to well 1.
Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.
Continue this two-fold serial dilution across the plate to well 10.
Discard 100 µL from well 10.
Well 11 will serve as the growth control (no compound).
Well 12 will serve as the sterility control (no bacteria).
Bacterial Culture: From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.
Suspension: Suspend the colonies in sterile saline.
Standardization: Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
Final Inoculum Dilution: Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
Inoculation: Add 100 µL of the final diluted inoculum to wells 1 through 11 of the prepared microtiter plate. Do not inoculate well 12 (sterility control).
Incubation: Cover the microtiter plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.
Reading the MIC: After incubation, visually inspect the plate for bacterial growth (turbidity). The MIC is the lowest concentration of the benzofuran derivative at which there is no visible growth.
Caption: DNA Gyrase Inhibition Assay Workflow.
The integrity of the bacterial cell membrane and the maintenance of a membrane potential are vital for cellular functions.
[9]
Assay Principle: This assay uses a voltage-sensitive fluorescent dye (e.g., DiSC₃(5)) that accumulates in polarized membranes and self-quenches its fluorescence. [9][10]Membrane depolarization causes the dye to be released into the cytoplasm, resulting in an increase in fluorescence.
[11]2. Cell Preparation: Grow bacteria to the mid-logarithmic phase, then wash and resuspend the cells in a suitable buffer.
Dye Loading: Add the voltage-sensitive dye to the cell suspension and incubate to allow the dye to incorporate into the bacterial membranes and for the fluorescence signal to stabilize.
Compound Addition: Add the benzofuran compound to the cell suspension.
Fluorescence Monitoring: Immediately begin monitoring the fluorescence intensity over time using a fluorometer. A rapid increase in fluorescence indicates membrane depolarization.
Data Presentation and Interpretation
Quantitative data, such as MIC and MBC values, should be summarized in a clear and organized table for easy comparison across different compounds and microbial strains.
Table 1: Example MIC and MBC Data for Benzofuran Derivatives
Compound ID
Test Organism
MIC (µg/mL)
MBC (µg/mL)
MBC/MIC Ratio
Interpretation
BZF-001
S. aureus ATCC 29213
4
8
2
Bactericidal
BZF-001
E. coli ATCC 25922
16
>64
>4
Bacteriostatic
BZF-002
S. aureus ATCC 29213
8
16
2
Bactericidal
BZF-002
E. coli ATCC 25922
32
>64
>2
Bacteriostatic
Ciprofloxacin
S. aureus ATCC 29213
0.5
1
2
Bactericidal
Ciprofloxacin
E. coli ATCC 25922
0.015
0.03
2
Bactericidal
Interpretation of MBC/MIC Ratio: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity, while a ratio of > 4 suggests bacteriostatic activity.
PART 4: Quality Control and Safety
Ensuring Trustworthiness: A Self-Validating System
For the generated data to be trustworthy, rigorous quality control (QC) is non-negotiable.
Reference Strains: Always include standard QC strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) in each experiment. The results for these strains must fall within the acceptable ranges defined by CLSI or EUCAST.
Controls: Each assay must include:
Positive Control: A known antibiotic to validate the susceptibility of the test organisms.
Negative (Growth) Control: Inoculated medium without any antimicrobial agent to ensure the viability of the organism.
Sterility Control: Uninoculated medium to check for contamination.
Solvent Control: Inoculated medium with the highest concentration of the solvent (e.g., DMSO) used in the assay to rule out any inhibitory effects.
Safety Precautions for Handling Benzofurans
Benzofuran and its derivatives should be handled with care, as some may be classified as potentially carcinogenic or harmful.
[12]
Handling: Always handle neat benzofuran compounds in a chemical fume hood.
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety glasses.
Storage: Store benzofuran compounds in a cool, dry, and well-ventilated area, away from sources of ignition. [7]Some derivatives may be light-sensitive and require storage in amber vials.
Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.
References
Antimicrobial effect of dimethyl sulfoxide and N, N-Dimethylformamide on Mycobacterium abscessus: Implications for antimicrobial susceptibility testing. (n.d.). PubMed. [Link]
Elucidating the Mechanisms of Action of Antimicrobial Agents. (2022). PMC - NIH. [Link]
THE EFFECT OF DIMETHYL SULFOXIDE (DMSO) ON ANTIBIOTIC SENSITIVITY OF A GROUP OF MEDICALLY IMPORTANT MICROORGANISMS: PRELIMINARY. (n.d.). Semantic Scholar. [Link]
Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. (n.d.). SpringerLink. [Link]
Methods to assay inhibitors of DNA gyrase and topoisomerase IV activities. (n.d.). PubMed. [Link]
(PDF) Antimicrobial effect of dimethyl sulfoxide and N, N-Dimethylformamide on Mycobacterium abscessus: Implications for antimicrobial susceptibility testing. (n.d.). ResearchGate. [Link]
Classification of antimicrobial mechanism of action using dynamic bacterial morphology imaging. (2022). Nature. [Link]
Effect of dimethyl sulfoxide on natural resistance to bacterial infections in mice. (n.d.). Semantic Scholar. [Link]
Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. (n.d.). PMC - NIH. [Link]
Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). NIH. [Link]
Depolarization, Bacterial Membrane Composition, and the Antimicrobial Action of Ceragenins. (n.d.). PMC - NIH. [Link]
ProFoldin E. coli DNA Gyrase DNA Supercoiling Assay Kits. (n.d.). ProFoldin. [Link]
Analysis of Antimicrobial-Triggered Membrane Depolarization Using Voltage Sensitive Dyes. (2016). PMC - PubMed Central. [Link]
(PDF) Analysis of Antimicrobial-Triggered Membrane Depolarization Using Voltage Sensitive Dyes. (n.d.). ResearchGate. [Link]
(PDF) Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. (2023). ResearchGate. [Link]
Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics. (n.d.). Journal of Antimicrobial Chemotherapy | Oxford Academic. [Link]
Mode of Action & Target for Antibacterial Drug. (n.d.). Creative Biolabs. [Link]
(PDF) Benzofuran: An Emerging Scaffold for Antimicrobial Agents. (2015). ResearchGate. [Link]
Assays for membrane depolarization. (A) Membrane depolarization assay with DisC3(5). (n.d.). ResearchGate. [Link]
A Rapid Fluorescence-Based Microplate Assay to Investigate the Interaction of Membrane Active Antimicrobial Peptides with Whole Gram-Positive Bacteria. (n.d.). MDPI. [Link]
Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. (n.d.). International Journal of Pharmacy and Biological Sciences. [Link]
Synthesis and antimicrobial evaluation of new benzofuran derivatives. (n.d.). PubMed. [Link]
A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega. [Link]
Synthesis and Biological Evaluations of Some Benzofuran Derivatives. (2008). ResearchGate. [Link]
Natural source, bioactivity and synthesis of benzofuran derivatives. (2019). RSC Publishing. [Link]
Benzofuran: an emerging scaffold for antimicrobial agents. (2015). RSC Publishing. [Link]
Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (n.d.). MDPI. [Link]
Technical Support Center: Synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Welcome to the technical support center for the synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a valuable bicyclic lactone intermediate in the synthesis of pharmaceuticals and fine chemicals.[1][2] Its synthesis, while conceptually straightforward, often presents challenges in achieving high yield and purity. This guide provides a structured, question-and-answer approach to address these specific issues directly.
Synthesis Overview: The Baeyer-Villiger Oxidation Pathway
The most common and efficient method for synthesizing (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is through the Baeyer-Villiger (BV) oxidation of the corresponding cyclic ketone precursor, (S)-4,4,7a-trimethyl-hexahydro-1-benzofuran-2-one.[3][4] This reaction involves the insertion of an oxygen atom adjacent to the carbonyl group, converting the cyclic ketone into a lactone.[5]
Caption: General workflow of the Baeyer-Villiger oxidation for lactone synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the underlying mechanism of the Baeyer-Villiger oxidation and why is it preferred for this synthesis?
The Baeyer-Villiger oxidation is a highly reliable and regioselective method for converting ketones to esters or, in this case, cyclic ketones to lactones. The reaction proceeds via the "Criegee intermediate," which is formed by the nucleophilic attack of a peroxyacid on the protonated carbonyl group of the ketone.[3][6] This is followed by a concerted rearrangement where one of the alkyl groups attached to the carbonyl carbon migrates to the adjacent oxygen atom of the peroxide. The migratory aptitude generally follows the order: tertiary alkyl > secondary alkyl > aryl > primary alkyl > methyl.[5] This predictable regioselectivity is a key advantage, ensuring the correct lactone isomer is formed.
Q2: Which peroxyacid is best suited for this reaction?
meta-Chloroperoxybenzoic acid (m-CPBA) is the most commonly used oxidant due to its commercial availability, relatively good stability, and high reactivity.[3] Trifluoroperacetic acid (TFPAA), generated in situ from trifluoroacetic anhydride and hydrogen peroxide, is a more powerful oxidant but can be less selective and harsher on sensitive functional groups. For greener chemistry approaches, hydrogen peroxide in combination with a Lewis acid or Brønsted acid catalyst is an increasingly popular alternative.[7][8]
Q3: How can I effectively monitor the progress of the reaction?
Thin-Layer Chromatography (TLC) is the most convenient method for real-time monitoring. Use a solvent system that provides good separation between the starting ketone and the product lactone (e.g., a mixture of hexane and ethyl acetate). The starting ketone is typically less polar than the product lactone. Staining with a potassium permanganate solution can be effective for visualizing both spots if they are not UV-active. For more quantitative analysis, taking aliquots from the reaction mixture for Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis is recommended.[9]
Troubleshooting Guide
Problem Area 1: Low or No Product Formation
Q: My TLC analysis shows only the starting material, even after several hours. What are the likely causes?
A: This issue typically points to one of three areas: reagent quality, reaction temperature, or catalyst activity.
Reagent Quality:
Peroxyacid Degradation: m-CPBA can degrade over time, especially if not stored properly (cool and dry). It is advisable to check the activity of your m-CPBA. An old bottle may have a significantly lower concentration of the active peroxyacid.
Solvent Purity: Ensure you are using a dry, aprotic solvent like dichloromethane (DCM) or chloroform. The presence of water can hydrolyze the peroxyacid.
Reaction Temperature:
The Baeyer-Villiger oxidation can be slow at low temperatures. While starting the reaction at 0 °C is common to control the initial exotherm, it may be necessary to allow the reaction to warm to room temperature for it to proceed to completion.[6]
Catalysis (if using H₂O₂):
If you are using a catalytic system (e.g., a Lewis acid with hydrogen peroxide), the catalyst may be inactive or poisoned by impurities.[7][10] Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere if air-sensitive).
Q: I am observing multiple new spots on my TLC plate, and the yield of the desired lactone is low. What are these side products?
A: The formation of multiple products suggests side reactions are occurring.
Epoxidation: If your starting material or product contains other double bonds, the peroxyacid can epoxidize them.
Over-oxidation/Degradation: With highly reactive oxidants or extended reaction times, the lactone product itself might undergo further reactions.
Hydrolysis: If acidic byproducts accumulate and water is present, the lactone product can hydrolyze to the corresponding hydroxy acid. This is more common during aqueous work-up.
To mitigate these issues, consider using a buffered system (e.g., with Na₂HPO₄ or NaHCO₃) to neutralize the acidic byproduct as it forms. Also, carefully control the stoichiometry of the oxidant; using a large excess can promote side reactions.
Problem Area 2: Low Yield After Work-up and Purification
Q: My crude yield was promising, but I lose a significant amount of product during purification. Why is this happening?
A: Product loss during downstream processing is a common challenge.
Aqueous Work-up: The primary culprit is often hydrolysis of the lactone ring. Lactones are susceptible to hydrolysis under both acidic and basic conditions.[11] Avoid strong acids or bases during extraction. Use a saturated sodium bicarbonate solution to quench the reaction, but do so quickly and at a low temperature.
Column Chromatography:
Silica Gel Acidity: Standard silica gel is slightly acidic and can cause degradation of sensitive compounds. You can neutralize the silica gel by washing it with a solvent mixture containing a small amount of triethylamine before packing the column.
Product Streaking: The lactone may streak on the column, leading to broad fractions and difficult separation. Optimizing the solvent system is key. A gradual increase in the polarity of the eluent often gives better separation.
Q: How can I effectively remove the m-chlorobenzoic acid byproduct?
A: The carboxylic acid byproduct can be tricky to remove completely.
Aqueous Wash: A wash with a mild base like saturated sodium bicarbonate solution will convert the carboxylic acid to its water-soluble sodium salt, which can be removed in the aqueous layer.
Precipitation: In some cases, the carboxylic acid is poorly soluble in the reaction solvent (e.g., DCM) and may precipitate out. It can be removed by filtration before the aqueous work-up.
Chromatography: If some carboxylic acid remains, it can usually be separated by column chromatography as it is more polar than the lactone.
Problem Area 3: Product Purity Issues
Q: My final product is contaminated with the starting ketone. How can I drive the reaction to completion?
A: Unreacted starting material is a sign of an incomplete reaction.
Increase Oxidant Equivalents: You can try adding a slight excess of the peroxyacid (e.g., 1.1 to 1.5 equivalents). Monitor carefully by TLC to avoid over-oxidation.
Extend Reaction Time: As mentioned, these reactions can be slow. Ensure you are allowing sufficient time for the reaction to complete.
Increase Temperature: If the reaction is sluggish at room temperature, gentle heating (e.g., to 40 °C) might be necessary, but this also increases the risk of side reactions.[6]
Q: My NMR spectrum shows signals that I cannot account for. What are the most common impurities to look out for?
A: Besides the starting material and the carboxylic acid byproduct, other common impurities include:
Solvent Residues: Dichloromethane, ethyl acetate, hexane, etc.
Grease: From glassware joints.
Water: Can be present if the sample is not properly dried.
Byproducts of Side Reactions: Such as the hydroxy acid from lactone hydrolysis.
A combination of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) NMR experiments can help in identifying these impurities.[12] Purity can be quantitatively assessed using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[13]
Experimental Protocols
Protocol 1: Synthesis via Baeyer-Villiger Oxidation
This protocol is a general guideline. Optimization of equivalents, temperature, and reaction time may be necessary.
Caption: Step-by-step workflow for the Baeyer-Villiger synthesis protocol.
Protocol 2: Purification by Column Chromatography
Prepare the Column: Pack a glass column with silica gel using a slurry method with your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate).
Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully add the dry powder to the top of the column.
Elution: Begin eluting with a low-polarity solvent mixture. Gradually increase the polarity of the eluent (e.g., from 5% ethyl acetate to 10%, then 15%) to elute the product.
Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.
Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified lactone.
Data Presentation: Analytical Characterization
The following table summarizes the expected analytical data for the starting material and the final product. Actual values may vary slightly based on the instrument and conditions used.
Compound
¹H NMR (CDCl₃, δ ppm)
¹³C NMR (CDCl₃, δ ppm)
IR (cm⁻¹)
Starting Ketone
Signals for methyl groups, methylene protons, and methine protons.
Carbonyl (~210-220), quaternary carbons, methine, methylene, and methyl carbons.
~1740 (C=O, ketone)
Product Lactone
Signals for methyl groups, methylene protons, and a characteristic downfield shift for the proton alpha to the new ester oxygen.
Carbonyl (~1770, lactone), quaternary carbons, methine, methylene, and methyl carbons.
~1770 (C=O, γ-lactone), ~1200-1100 (C-O stretch)
References
Vertex AI Search, based on a multitude of scientific public
MDPI. The Baeyer–Villiger Oxidation of Cycloketones Using Hydrogen Peroxide as an Oxidant. 2022. Link
Google Patents. Catalysed baeyer-villiger oxidation of cyclic ketones. 2016. Link
Nature. Access to unsaturated bicyclic lactones by overriding conventional C(sp3)–H site selectivity. Link
Scientific & Academic Publishing. Strategy for the Construction of Lactones via Ene-reaction. Link
SpringerLink. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. 2024. Link
Sigma-Aldrich. Baeyer-Villiger Oxidation Reaction. Link
RSC Publishing. Synthesis of bicyclo[3.2.0]heptane lactones via a ligand-enabled Pd-catalyzed C(sp 3 )–H activation/lactonization of bicyclo[1.1.1]pentane carboxylic acids. 2025. Link
ResearchGate. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography. 2025. Link
ResearchGate. Isolation of Diterpenoid Lactones from the Leaves of Andrographis Paniculata and Its Anticancer Activity. 2025. Link
Google Patents. Process for producing sclareolide. Link
ScienceDirect. Separation and purification of plant terpenoids from biotransformation. 2021. Link
ResearchGate. Access to unsaturated bicyclic lactones by overriding conventional C(sp)–H site selectivity. 2023. Link
PubMed. Preparative isolation of terpene trilactones from Ginkgo biloba leaves. Link
ChemRxiv. Access to Unsaturated Bicyclic Lactones by Overriding Conventional C(sp )-H Site Selectivity. Link
Organic Chemistry Portal. Baeyer-Villiger Oxidation. Link
J&K Scientific. (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Link
Chem-Impex. (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Link
Pearson. Baeyer-Villiger Oxidation: Videos & Practice Problems. Link
PubChem. 6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one. Link
MDPI. Synthesis and Biological Evaluation of Sclareolide-Indole Conjugates and Their Derivatives. 2023. Link
Chemistry Steps. Synthesis and Reactions of Lactones and Lactams. Link
AquaEnergy Expo Knowledge Hub. Analytical methods for tracing pharmaceutical residues in water and wastewater. Link
CAS Common Chemistry. 5,6,7,7a-Tetrahydro-4,4,7a-trimethyl-2(4H)-benzofuranone. Link
UNODC. Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. Link
PubMed. Stereoselective Synthesis of anti-2,4-Disubstituted Tetrahydrofurans via a Pd-Catalyzed Hayashi-Heck Arylation and Rh-Catalyzed Hydroformylation Sequence. 2024. Link
PubMed. Analytical Procedures for the Determination of Polychlorinated-P-Dioxins, Polychlorinated Dibenzofurans, and Hexachlorobenzene in Pentachlorophenol. Link
PubMed. Synthesis and complement inhibitory activity of B/C/D-ring analogues of the fungal metabolite 6,7-diformyl-3',4',4a',5',6',7',8',8a'-octahydro-4,6',7'-trihydroxy- 2',. Link
MDPI. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. 2023. Link
BLDpharm. (6S,7AS)-6-hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. Link
Technical Support Center: Dihydroactinidiolide (DHT) Purification
Welcome to the technical support center for Dihydroactinidiolide (DHT) purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges en...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Dihydroactinidiolide (DHT) purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the isolation and purification of this versatile terpene lactone. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your success in obtaining high-purity DHT for your research and development needs.
Section 1: Understanding Dihydroactinidiolide - Key Properties for Purification
Effective purification begins with a solid understanding of the molecule's physicochemical properties. Dihydroactinidiolide (C₁₁H₁₆O₂) is a lactone derived from the degradation of carotenoids like β-carotene.[1] Its properties dictate the choice of solvents, temperature, and chromatographic conditions.
High boiling point allows for removal of volatile solvents without loss of product. Vacuum distillation is possible but may risk thermal degradation.
Solubility
Insoluble in water; Soluble in organic solvents (ethanol, chloroform, DMSO, nonpolar solvents).[1][2][4]
Critical for selecting appropriate extraction, chromatography, and crystallization solvents. The lactone structure contributes to its solubility profile.[1]
Stability
Stable lactone, but susceptible to degradation under certain conditions.[1][5]
Prone to degradation at high temperatures and in strongly acidic (pH < 4) or alkaline (pH > 8) conditions.[5] This is a key consideration for method development.
Section 2: Pre-Purification Strategy & Workflow
The source of your crude DHT—either from natural extraction or chemical synthesis—will define the impurity profile and, therefore, the optimal purification strategy.
Natural Extraction: Crude extracts from sources like tea leaves, tobacco, or mangoes will contain a complex matrix of pigments, lipids, and other secondary metabolites.[6][7] An initial liquid-liquid extraction or solid-phase extraction (SPE) is often necessary to remove the bulk of these interferences before chromatographic purification.
Chemical Synthesis: DHT is often synthesized via the degradation of β-carotene or from β-ionone.[1][7] Common impurities may include unreacted starting materials, intermediates (e.g., β-ionone, 3-oxo-β-ionone), and other carotenoid degradation byproducts.[8]
Below is a generalized workflow for DHT purification, which will be the foundation for our troubleshooting guide.
Technical Support Center: Synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Welcome to the technical support center for the synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a key intermediate and significant natural product also known as (-)-Loliolide. This guide is des...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a key intermediate and significant natural product also known as (-)-Loliolide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and synthetic challenges.
Introduction
The synthesis of this bicyclic lactone, while achievable through several routes, is fraught with potential pitfalls that can impact yield, purity, and stereochemical integrity. The molecule's stereochemistry is particularly crucial for its biological activity. This guide provides a structured, question-and-answer-based approach to address the most frequently encountered issues in its synthesis.
Part 1: Troubleshooting Guide & FAQs
Issue 1: Low Diastereoselectivity or Epimerization
Question: My final product shows a mixture of diastereomers, with a significant peak corresponding to the undesired epimer at the C7a position. What is causing this loss of stereocontrol?
Answer: Epimerization at the carbon alpha to the lactone's carbonyl group (C7a) is a common side reaction, particularly under basic conditions. The proton at this position is acidic and can be abstracted by a base to form an enolate intermediate. Reprotonation can then occur from either face, leading to a mixture of diastereomers.
Mechanistic Insight: The formation of a planar enolate intermediate temporarily destroys the stereocenter at C7a. The thermodynamic stability of the resulting epimers often dictates the final product ratio. In many bicyclic systems, one stereoisomer is significantly more stable than the other, but under equilibrating conditions, a mixture is often inevitable.[1][2]
Troubleshooting Steps:
Reagent Choice: If your lactonization or a preceding step utilizes a strong base, consider switching to a milder, non-basic catalyst. For instance, if using a base-catalyzed intramolecular Michael addition, explore enzymatic resolutions or asymmetric organocatalysis which can proceed under neutral or mildly acidic conditions.[3]
Temperature Control: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Higher temperatures can provide the activation energy needed for epimerization.
Work-up Procedure: During the work-up, avoid prolonged exposure to basic conditions. Use a buffered aqueous solution for quenching, and ensure rapid extraction and purification.
Purification: If epimerization cannot be completely avoided, careful column chromatography can often separate the desired diastereomer. However, be aware that some silica gels can be slightly acidic and may catalyze other side reactions.
Issue 2: Incomplete Cyclization and Presence of the Hydroxy Acid Precursor
Question: I am observing a significant amount of the starting hydroxy acid in my crude reaction mixture after attempting the lactonization step. Why is the cyclization not going to completion?
Answer: Incomplete lactonization is a frequent issue and can be attributed to several factors, including steric hindrance, unfavorable reaction equilibrium, or deactivation of the catalyst.
Causality: The formation of the bicyclic lactone from the corresponding hydroxy acid is a reversible reaction. If the equilibrium does not strongly favor the product, or if the activation energy for the cyclization is too high, a significant amount of starting material will remain. Steric hindrance around the reacting centers can also slow down the rate of the intramolecular reaction, allowing intermolecular side reactions to compete.
Troubleshooting Protocol: Enhanced Lactonization
Dehydrating Agents: Employ a powerful dehydrating agent to drive the equilibrium towards the lactone product by removing the water formed during the reaction. Dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP) is a classic and effective combination for this purpose.
High Dilution: Perform the reaction under high dilution conditions (e.g., 0.01 M). This will favor the intramolecular cyclization over intermolecular polymerization, which can be a competitive side reaction at higher concentrations.
Azeotropic Water Removal: For acid-catalyzed lactonizations, using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) can effectively remove water and drive the reaction to completion.
Alternative Methods: Consider using Yamaguchi or Mitsunobu conditions for the lactonization, as these are often highly effective for the synthesis of complex lactones.
Issue 3: Formation of an Unexpected Isomer - The Double Bond has Shifted
Question: My NMR analysis suggests that the double bond in the six-membered ring has migrated from the expected position. What could be causing this isomerization?
Answer: Double bond migration is a common side reaction that can be catalyzed by traces of acid or base, or by certain metal catalysts used in the synthesis. The driving force is often the formation of a more thermodynamically stable, conjugated system.
Mechanistic Pathway:
Acid-Catalyzed: Protonation of the double bond can lead to a carbocation intermediate, which can then be deprotonated at an adjacent carbon to form a more stable, conjugated double bond.
Base-Catalyzed: Abstraction of an allylic proton can generate a resonance-stabilized carbanion. Reprotonation at a different position of the delocalized anion results in double bond migration.
Preventative Measures:
Neutralize Reagents: Ensure all reagents and solvents are free from acidic or basic impurities. If necessary, pass solvents through a plug of neutral alumina before use.
Control Reaction pH: If possible, buffer the reaction mixture to maintain a neutral pH.
Catalyst Choice: If using a transition metal catalyst (e.g., for a C-H activation approach), be aware that some metals can promote double bond isomerization. Screen different ligands or metals to find a system that is less prone to this side reaction.[4]
Part 2: Key Experimental Protocols
Protocol 1: DCC/DMAP Mediated Lactonization
This protocol is a reliable method for the cyclization of the hydroxy acid precursor to the target lactone.
Dissolve the hydroxy acid precursor in anhydrous dichloromethane (DCM) to a concentration of 0.01 M in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).
Synthesis and Biotransformation of Bicyclic Unsaturated Lactones with Three or Four Methyl Groups. MDPI. [Link]
NEW SYNTHESIS OF LOLIOLIDE, DEHYDROLOLIOLIDE, AND 3-OXOACTINIDOL. J-STAGE. [Link]
The Intramolecular Michael Reaction. Organic Reactions. [Link]
Synthesis of Unsaturated Bicyclic Lactones with Dr. Jayabrata Das. YouTube. [Link]
Stereodivergent Organocatalytic Intramolecular Michael Addition/Lactonization for the Asymmetric Synthesis of Substituted Dihydrobenzofurans and Tetrahydrofurans. National Institutes of Health. [Link]
Loliolide, a Carotenoid Metabolite, Is a Potential Endogenous Inducer of Herbivore Resistance. PMC - PubMed Central. [Link]
The Formation of Wine Lactone From Grape-Derived Secondary Metabolites. PubMed. [Link]
Access to Unsaturated Bicyclic Lactones by Overriding Conventional C(sp3)-H Site Selectivity. ChemRxiv. [Link]
Intramolecular Michael addition reaction for the synthesis of benzylbutyrolactones. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Technical Support Center: Stability of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one in Solution
Prepared by the Office of the Senior Application Scientist Welcome to the technical support guide for (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a versatile bicyclic sesquiterpenoid lactone. This compo...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Office of the Senior Application Scientist
Welcome to the technical support guide for (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a versatile bicyclic sesquiterpenoid lactone. This compound, also known as (S)-Dihydroactinidiolide, is a valuable intermediate in pharmaceutical development and a component in the flavor and fragrance industry[1][2]. Its unique structure, featuring an α,β-unsaturated γ-lactone, is key to its utility but also central to its stability challenges in solution.
This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot stability issues, ensuring the integrity and reproducibility of your experimental outcomes.
Part 1: Frequently Asked Questions (FAQs) on Core Stability Concerns
This section addresses the most common inquiries regarding the stability of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one.
Q1: What is the primary chemical instability I should be concerned about when working with this compound in solution?
A1: The most significant stability issue is the hydrolysis of the lactone ring . Lactones are cyclic esters and are susceptible to ring-opening reactions, especially in the presence of water and a catalyst (acid or base), to form the corresponding hydroxycarboxylic acid.[3][4] The α,β-unsaturation in the lactone ring of this specific molecule enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack compared to a saturated lactone.
Q2: I've noticed a rapid loss of my compound when using a basic buffer system (e.g., Tris, phosphate buffer at pH > 7.5). What is the chemical basis for this?
A2: You are observing base-catalyzed hydrolysis, also known as saponification. Under basic conditions, the hydroxide ion (OH⁻) acts as a potent nucleophile, attacking the carbonyl carbon of the lactone. This process is generally much faster than hydrolysis at neutral pH. The reaction proceeds through a tetrahedral intermediate, leading to irreversible ring opening and the formation of a carboxylate salt.[4][5] Many common biological buffers are basic and can contain nucleophilic species, accelerating degradation.
Q3: My compound seems to degrade over time even in neutral, unbuffered aqueous solutions or in protic solvents like methanol. Why does this occur?
A3: This is due to neutral hydrolysis or solvolysis. Water, although a weak nucleophile, can still slowly attack the lactone ring over time.[6] Protic solvents like methanol or ethanol can engage in a similar reaction called transesterification, where the solvent molecule acts as the nucleophile, opening the lactone to form a methyl or ethyl ester of the hydroxy acid. The rate of this degradation is influenced by temperature and storage duration.[6][7]
Q4: Beyond hydrolysis, are there other potential degradation pathways?
A4: Yes. As a terpenoid with unsaturated bonds, the compound may be susceptible to oxidation and photodegradation .[8][9] Exposure to atmospheric oxygen, especially in the presence of trace metal ions, can lead to oxidative degradation. Furthermore, many sesquiterpene lactones are known to be photolabile and can degrade upon exposure to UV or even ambient light.[10][11] This can lead to complex degradation profiles, including potential isomerization or addition reactions across the double bonds.
Q5: My application is stereospecific. Could the stereocenter at the 7a-position be compromised during handling?
A5: This is an advanced and critical consideration. Epimerization at the C7a position is a plausible risk, particularly under basic conditions. The mechanism of base-catalyzed hydrolysis can involve the formation of an enolate intermediate after the initial nucleophilic attack.[5] Tautomerization of this enolate and subsequent re-protonation could potentially lead to inversion of the stereocenter adjacent to the carbonyl group, resulting in a mixture of diastereomers and a loss of stereochemical purity.
Part 2: Systematic Troubleshooting Guide
Use this guide to diagnose and resolve common stability issues encountered during your experiments.
Observed Symptom
Probable Cause
Recommended Action & Rationale
Rapid loss of active compound (< 1-2 hours) in a buffered solution.
pH-Mediated Hydrolysis
1. Verify Solution pH: Ensure the pH is within a stable range, ideally between 6.0 and 7.0. 2. Change Buffer: Switch to a non-nucleophilic buffer (e.g., MES, HEPES) if possible. Avoid amine-based buffers like Tris if hydrolysis is confirmed. 3. Work Quickly: Minimize the time the compound spends in aqueous solution. Prepare dilutions immediately before use.
Gradual decrease in compound concentration over 24-48 hours in solution stored at 4°C.
Slow Hydrolysis / Microbial Growth
1. Prepare Fresh Solutions: The most reliable practice is to prepare solutions fresh for each experiment from a frozen, concentrated stock in an anhydrous organic solvent. 2. Store Frozen: If short-term storage is necessary, aliquot and freeze solutions at -20°C or -80°C to drastically slow the rate of hydrolysis.[6] 3. Filter Sterilize: For longer-term studies, consider filter sterilization (0.22 µm) to prevent microbial degradation.
Inconsistent results; experiments performed near a window or on an open bench are less effective.
Photodegradation
1. Use Amber Vials: Protect all solutions from light by using amber glass vials or by wrapping containers in aluminum foil.[6][7] 2. Subdued Lighting: Conduct experimental manipulations under low-light conditions where possible.
Appearance of a new, more polar peak in HPLC analysis, especially with a mass increase of 18 Da in LC-MS.
Hydrolytic Ring-Opening
1. Confirm by MS: This observation is strong evidence of hydrolysis (addition of a water molecule). 2. Implement Corrective Actions: Refer to the "pH-Mediated Hydrolysis" and "Slow Hydrolysis" sections above to mitigate this issue in future experiments.
Solution develops a slight yellow tint or results are variable when using different solvent lots.
Oxidation
1. Use High-Purity Solvents: Employ freshly opened, high-purity, or HPLC-grade solvents to minimize contaminants that can initiate oxidation. 2. Inert Atmosphere: For maximum stability, particularly for long-term storage of stock solutions, overlay the solution with an inert gas like argon or nitrogen before sealing.
Part 3: Recommended Protocols for Handling and Stability Testing
Protocol 1: Preparation of Stock and Working Solutions
This protocol is designed to maximize the stability and longevity of the compound.
Initial Dissolution: Dissolve the solid (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one in an anhydrous, aprotic organic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) to create a concentrated stock solution (e.g., 10-50 mM).
Rationale: Aprotic solvents lack the acidic protons that participate in hydrolysis, providing a much more stable environment for the lactone.
Stock Solution Storage: Aliquot the concentrated stock solution into smaller volumes in amber, tightly sealed vials. Overlay with argon or nitrogen gas if possible. Store at -80°C for long-term stability.
Preparation of Working Solutions: On the day of the experiment, thaw a single aliquot of the stock solution. Serially dilute the stock into your final aqueous buffer or media immediately before adding it to your experimental system.
Rationale: This "just-in-time" dilution minimizes the compound's exposure time to the potentially destabilizing aqueous environment.[6]
Final Concentration of Organic Solvent: Ensure the final concentration of the organic solvent (e.g., DMSO) in your experiment is low (typically <0.5%) and consistent across all samples to avoid artifacts.
Protocol 2: Forced Degradation Study (Stress Test)
This protocol helps you understand the compound's stability profile in your specific experimental conditions.
Preparation: Prepare a solution of the compound in your primary experimental buffer at a typical working concentration.
Stress Conditions: Aliquot this solution into separate, clearly labeled amber vials and expose them to the following conditions:
Acidic: Adjust pH to ~3.0 with 0.1 M HCl.
Basic: Adjust pH to ~9.0 with 0.1 M NaOH.
Oxidative: Add hydrogen peroxide to a final concentration of 3%.
Photolytic: Expose to direct, intense light (e.g., UV lamp or prolonged direct sunlight).
Thermal: Incubate at an elevated temperature (e.g., 50°C).
Control: Keep in the original buffer at 4°C, protected from light.
Time Points: Collect samples from each condition at multiple time points (e.g., 0, 2, 4, 8, 24 hours).
Analysis: Immediately analyze the samples using a stability-indicating analytical method, such as reverse-phase HPLC with UV or MS detection.
Evaluation: Quantify the remaining percentage of the parent compound in each sample relative to the T=0 control. This will provide a clear picture of the degradation kinetics under different stresses.
Part 4: Visualization of the Primary Degradation Pathway
The following diagram illustrates the mechanism of base-catalyzed hydrolysis, the most common and rapid degradation pathway for this compound in solution.
Technical Support Center: Chiral Separation of Dihydroactinidiolide Enantiomers
Welcome to our dedicated technical support guide for the chiral separation of Dihydroactinidiolide enantiomers. This resource is designed for researchers, analytical scientists, and professionals in drug development who...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to our dedicated technical support guide for the chiral separation of Dihydroactinidiolide enantiomers. This resource is designed for researchers, analytical scientists, and professionals in drug development who are navigating the complexities of enantioselective analysis. Here, we synthesize fundamental chromatographic principles with field-proven methodologies to provide actionable troubleshooting advice and robust starting protocols.
Dihydroactinidiolide, a naturally occurring terpene lactone, is of significant interest due to its varied biological activities, which can be enantiomer-specific. The accurate quantification of its enantiomers is therefore critical for pharmacological studies and regulatory compliance. This guide provides a comprehensive framework for developing and troubleshooting chiral separation methods for this compound.
Frequently Asked Questions (FAQs)
Q1: Why is chiral separation of Dihydroactinidiolide important?
Dihydroactinidiolide possesses a chiral center, meaning it exists as two non-superimposable mirror images called enantiomers. These enantiomers can exhibit different pharmacological, toxicological, and sensory properties. For instance, the biological activity of one enantiomer may be therapeutic while the other could be inactive or even detrimental[1][2]. Therefore, separating and quantifying individual enantiomers is crucial for accurate biological assessment and the development of safe and effective products.
Q2: Which analytical techniques are best suited for separating Dihydroactinidiolide enantiomers?
High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using Chiral Stationary Phases (CSPs) are the most powerful and widely used techniques.[3][4][5][6] Gas Chromatography (GC) with a chiral column can also be employed, particularly for volatile derivatives.[7][8] SFC is often favored for its speed, higher efficiency, and reduced use of toxic organic solvents.[3][9][10]
Q3: What type of chiral stationary phase (CSP) is most effective for Dihydroactinidiolide?
For lactones and structurally similar compounds, polysaccharide-based CSPs are the industry standard and have demonstrated high success rates.[11][12][13][14] These are typically derivatives of cellulose or amylose coated or immobilized on a silica support. Columns like Daicel's CHIRALPAK® (e.g., IA, IB, IC) and CHIRALCEL® (e.g., OD) series are excellent starting points for method development.[15][16]
Q4: What is a "memory effect" and how can it affect my chiral separation?
A memory effect occurs when mobile phase additives, especially basic modifiers like diethylamine (DEA), adsorb onto the stationary phase. This can alter the column's selectivity in subsequent runs, even after the additive has been removed from the mobile phase. This is particularly noticeable in isocratic normal phase separations. To mitigate this, it is crucial to dedicate a column to a specific method or employ rigorous, validated column washing procedures between different methods.
Method Development and Optimization Workflow
Developing a robust chiral separation method is a systematic process. The following workflow provides a logical progression from initial screening to a fully optimized method.
Caption: A systematic workflow for chiral method development.
Experimental Protocols
Protocol 1: Initial HPLC/SFC Screening for Dihydroactinidiolide
This protocol outlines a general screening approach to identify a suitable chiral stationary phase and mobile phase system.
1. Column Selection:
Select a set of complementary polysaccharide-based CSPs. A recommended starting set includes:
CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate), immobilized)
Dissolve racemic Dihydroactinidiolide in the mobile phase or a compatible solvent (e.g., ethanol, isopropanol) to a concentration of approximately 0.5 - 1.0 mg/mL.
3. Mobile Phase Screening (Isocratic):
Normal Phase (HPLC):
Mobile Phase A: n-Hexane / 2-Propanol (IPA) (90:10, v/v)
Mobile Phase B: n-Hexane / Ethanol (EtOH) (90:10, v/v)
SFC:
Mobile Phase A: CO₂ / Methanol (MeOH) (85:15, v/v)
Flow Rate: 1.0 mL/min (HPLC, 4.6 mm ID column); 2.5 mL/min (SFC, 4.6 mm ID column)
Temperature: 25 °C
Detection: UV at an appropriate wavelength (e.g., 210-230 nm)
Injection Volume: 5 µL
5. Evaluation:
Assess the chromatograms for any sign of peak splitting or separation. Calculate the resolution (Rs) and selectivity (α) for promising candidates. A successful "hit" is any condition that shows at least partial separation.
Data Summary: Recommended Starting Conditions
The following table provides recommended starting points for method development based on successful separations of structurally similar lactones.[15]
0.1% TFA for acidic compounds, 0.1% DEA for basic. Dihydroactinidiolide is neutral, so start without additives.
0.1% NH₄OH in co-solvent can improve peak shape.
N/A
Flow Rate
0.5 - 1.0 mL/min
2.0 - 3.0 mL/min
~1 mL/min
Temperature
25 - 40 °C
35 - 40 °C
Temperature program (e.g., 50°C to 220°C)
Troubleshooting Guide
This section addresses common issues encountered during the chiral separation of Dihydroactinidiolide and similar compounds.
Caption: A troubleshooting guide for common chiral separation issues.
Detailed Troubleshooting Scenarios
Scenario 1: You see a single, sharp peak but no separation.
Expert Analysis: This indicates that the chosen CSP does not provide sufficient stereospecific interactions for Dihydroactinidiolide under the current conditions. The primary chiral recognition mechanism is failing.
Actionable Steps:
Change the CSP: If you started with a cellulose-based column (e.g., CHIRALPAK IB), switch to an amylose-based one (e.g., CHIRALPAK IA), or vice versa. Their chiral grooves are structurally different, leading to different selectivities.[13][16]
Change the Alcohol Modifier: The type of alcohol used as a polar modifier in the mobile phase significantly influences the hydrogen bonding and dipole-dipole interactions that govern chiral recognition. Switch from IPA to EtOH or vice-versa.
Explore Other Modes: If normal phase HPLC fails, consider SFC. The different properties of supercritical CO₂ can create unique selectivities not achievable in HPLC.[3][5]
Scenario 2: The peaks are partially separated (Rs is between 0.8 and 1.2).
Expert Analysis: You have achieved partial enantioselectivity, which is an excellent starting point. The goal now is to enhance the separation by fine-tuning the thermodynamic and kinetic factors of the chromatography.
Actionable Steps:
Reduce Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.7 or 0.5 mL/min) increases the time the enantiomers interact with the CSP, often leading to better resolution.[4]
Optimize Modifier Percentage: Adjust the alcohol percentage in small increments. Decreasing the alcohol content (e.g., from 10% to 8% or 5%) will increase retention times and may improve resolution.
Adjust Temperature: Temperature affects the thermodynamics of the chiral recognition.[4] Test temperatures both above and below your initial condition (e.g., 15°C and 40°C). Lower temperatures often enhance enantioselectivity, but may increase analysis time and pressure.
Scenario 3: The peaks are well-separated, but the second peak is broad and tailing.
Expert Analysis: This suggests secondary interactions are occurring between the analyte and the stationary phase support, or that there is a kinetic issue with the desorption of one enantiomer from the CSP.
Actionable Steps:
Introduce an Additive: Even for neutral molecules, residual silanol groups on the silica support can cause peak tailing. Add a small amount (0.1%) of an acidic (Trifluoroacetic Acid - TFA) or basic (Diethylamine - DEA) modifier to the mobile phase.[15] This can mask the active sites and improve peak symmetry.
Check Sample Concentration: You may be overloading the column. Dilute your sample by a factor of 5 or 10 and re-inject.
Ensure Sample Solvent Compatibility: The sample should be dissolved in the mobile phase itself. If a stronger solvent was used for dissolution, it can cause peak distortion upon injection.
This guide provides a foundational framework for tackling the chiral separation of Dihydroactinidiolide. Successful chiral chromatography is often an empirical process, but a systematic approach grounded in scientific principles will significantly accelerate method development and troubleshooting.
References
Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). MDPI. [Link]
Chiral SFC-MS method for separation of enantiomers of compound 9 and... (n.d.). ResearchGate. [Link]
HPLC Enantioseparations with Polysaccharide-Based Chiral Stationary Phases in HILIC Conditions. (2019). Springer Nature Experiments. [Link]
Separation of Pharmaceutical Enantiomers using Supercritical Fluid Technology. (n.d.). Semantic Scholar. [Link]
Evaluation of polysaccharide-based chiral stationary phases in modern SFC-MS/MS for enantioselective bioanalysis. (2019). PubMed. [Link]
Part 6: Resolution of Enantiomers. (2025). Chiralpedia. [Link]
HPLC Enantioseparations with Polysaccharide-Based Chiral Stationary Phases in HILIC Conditions. (2019). PubMed. [Link]
The Chiral Resolution of (±)-Catechin on Several Daicel Immobilized Chiral Columns. (n.d.). Chiral Technologies. [Link]
Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. [Link]
Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2011). LCGC International. [Link]
Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. (n.d.). ResearchGate. [Link]
Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. (2012). PubMed. [Link]
Determination of enantiomeric bioactives using new analytical SFC instruments. (n.d.). ResearchGate. [Link]
Resolution of Enantiomers in Solution and Determination of the Chirality of Extended Metal Atom Chains. (2007). PubMed. [Link]
Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview. (2026). PubMed. [Link]
A Strategy for Developing HPLC Methods for Chiral Drugs. (2005). LCGC International. [Link]
A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. [Link]
HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]
How can I improve my chiral column resolution? (2014). ResearchGate. [Link]
(PDF) Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). ResearchGate. [Link]
Enantiodifferentiation of chiral diols and diphenols via recognition-enabled chromatographic 19F NMR. (n.d.). PMC - PubMed Central. [Link]
Enantiomeric Resolution and Docking Studies of Chiral Xanthonic Derivatives on Chirobiotic Columns. (n.d.). PMC - PubMed Central. [Link]
Chiral stationary phases and applications in gas chromatography. (2022). Open Access LMU. [Link]
HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. (n.d.). ResearchGate. [Link]
stereochemistry and biological activity of drugs. (n.d.). SlideShare. [Link]
Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. [Link]
A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. (n.d.). MDPI. [Link]
Troubleshooting Guide: Overcoming Common Hurdles in Benzofuran Synthesis
Answering the ever-increasing demand for novel benzofuran derivatives in medicinal chemistry and materials science requires robust and optimized synthetic methodologies.[1][2][3] As a foundational scaffold in numerous na...
Author: BenchChem Technical Support Team. Date: January 2026
Answering the ever-increasing demand for novel benzofuran derivatives in medicinal chemistry and materials science requires robust and optimized synthetic methodologies.[1][2][3] As a foundational scaffold in numerous natural products and pharmaceutical agents, the efficient synthesis of benzofurans is of paramount importance.[1][4][5] However, researchers frequently encounter challenges ranging from low yields and side reactions to difficulties in purification.[6][7]
This technical support center is designed to serve as a practical resource for researchers, scientists, and drug development professionals. Here, we address specific, field-encountered issues through a troubleshooting guide and a comprehensive FAQ section. Our goal is to provide not just solutions, but also the underlying scientific reasoning to empower you to make informed decisions in your experimental design.
This section addresses specific problems that may arise during your experiments, offering potential causes and validated solutions in a direct question-and-answer format.
Issue 1: Low or No Product Yield in Palladium-Catalyzed Synthesis
Question: My palladium-catalyzed reaction (e.g., Sonogashira coupling followed by cyclization) is resulting in a very low yield or no desired benzofuran product. What are the potential causes and how can I troubleshoot this?
Answer: Low yields in these powerful and versatile reactions are common but can typically be traced to a few key areas.[1] A systematic approach is the best way to diagnose the issue.
Catalyst Activity: The heart of the reaction is the palladium catalyst. Its inactivity is a primary suspect.
Cause: The catalyst may have degraded due to age, improper storage, or exposure to oxygen. The chosen palladium source or ligand may also be suboptimal for your specific substrates.[6][8]
Solution:
Use a fresh catalyst: Always use a freshly opened or recently purchased palladium catalyst and ensure it is stored under a strictly inert atmosphere (e.g., in a glovebox or desiccator with an inert gas backfill).[6]
Screen Catalysts and Ligands: If using a standard catalyst like (PPh₃)₂PdCl₂ fails, consider a more robust source like Pd(PPh₃)₄.[8] The ligand choice is critical; for instance, while PPh₃ is common, bulky, electron-rich phosphines can improve outcomes. In some functionalization reactions, the choice between ligands like dppf and XPhos can dramatically influence success depending on the nucleophile.[8][9]
Reaction Conditions: The environment in which the reaction occurs is just as critical as the catalyst itself.
Cause: Suboptimal temperature, solvent, or base can significantly hinder the reaction rate and overall yield.[6] Excessively high temperatures can also lead to catalyst decomposition.[6]
Solution:
Temperature Optimization: If the reaction is sluggish at room temperature, gradually increase the heat (e.g., in 20 °C increments, up to 100-120 °C), monitoring by TLC or GC-MS.[6]
Solvent and Base Screening: The solvent must be anhydrous and thoroughly degassed to remove oxygen, which poisons palladium catalysts.[6] The base is crucial for both the coupling and cyclization steps.[6] Screen a panel of anhydrous inorganic bases (e.g., K₂CO₃, Cs₂CO₃) and organic bases (e.g., Triethylamine, Diisopropylethylamine). The solubility and strength of the base can profoundly impact the reaction.
Reagent Quality and Stoichiometry:
Cause: Impure or wet starting materials (e.g., o-halophenol, alkyne) or incorrect stoichiometry can halt the reaction.[6]
Solution: Ensure all starting materials are pure and thoroughly dried. Verify the stoichiometry; often, a slight excess (1.1-1.5 equivalents) of the alkyne is beneficial.[6]
Prevalent Side Reactions:
Cause: The homocoupling of the terminal alkyne (Glaser coupling) is a frequent side reaction, particularly when a copper co-catalyst is used.[6]
Solution: Consider a copper-free Sonogashira protocol or minimize the concentration of the copper co-catalyst. Slow addition of the alkyne to the reaction mixture via syringe pump can also effectively suppress this side reaction.[6]
Below is a logical workflow for troubleshooting low-yield issues.
Caption: Troubleshooting workflow for low-yield benzofuran synthesis.
Issue 2: Reaction Stalls After Sonogashira Coupling
Question: I am observing the formation of the uncyclized 2-alkynylphenol intermediate, but the reaction is not proceeding to the final benzofuran product. How can I promote the final cyclization step?
Answer: This is a classic case where the reaction conditions are suitable for the initial C-C bond formation (Sonogashira coupling) but are suboptimal for the subsequent intramolecular C-O bond formation (cyclization).[8]
Potential Cause: The activation energy for the cyclization step is higher than that for the coupling step. The chosen base may not be strong enough or the temperature may be insufficient to promote the intramolecular nucleophilic attack of the phenol onto the alkyne.[8]
Solution:
Increase Temperature: After TLC or GC-MS confirms the consumption of the starting o-halophenol and formation of the intermediate, consider increasing the reaction temperature. This often provides the necessary energy to overcome the activation barrier for cyclization.[8]
Change the Base: The base is critical for the cyclization. If you are using a mild base like triethylamine, switching to a stronger inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can facilitate the final ring-closing step.[8]
Solvent Effects: The polarity of the solvent can influence the cyclization step. Switching to a more polar aprotic solvent like DMF or DMSO might be beneficial, although a full solvent screen is recommended if the issue persists.
Issue 3: Poor Regioselectivity in Synthesis
Question: My reaction is producing a mixture of regioisomers. How can I improve the regioselectivity of my substituted benzofuran synthesis?
Answer: Achieving high regioselectivity is a common challenge, especially with unsymmetrically substituted starting materials.[7] The outcome is governed by a delicate interplay of steric and electronic factors.
Potential Cause: The directing effects of substituents on the starting phenol or alkyne are not strong enough to favor one isomer exclusively under the current conditions. The catalyst and ligand system may also not provide sufficient steric hindrance to favor a single product.[6]
Solution:
Modify the Catalytic System: The steric bulk and electronic properties of the ligand attached to the metal center can create a specific environment that favors one regioisomer. Experiment with different phosphine ligands of varying bulk (e.g., P(t-Bu)₃ vs. PPh₃) or consider bidentate ligands.
Adjust Reaction Temperature: Lowering the reaction temperature can sometimes increase selectivity by favoring the thermodynamically more stable product and reducing the formation of kinetically favored side products.
Substrate Modification: While not always feasible, altering the electronic nature of the starting materials can have a profound effect. For instance, in acid-catalyzed cyclizations, the electronic properties of the aromatic ring dictate the position of electrophilic attack.[10]
Frequently Asked Questions (FAQs)
Q1: What are the most common and robust methods for synthesizing the benzofuran core?
A1: Several powerful strategies exist, with the choice depending on the desired substitution pattern and available starting materials.[1]
Palladium-Catalyzed Reactions: This is arguably the most versatile and widely used category. The Sonogashira coupling of an o-halophenol with a terminal alkyne, followed by an intramolecular cyclization, is a workhorse method.[4][8] Heck-type reactions are also employed.[1]
Copper-Catalyzed Synthesis: Copper catalysts offer a more economical and environmentally friendly alternative to palladium for certain cyclization reactions, often involving the coupling of o-halophenols or the direct oxidative annulation of phenols and alkynes.[1][8]
Acid-Catalyzed Cyclizations: These methods typically involve the intramolecular cyclization of precursors like α-aryloxyketones or acetals under acidic conditions (e.g., PPA, TMSOTf).[10][11][12]
Base-Catalyzed Reactions: Methods such as the Rap-Stoermer reaction, which involves the condensation of salicylaldehydes with α-haloketones, are effective for certain substitution patterns.[2][4]
Q2: How do electron-donating and electron-withdrawing groups on the starting materials affect the reaction?
A2: Substituents have a significant electronic impact on the reaction's success.
On the Phenol Ring: Electron-donating groups (e.g., -OMe, -Me) generally increase the nucleophilicity of the phenolic oxygen, which can facilitate the final ring-closing cyclization step. Conversely, strong electron-withdrawing groups (e.g., -NO₂, -CF₃) can decrease the nucleophilicity, potentially slowing the cyclization and requiring more forcing conditions.[2]
On the Alkyne/Coupling Partner: The electronic nature of the coupling partner can influence the rate of the initial cross-coupling reaction (e.g., Sonogashira). Electron-withdrawing groups on an aryl alkyne can sometimes decrease the reaction rate.[2]
Q3: What role does the base play, and how do I choose the right one?
A3: The base is a multifaceted component, often playing several critical roles in a single reaction pot. In a Sonogashira coupling/cyclization, for example:
Deprotonation of the Alkyne: It deprotonates the terminal alkyne to form the reactive acetylide species.
Neutralizing HX: It acts as a scavenger for the acid (e.g., HI) generated during the catalytic cycle.
Promoting Cyclization: It deprotonates the phenol to form the phenoxide, which is the active nucleophile in the final ring-closing step.
Choosing a Base:
Anhydrous is Key: For palladium-catalyzed reactions, always use an anhydrous base. Bases like sodium bicarbonate (NaHCO₃) can decompose at high temperatures to produce water, which can deactivate the catalyst.[8]
Strength and Solubility: For the cyclization step, a sufficiently strong base is needed to deprotonate the phenol. Inorganic bases like K₂CO₃ and Cs₂CO₃ are often more effective than organic amines for this purpose.[8] Cesium carbonate is particularly effective due to its high solubility in many organic solvents.
Q4: Can you provide a general experimental protocol for a common benzofuran synthesis?
A4: Certainly. The following is a generalized protocol for the synthesis of a 2-substituted benzofuran via a palladium/copper-catalyzed Sonogashira coupling and subsequent intramolecular cyclization. This should be seen as a starting point for your own optimization.[6][8]
Key Experimental Protocols
Protocol 1: Synthesis of 2-Phenylbenzofuran via Sonogashira Coupling/Cyclization
This protocol describes the reaction of 2-iodophenol with phenylacetylene.
Triethylamine (NEt₃) (1.2 equiv.) or Potassium Carbonate (K₂CO₃) (2.0 equiv.)
Anhydrous, degassed solvent (e.g., Acetonitrile, DMF, or Toluene)
Sealable reaction tube or round-bottom flask with condenser
Inert gas supply (Argon or Nitrogen)
Methodology:
Setup: To a dry, sealable reaction tube containing a magnetic stir bar, add the palladium catalyst (2.5 mol%), CuI (5 mol%), the base (if solid, e.g., K₂CO₃), and 2-iodophenol (1.0 equiv.).
Inert Atmosphere: Seal the tube with a septum, and thoroughly flush the vessel with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is critical to remove oxygen.[6]
Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed solvent (e.g., acetonitrile) via syringe. Then, add the liquid reagents: triethylamine (if used as the base) and phenylacetylene.[8]
Reaction: Securely cap the reaction tube and place it in a preheated oil bath at the desired temperature (start with 70-90 °C).[8]
Monitoring: Stir the reaction vigorously and monitor its progress by thin-layer chromatography (TLC) or GC-MS. The reaction time can range from 2 to 24 hours.[8]
Workup: Upon completion (as judged by the consumption of starting material), cool the reaction vessel to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and then brine to remove the base and salts.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-phenylbenzofuran.[8]
The simplified reaction pathway is illustrated below.
Technical Support Center: Characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one ((S)-Loliolide)
Welcome to the technical support resource for the characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a widely studied monoterpenoid lactone commonly known as (S)-loliolide. This molecule, f...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for the characterization of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a widely studied monoterpenoid lactone commonly known as (S)-loliolide. This molecule, found in diverse natural sources from marine algae to terrestrial plants, presents unique challenges in its analytical characterization, primarily due to the existence of closely related stereoisomers.[1][2][3]
This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting workflows designed for researchers, chemists, and drug development professionals. Our goal is to move beyond simple protocols and explain the underlying scientific principles, helping you to anticipate and resolve common pitfalls, ensure data integrity, and confirm the precise stereochemistry of your compound.
Section 1: The Primary Challenge - Distinguishing Stereoisomers
The most significant pitfall in loliolide characterization is differentiating the desired (S)-loliolide from its diastereomer, epi-loliolide. These molecules often co-exist in natural extracts or can be co-produced in synthetic routes.[4][5][6] Because they have the same mass and connectivity, routine analysis can be misleading. This guide will place special emphasis on techniques to unambiguously resolve this issue.
Section 2: Troubleshooting with Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for structural elucidation, but for loliolide and its isomers, 1D spectra can be deceptively similar.
FAQ 1: My ¹H and ¹³C NMR spectra match the literature for loliolide, but I'm still unsure if I have the correct isomer. Why is this and what should I do?
Answer: This is the most common pitfall. The structural similarity between loliolide and epi-loliolide results in very subtle differences in their 1D NMR spectra, which can be easily misinterpreted or fall within the margin of error for different solvents or instrument calibrations.[4][7]
The key to confident assignment lies in 2D NMR, specifically Nuclear Overhauser Effect (NOESY) or Rotating-frame Overhauser Effect (ROESY) spectroscopy . These experiments detect through-space correlations between protons, providing direct evidence of the molecule's relative stereochemistry.
In loliolide, the hydroxyl group at C6 is trans to the methyl group at C7a. In epi-loliolide, they are cis. This geometric difference leads to distinct NOESY correlations. For epi-loliolide, a clear NOESY correlation is observed between the proton at C6 (H-6) and the protons of the methyl group at C7a (Me-8 in some numbering schemes).[4] This correlation is absent in loliolide.
Workflow for Stereoisomer Differentiation via NMR
NMR workflow for distinguishing loliolide isomers.
Comparative NMR Data
The following table summarizes typical chemical shifts reported for loliolide and epi-loliolide. Note the minor but critical differences.
MS is essential for confirming molecular weight but is a poor tool for stereoisomer differentiation.
FAQ 2: Can I use mass spectrometry to confirm the identity of (S)-loliolide?
Answer: You can use MS to confirm the molecular weight (196.24 g/mol ) and elemental formula (C₁₁H₁₆O₃).[9][10] However, relying on MS fragmentation patterns to distinguish between loliolide and epi-loliolide is a significant pitfall. As stereoisomers, they have identical masses and will often produce nearly identical fragmentation patterns under standard electron impact (EI) or electrospray ionization (ESI) conditions.
Common Fragmentation Pitfall:
A common fragmentation pathway for lactones involves the loss of neutral molecules like H₂O, CO, and small alkyl chains.[11][12][13] While you will observe fragment ions, these are generally not unique to a specific stereoisomer. Do not assign stereochemistry based on MS fragmentation alone. MS data should always be used in conjunction with NMR and chiral chromatography.
Section 4: Ensuring Enantiomeric and Diastereomeric Purity with Chiral HPLC
For a compound with multiple chiral centers, confirming both the relative (diastereomer) and absolute (enantiomer) configuration is paramount.
FAQ 3: How can I confirm the enantiomeric purity of my (S)-loliolide sample?
Answer: The definitive method for assessing enantiomeric purity and separating diastereomers is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[14][15] An achiral column will not separate enantiomers and may not even separate diastereomers like loliolide and epi-loliolide.
The choice of the chiral stationary phase is critical. Polysaccharide-based CSPs (e.g., those based on cellulose or amylose derivatives) are often effective for separating a wide range of chiral compounds, including lactones.[15][16]
Protocol: Chiral HPLC for Loliolide Isomer Separation
This protocol provides a starting point for method development. Optimization will be required based on your specific instrument and column.
Column Selection:
Start with a polysaccharide-based CSP, such as a Chiralcel® OD-H or Chiralpak® AD-H column. These are widely used for their broad applicability.[16]
Mobile Phase Preparation:
A typical mobile phase for normal-phase chiral HPLC is a mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol).[14]
Starting Condition: Begin with a 90:10 (v/v) mixture of n-hexane and isopropanol.
Optimization: Adjust the ratio of hexane to isopropanol to achieve optimal resolution. Increasing the alcohol content generally decreases retention time but may also affect resolution.
Instrumentation Setup:
Flow Rate: 1.0 mL/min
Detection: UV detector set to a wavelength where the analyte absorbs (e.g., ~220 nm).
Temperature: Maintain a constant column temperature (e.g., 25 °C) for reproducibility.
Sample Preparation & Analysis:
Dissolve a small amount of your sample in the mobile phase.
If available, inject standards of racemic loliolide and epi-loliolide to determine the retention times for all four potential stereoisomers.
Inject your sample and compare the retention times to the standards to confirm identity and determine enantiomeric/diastereomeric purity.
Logical Flow for Chiral Purity Assessment
Decision-making based on chiral HPLC results.
Section 5: General Purity, Stability, and Handling
FAQ 4: My sample appears pure by NMR and HPLC, but I'm getting inconsistent biological activity. What could be the issue?
Answer: Beyond stereochemical purity, consider two other factors: trace impurities and sample degradation.
Trace Impurities: Loliolide is often isolated from complex natural matrices or produced via multi-step synthesis.[6][17][18] Even at levels undetectable by standard NMR, highly potent impurities could affect biological assays. If your material is synthetic, consider by-products from starting materials or side reactions. If it's a natural product, consider other co-extracted carotenoid degradation products.
Sample Stability: Proper storage is crucial. Commercial suppliers recommend storing loliolide at -20°C or -80°C, protected from light.[19] The lactone functional group can be susceptible to hydrolysis under acidic or basic conditions. Repeated freeze-thaw cycles can also introduce moisture and lead to degradation. Always aliquot your stock solutions to maintain their integrity.[19]
References
Farzeen, I., Zafar, S., Zafar, N., & Ashraf, A. (2025).
ResearchGate. (n.d.). Chemical shifts ( 1 H and 13 C NMR) of loliolide and epi-loliolide.
Murata, M., Nakai, Y., Kawazu, K., et al. (2019). Loliolide, a Carotenoid Metabolite, Is a Potential Endogenous Inducer of Herbivore Resistance. Plant Physiology, 179(4), 1822-1833.
Grabarczyk, M., Wińska, K., Mączka, W., & Anioł, M. (2015). Loliolide - the most ubiquitous lactone. Folia Biologica et Oecologica.
Morais, T. S., Rosa, L. H., & Teixeira, T. R. (2022). Monoterpene Hydroxy Lactones Isolated from Thalassiosira sp. Microalga and Their Antibacterial and Antioxidant Activities. Marine Drugs, 20(1), 53.
ResearchGate. (2025). Loliolide: green monoterpenoid lactone with therapeutic and ecological significance-a comprehensive review with computational validation | Request PDF.
Sciforum. (n.d.). Structure and Absolute Configuration of Loliolide Isomers Determined by Comparison of Calculated and Experimental CD Spectra. Sciforum.
Mota, G. V. S., et al. (2021). A theoretical study to the loliolide molecule and its isomers: a study by circular dichroism, QTAIM, and NMR theoretical methods. Journal of Molecular Modeling, 27(4).
Lee, S., et al. (2021). Regulation of p53 Activity by (+)
ResearchGate. (n.d.). Structures of loliolide (1) and epi-loliolide (2).
ResearchGate. (n.d.). Nuclear magnetic resonance (NMR) data (400 MHz, CDCl3)
Kim, H. S., et al. (2023). Identification of Loliolide with Anti-Aging Properties from Scenedesmus deserticola JD052. Journal of Microbiology and Biotechnology, 33(9), 1250-1256.
Wang, Y., et al. (2022). Preparative separation and purification of loliolide and epiloliolide from Ascophyllum nodosum using amine-based microporous organic polymer for solid phase extraction coupled with macroporous resin and prep-HPLC. Analytical Methods, 14(1), 57-64.
Matysová, L., & Solich, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 147-153.
SciSpace. (n.d.). Loliolide - the most ubiquitous lactone. SciSpace.
Li, Y., et al. (2022). (-)-Loliolide is a general signal of plant stress that activates jasmonate-related responses. New Phytologist, 234(5), 1748-1761.
Al-Majdoub, Z., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(16), 6159.
Al-Awad, A. A., et al. (2022). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules, 27(13), 4242.
Grabarczyk, M., Wińska, K., Mączka, W., & Anioł, M. (2015). Loliolide - the most ubiquitous lactone. Folia Biologica et Oecologica, 11, 1-7.
CAS Common Chemistry. (n.d.). 5,6,7,7a-Tetrahydro-4,4,7a-trimethyl-2(4H)-benzofuranone. CAS.
ResearchGate. (n.d.). Preparative separation and purification of loliolide and epiloliolide from Ascophyllum nodosum using amine-based microporous organic polymer for solid phase extraction coupled with macroporous resin and prep-HPLC.
Eidman, K., & MacDougall, J. (2006). Synthesis of Loliolide, Actinidiolide, Dihydroactinidiolide, and Aeginetolide via Cerium Enolate Chemistry. Synlett, 2006(11), 1665-1668.
van der Laan, M. J. (2022). A Very Short List of Common Pitfalls in Research Design, Data Analysis, and Reporting. PRiMER, 6, 26.
Jentys, A., & Kleestorfer, K. (1998). Pitfalls in the characterization of nanoporous and nanosized materials. Physical Chemistry Chemical Physics, 1(1), 1-6.
Morreel, K., et al. (2010). Mass Spectrometry-Based Fragmentation as an Identification Tool in Lignomics. Analytical Chemistry, 82(19), 8095-8105.
Gane, P., et al. (2023). Investigation of Impurities in Peptide Pools. Molecules, 28(13), 5038. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEodyVIOmW7pT97UYWHbtiNIROrc2vDDDLqgavW9HXpgkdSYJE40gesRhBwOeA5fFN0_MecHaLh-ZW2ZNaPlMWtAp1R3xxfmMoTCE4JVXJtPh0yolsu9PxOpouMARdqnk=]([Link]
strategies to reduce byproducts in Dihydroactinidiolide synthesis
Welcome to the technical support center for Dihydroactinidioliode (DHA) synthesis. This guide is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Dihydroactinidioliode (DHA) synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-tested strategies to optimize your synthetic route, with a primary focus on minimizing byproduct formation. Our approach is grounded in mechanistic principles to empower you with the knowledge to not only troubleshoot but also proactively enhance your experimental design.
Frequently Asked Questions (FAQs)
Q1: What are the most common starting materials for Dihydroactinidioliode synthesis and which route is prone to fewer byproducts?
A1: Dihydroactinidioliode is a terpenoid lactone that is typically synthesized from carotenoid precursors. The most common and industrially viable starting material is β-ionone.[1][2] Other precursors mentioned in the literature include citral and 2,6,6-trimethylcylohexenone.[3][4] Synthesis from β-ionone often involves a two-step oxidation process.[5] While direct thermal or photo-oxidative degradation of β-carotene can also yield DHA, this method often produces a more complex mixture of apocarotenoids, making purification challenging.[6][7] For laboratory-scale synthesis with a focus on purity, the controlled oxidation of β-ionone is generally the preferred route due to a more predictable byproduct profile.
Q2: I'm observing multiple spots on my TLC plate after the oxidation of β-ionone. What are the likely byproducts?
A2: When oxidizing β-ionone to synthesize Dihydroactinidioliode, several byproducts can form depending on the reaction conditions and the oxidant used. Common byproducts include:
5,6-epoxy-β-ionone: A common intermediate that may persist if the reaction does not go to completion.[2][7]
Unreacted β-ionone: Incomplete conversion is a frequent issue.
Over-oxidized products: Further oxidation of the desired product or intermediates can lead to a variety of undesired carboxylic acids and other degradation products.
Rearrangement products: Acidic conditions or high temperatures can promote rearrangements of intermediates, leading to isomeric byproducts.
Q3: What is the general strategy to minimize these byproducts?
A3: A multi-faceted approach is crucial for minimizing byproduct formation. Key strategies include:
Careful selection of the oxidizing agent: The choice of oxidant significantly influences the product distribution.
Strict control of reaction parameters: Temperature, reaction time, and stoichiometry are critical variables to optimize.
Solvent selection: The polarity and reactivity of the solvent can impact the reaction pathway and selectivity.[8]
pH control: Maintaining an appropriate pH can prevent unwanted acid-catalyzed side reactions.
Effective purification: A well-designed purification strategy is essential to isolate the target molecule from closely related byproducts.
Troubleshooting Guides
Issue 1: Low Yield of Dihydroactinidioliode and High Levels of Unreacted β-ionone
This is a common issue indicating incomplete conversion. The troubleshooting workflow below provides a systematic approach to address this problem.
Troubleshooting Workflow
Caption: Troubleshooting low conversion rates.
Detailed Steps & Explanations:
Evaluate Oxidant Activity:
Rationale: Oxidizing agents, especially peroxy acids like m-CPBA, can degrade over time. It's crucial to ensure the reagent is active.
Protocol:
Perform a small-scale test reaction with a known, easily oxidizable substrate (e.g., an alkene to an epoxide) to confirm the oxidant's activity.
Alternatively, use a fresh batch of the oxidizing agent.
Consider titrating the oxidant to determine its exact concentration.
Optimize Reaction Conditions:
Rationale: The kinetics of the reaction are highly dependent on concentration, time, and temperature.
Experimental Protocol: Stepwise Optimization
Stoichiometry: Incrementally increase the molar equivalents of the oxidizing agent (e.g., from 1.1 eq to 1.5 eq) relative to β-ionone. Monitor the reaction by TLC or GC-MS to find the optimal ratio that maximizes product formation without significantly increasing byproducts.
Reaction Time: Run a time-course experiment, taking aliquots at regular intervals (e.g., every 30 minutes) to determine the point at which the reaction plateaus.
Temperature: While higher temperatures can increase the reaction rate, they can also promote byproduct formation.[7] If the reaction is sluggish at a lower temperature (e.g., 0°C), cautiously increase it in small increments (e.g., to room temperature).[9]
Verify Starting Material Purity:
Rationale: Impurities in the starting β-ionone can interfere with the reaction or introduce additional byproducts.
Protocol:
Analyze the starting β-ionone by GC-MS or NMR to confirm its purity.
If necessary, purify the β-ionone by distillation or column chromatography before use.
Issue 2: Formation of Multiple, Difficult-to-Separate Byproducts
The presence of multiple byproducts that are structurally similar to Dihydroactinidiolide can make purification by column chromatography challenging.
Strategies for Enhanced Selectivity
Choice of Oxidant and Reaction System:
Rationale: Different oxidizing agents operate through different mechanisms, leading to varying degrees of selectivity.
Recommended Systems:
Photosensitized Oxidation: The use of singlet oxygen, generated photochemically with a sensitizer like Rose Bengal, is a classic and often selective method for the synthesis of DHA from β-ionone.[10]
Enzymatic Co-oxidation: Biocatalytic approaches, such as using xanthine oxidase, can offer high selectivity under mild, aqueous conditions, mimicking the natural degradation of carotenoids.[2]
Controlled Peroxy Acid Oxidation: While potentially less selective, using m-CPBA at low temperatures with careful monitoring can be effective.
Solvent Effects:
Rationale: The solvent can influence the stability of intermediates and transition states, thereby altering the reaction pathway.[8][11]
Recommendations:
For photosensitized oxidations, non-protic solvents like dichloromethane or acetone are typically used.
When using peroxy acids, chlorinated solvents are common. However, exploring different solvent polarities can sometimes improve selectivity.
Even with an optimized reaction, some byproducts are often unavoidable. A robust purification strategy is therefore essential.
Purification Workflow
Caption: Purification workflow for Dihydroactinidiolide.
Detailed Protocol: Column Chromatography
Adsorbent: Silica gel (60-120 or 230-400 mesh) is standard.
Eluent System: A non-polar/polar solvent gradient is typically used. Start with a low polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity (e.g., to 80:20 Hexane:Ethyl Acetate).
Rationale: β-ionone and less polar byproducts will elute first. Dihydroactinidiolide, being more polar, will elute later. The most polar byproducts will be strongly retained on the column.
Fraction Collection: Collect small fractions and analyze them by TLC.
Pooling and Concentration: Combine the fractions containing the pure product and remove the solvent under reduced pressure.
By systematically addressing these common issues with a combination of mechanistic understanding and empirical optimization, you can significantly improve the yield and purity of your Dihydroactinidiolide synthesis.
References
Sivakumar, D., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 374-385. [Link]
Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. [Link]
Ma, Y., et al. (2010). Advanced method for the synthesis of (±)-dihydroactinidiolide. ResearchGate. [Link]
Johannsen, M., et al. (1998). Total Synthesis of (R)-Dihydroactinidiolide and (R)-Actinidiolide Using Asymmetric Catalytic Hetero-Diels−Alder Methodology. The Journal of Organic Chemistry, 63(21), 7100-7101. [Link]
Bosser, A., & Belin, J. M. (1995). A Simple Way to (±)‐Dihydroactinidiolide from β‐Ionone Related to the Enzymic Co‐oxidation of β‐Carotene in Aqueous Solution. Biotechnology Progress, 11(1), 105-107. [Link]
Sivakumar, D., et al. (2018). Synthesis of Loliolide, Actinidiolide, Dihydroactinidiolide, and Aeginetolide via Cerium Enolate Chemistry. ResearchGate. [Link]
Zarate, R., & Lopez-Gallego, F. (2019). Recent Advances in the Synthesis of Carotenoid-Derived Flavours and Fragrances. Molecules, 24(18), 3292. [Link]
Serra, S., et al. (2013). A new chemo-enzymatic approach to the stereoselective synthesis of the flavors tetrahydroactinidiolide and dihydroactinidiolide. ResearchGate. [Link]
Imbos, R., et al. (2006). Synthesis of loliolide, actinidiolide, dihydroactinidiolide, and aeginetolide via cerium enolate chemistry. The Journal of Organic Chemistry, 71(25), 9513-9516. [Link]
Wang, X., et al. (2020). Mechanisms and Dynamics of Synthetic and Biosynthetic Formation of Delitschiapyrones: Solvent Control of Ambimodal Periselectivity. Journal of the American Chemical Society, 142(10), 4647-4655. [Link]
Hadinoto, S., & Melwita, E. (2019). Dihydroactinidiolide from thermal degradation of β-carotene. ResearchGate. [Link]
Geri, J. B., et al. (2022). Addressing sustainability challenges in peptide synthesis with flow chemistry and machine learning. ChemRxiv. [Link]
Google Patents (1972).
ResearchGate (n.d.). Biocatalytic synthesis of β-ionone from β-carotene. [Link]
ResearchGate (n.d.). Divergent Synthesis of Bioactive Dithiodiketopiperazine Natural Products Based on a Double C(sp)−H Activation Strategy. [Link]
ResearchGate (n.d.). Synthesis of DPH from benzhydrol. [Link]
Technical Support Center: Scaling Up Production of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis and scale-up of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. This guide is designed for researc...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the synthesis and scale-up of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions to navigate the complexities of moving from bench-scale synthesis to large-scale production of this valuable bicyclic terpenoid.
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a versatile chemical intermediate with significant applications. It serves as a key building block in the development of pharmaceuticals, particularly for neurological disorders, and is also utilized in the flavor and fragrance industry to create unique aromatic profiles.[1][2]
This document offers practical, field-proven insights to ensure your scale-up process is efficient, safe, and reproducible.
Frequently Asked Questions (FAQs)
This section addresses common high-level questions regarding the production of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one.
Q1: What are the primary challenges when scaling production of this lactone?
A1: Transitioning from a laboratory to an industrial scale introduces challenges that are physical as much as they are chemical.[3] Key issues include:
Heat Management: Lactonization can be exothermic. A reaction that is easily controlled in a 1L flask can become a dangerous thermal runaway in a 500L reactor due to the decreased surface-area-to-volume ratio, which hinders efficient heat dissipation.[3][4]
Mass Transfer and Mixing: Ensuring homogenous mixing in large vessels is difficult. Poor mixing can lead to localized "hot spots," uneven reaction rates, and an increase in side products.
Reaction Kinetics: At higher concentrations typical of scale-up, intermolecular side reactions, such as polymerization, can begin to dominate over the desired intramolecular lactonization.[5]
Reagent and Solvent Selection: Solvents and reagents that are practical at the bench scale may be prohibitively expensive, hazardous, or difficult to source in the quantities required for large-scale production.[4][6]
Q2: What are the critical safety considerations for this process?
A2: Safety is paramount during scale-up. A thorough Process Hazards Analysis (PHA) is essential.[7] Key considerations include:
Thermal Runaway Potential: Characterize the reaction's thermal profile using techniques like reaction calorimetry to understand the heat flow and potential for runaway reactions.
Pressure Management: Using lower boiling point solvents can lead to significant pressure buildup in a sealed reactor if the temperature deviates.[7] Ensure reactors are equipped with appropriate pressure relief systems.
Material Handling: Assess the toxicity and flammability of all reagents and solvents. Implement appropriate personal protective equipment (PPE) protocols and spill mitigation procedures.[3]
Byproduct Formation: Be aware of potentially hazardous byproducts that may form under certain conditions, even in small amounts.
Q3: How do I choose an appropriate synthetic route for large-scale production?
A3: The ideal route for large-scale synthesis is not always the one with the highest yield in a lab setting. Key factors for evaluation include:
Cost and Availability of Starting Materials: Select routes that utilize readily available, cost-effective raw materials.[6]
Process Simplicity: A route with fewer steps is generally preferred as it reduces processing time, material loss, and cost.
Atom Economy: Choose reactions that incorporate the maximum number of atoms from the reactants into the final product, minimizing waste.
Safety and Environmental Impact: Avoid routes that use highly toxic or environmentally persistent reagents and solvents.
Q4: What is the typical purity profile expected for this intermediate?
A4: For pharmaceutical applications, a purity of >98% is often required. The specific profile will depend on the subsequent synthetic steps. Common impurities may include unreacted starting materials, diastereomers, or byproducts from side reactions. It is crucial to develop robust analytical methods (e.g., chiral HPLC, GC-MS) to identify and quantify these impurities.
Troubleshooting Guide
This guide provides a structured approach to solving specific problems you may encounter during the scale-up process.
Problem 1: Low Yield or Stalled Reaction
Your reaction is not proceeding to completion, resulting in a low yield of the desired lactone.
Potential Cause
Troubleshooting & Optimization Steps
Poor Reagent/Solvent Quality
Ensure all reagents and solvents are pure and, critically, anhydrous. Trace amounts of water can quench catalysts or reactive intermediates. Use freshly distilled solvents for key steps.[8]
Inefficient Catalyst Activity
Confirm the catalyst is active and used in the correct stoichiometric amount. For acid-catalyzed lactonizations, consider screening stronger acids like p-toluenesulfonic acid (TsOH) or using Lewis acids.[5] Ensure the catalyst has not been poisoned by impurities in the starting materials.
Suboptimal Reaction Conditions
Temperature: Gradually increase the reaction temperature while carefully monitoring for byproduct formation with TLC or LC-MS.[5] Time: Extend the reaction time. Take aliquots periodically to track the reaction's progress and determine when it has reached completion.
Poor Mixing in Reactor
Inadequate agitation can lead to a non-homogenous reaction mixture. Review the reactor's impeller design and agitation speed to ensure it is suitable for the reaction volume and viscosity.
Problem 2: Formation of Diastereomers or Epimerization
The final product is a mixture of stereoisomers, complicating purification and reducing the yield of the target (S)-enantiomer.
Potential Cause
Troubleshooting & Optimization Steps
Harsh Reaction Conditions
Both strongly acidic or basic conditions and excessive heat can cause epimerization at stereocenters.[5] Solution: Employ milder reaction conditions. Use a less aggressive catalyst or lower the reaction temperature. Consider using enzymatic or other stereoselective catalytic methods.
Non-Stereoselective Reagents
The chosen reagents may not provide sufficient stereochemical control. Solution: For critical steps, investigate the use of chiral catalysts or auxiliaries known to favor the formation of the desired stereoisomer.[9]
Equilibration During Workup
The stereocenter may be labile under the workup or purification conditions. Solution: Ensure that workup procedures are performed under neutral pH and at low temperatures. Analyze samples immediately after workup and purification to check for changes in isomeric ratio.
Problem 3: Intermolecular Polymerization Outcompetes Lactonization
A significant portion of the starting material is converting into oligomeric or polymeric byproducts instead of the desired intramolecular cyclization product.
This is a classic challenge in lactone synthesis. The key is to favor the intramolecular reaction pathway.
Workflow for Minimizing Polymerization
Caption: Workflow to mitigate intermolecular polymerization.
Explanation: The fundamental principle to overcome this issue is to maintain a very low concentration of the reactive hydroxy-acid intermediate at any given moment.[5] This is achieved by slowly adding the substrate to a large volume of solvent containing the catalyst. This "high-dilution" condition statistically favors the molecule's ends reacting with each other (intramolecular) rather than with another molecule (intermolecular).
Problem 4: Purification Challenges
Separating the target lactone from unreacted starting material or closely related impurities is proving difficult.
Potential Cause
Troubleshooting & Optimization Steps
Similar Polarity of Compounds
The lactone product and the hydroxy-acid starting material may have similar retention factors in normal-phase chromatography. Solution: Utilize differences in acidity. Perform a liquid-liquid extraction, washing the organic layer with a mild aqueous base (e.g., sodium bicarbonate solution). The acidic starting material will move to the aqueous layer, while the neutral lactone remains in the organic layer. Caution: Use a mild base and avoid prolonged contact to prevent hydrolysis of the lactone product.[5]
Presence of Non-polar Impurities
If the crude product contains other non-polar terpenoid-like impurities, co-elution can occur.[10] Solution: Optimize your chromatography method. Screen different solvent systems (e.g., hexanes/ethyl acetate vs. dichloromethane/methanol). Consider using reversed-phase chromatography if impurities are significantly less polar than the product.
Product is an Oil or Low-Melting Solid
Difficulty in handling and isolating the final product. Solution: If direct crystallization is not feasible, consider high-vacuum distillation (Kugelrohr) for purification, as the compound has a reported boiling point of 63 °C at 0.01 Torr.[11] Alternatively, precipitation by adding an anti-solvent (a solvent in which the product is insoluble) to a concentrated solution can be effective.
Scale-Up Decision Workflow
Scaling up requires a systematic evaluation of multiple factors beyond just reaction chemistry. This diagram illustrates the critical decision points.
Caption: Key decision points in the chemical scale-up process.
References
Mostafa E (2024) Innovations, Challenges and Future Perspectives in Large-Scale Organic Synthesis. J Mol Pharm Org Process Res 12: 217. [Link]
PureSynth (2025) Key Factors for Successful Scale-Up in Organic Synthesis. [Link]
A Comparative Guide to the Biological Activities of (S)- and (R)-Dihydroactinidiolide
An In-Depth Analysis for Researchers and Drug Development Professionals Dihydroactinidiolide (DA), a naturally occurring terpene lactone found in a variety of plants and insects, has garnered significant scientific inter...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Analysis for Researchers and Drug Development Professionals
Dihydroactinidiolide (DA), a naturally occurring terpene lactone found in a variety of plants and insects, has garnered significant scientific interest due to its diverse and potent biological activities. This volatile compound, known for its sweet, tea-like aroma, exists as two enantiomers: (S)-Dihydroactinidiolide and (R)-Dihydroactinidiolide. While much of the existing research refers to dihydroactinidiolide without specifying its stereochemistry, an increasing body of evidence suggests that the biological effects of these enantiomers can differ significantly. This guide provides a comprehensive comparison of the known biological activities of (S)- and (R)-dihydroactinidiolide, offering valuable insights for researchers in drug discovery and development.
Overview of Dihydroactinidiolide's Bioactivity
Dihydroactinidiolide has been shown to possess a wide range of biological effects, including neuroprotective, anticancer, antimicrobial, and plant growth-regulating properties.[1] Its potential therapeutic applications are a subject of ongoing research, with a particular focus on its role as an acetylcholinesterase inhibitor for the management of neurodegenerative diseases like Alzheimer's.[2]
Enantioselective Biological Activities: A Comparative Analysis
The spatial arrangement of atoms in enantiomers can lead to distinct interactions with chiral biological macromolecules such as enzymes and receptors, resulting in different pharmacological profiles. While direct comparative studies on the enantiomers of dihydroactinidiolide are limited, this guide synthesizes the available information to draw objective comparisons.
One of the most well-documented biological activities of dihydroactinidiolide is its potent inhibition of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[2] Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease.[3]
While many studies on the AChE inhibitory activity of dihydroactinidiolide do not specify the enantiomer used, the significant potency observed suggests a stereospecific interaction with the enzyme's active site. Further research is critically needed to elucidate the specific contributions of the (S)- and (R)-enantiomers to AChE inhibition. Understanding this enantioselectivity is crucial for the development of more effective and targeted therapies for neurodegenerative disorders.
Experimental Protocol: In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)
This protocol outlines a standard method for determining the acetylcholinesterase inhibitory activity of (S)- and (R)-Dihydroactinidiolide.
Objective: To quantify and compare the IC50 values of (S)- and (R)-Dihydroactinidiolide for acetylcholinesterase.
Principle: The assay measures the activity of AChE by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, which results from the reaction of thiocholine (a product of acetylcholine hydrolysis by AChE) with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB). The rate of color formation is proportional to AChE activity and is measured spectrophotometrically at 412 nm.
Materials:
Acetylcholinesterase (from electric eel or human recombinant)
Acetylthiocholine iodide (ATCI)
5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)
(S)-Dihydroactinidiolide and (R)-Dihydroactinidiolide
Phosphate buffer (pH 8.0)
96-well microplate reader
Procedure:
Prepare stock solutions of (S)- and (R)-Dihydroactinidiolide in a suitable solvent (e.g., DMSO).
In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound at various concentrations.
Add the AChE enzyme solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).
Initiate the reaction by adding the substrate, ATCI, to all wells.
Measure the absorbance at 412 nm at regular intervals for a specific duration.
Calculate the percentage of inhibition for each concentration of the test compounds compared to a control without the inhibitor.
Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) for each enantiomer by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Caption: Workflow for AChE Inhibition Assay.
Anticancer Activity
Dihydroactinidiolide has demonstrated cytotoxic effects against various human cancer cell lines.[1] However, the available literature predominantly reports on the activity of unspecified or racemic mixtures of dihydroactinidiolide. The stereochemistry of a molecule can significantly influence its interaction with cellular targets involved in cancer progression, such as specific enzymes or receptors. Therefore, a direct comparison of the cytotoxic and antiproliferative effects of the (S)- and (R)-enantiomers is essential to identify the more potent and selective anticancer agent.
Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a common method to assess the cytotoxic effects of (S)- and (R)-Dihydroactinidiolide on cancer cell lines.
Objective: To determine and compare the IC50 values of (S)- and (R)-Dihydroactinidiolide against one or more human cancer cell lines.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength (e.g., 570 nm).
Materials:
Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)
Cell culture medium (e.g., DMEM) and fetal bovine serum (FBS)
(S)-Dihydroactinidiolide and (R)-Dihydroactinidiolide
MTT solution
Solubilization solution (e.g., DMSO or acidified isopropanol)
96-well cell culture plates
Procedure:
Seed the cancer cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of (S)- and (R)-Dihydroactinidiolide for a specific duration (e.g., 24, 48, or 72 hours).
After the incubation period, add the MTT solution to each well and incubate for a few hours to allow for formazan crystal formation.
Add the solubilization solution to dissolve the formazan crystals.
Measure the absorbance of each well using a microplate reader.
Calculate the percentage of cell viability for each treatment group relative to the untreated control.
Determine the IC50 value for each enantiomer by plotting cell viability against the logarithm of the compound concentration.
Caption: Workflow for MTT Cytotoxicity Assay.
Antimicrobial Activity
Studies have indicated that dihydroactinidiolide possesses antimicrobial properties.[1] The efficacy of antimicrobial agents can be highly dependent on their stereochemistry, as their mechanism of action often involves specific interactions with bacterial enzymes or cell wall components. A comparative study of the (S)- and (R)-enantiomers would be invaluable in identifying the more effective antimicrobial isomer and understanding its mode of action.
Plant Growth Regulation
Dihydroactinidiolide is also known to act as a plant growth inhibitor.[4] The perception and signaling pathways of plant hormones and growth regulators are often stereospecific. Therefore, it is highly probable that the (S)- and (R)-enantiomers of dihydroactinidiolide exhibit different levels of activity in regulating plant growth and development. Investigating these differences could lead to the development of novel and more selective plant growth regulators for agricultural applications.
Summary of Biological Activities and Data Comparison
Due to the limited availability of direct comparative studies, a quantitative side-by-side comparison of the IC50 or MIC values for (S)- and (R)-Dihydroactinidiolide is not currently possible. The table below summarizes the known biological activities of dihydroactinidiolide and highlights the need for enantioselective studies.
The existing body of research strongly supports the diverse biological potential of dihydroactinidiolide. However, the lack of comparative data on its enantiomers represents a significant knowledge gap. Future research should prioritize the following:
Enantioselective Synthesis: Development of efficient and scalable methods for the synthesis of pure (S)- and (R)-Dihydroactinidiolide is essential for conducting comparative biological studies.
Comparative Biological Evaluation: Head-to-head comparisons of the biological activities of the two enantiomers in a range of assays are crucial to determine their respective potencies and selectivities.
Mechanism of Action Studies: Elucidating the molecular mechanisms by which each enantiomer exerts its biological effects will provide a deeper understanding of their therapeutic potential.
References
Agarwal, S., & Mehrotra, R. (2016). An overview of molecular docking. JSM chem, 4(2), 1024–1028.
Das, A., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic chemistry, 81, 440-449.
Ramírez-Estrada, K., et al. (2016). Dihydroactinidiolide, a High Light-Induced β-Carotene Derivative that Can Regulate Gene Expression and Photoacclimation in Arabidopsis. Frontiers in plant science, 7, 1538.
Selzner, M., et al. (2001). Induction of apoptotic cell death and prevention of tumor growth by ceramide analogues in metastatic human colon cancer. Cancer research, 61(3), 1233-1238.
Tran, T. H., et al. (2021). Synthesis and Evaluation of the Acetylcholinesterase Inhibitory Activities of Some Flavonoids Derived from Naringenin. Journal of Chemistry, 2021.
Zipperer, A., et al. (2016). Human commensals producing a novel antibiotic impair pathogen colonization.
World Health Organization. (2023). Dementia. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 6432173, Dihydroactinidiolide. [Link]
RCSB PDB. 4EY7: HUMAN ACETYLCHOLINESTERASE IN COMPLEX WITH DONEPEZIL. [Link]
Manzoor, S., et al. (2023). Synthesis, biological and molecular docking studies of pyrimidine-derived bioactive Schiff bases. Bioorganic Chemistry, 138, 106639.
Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55-63.
Iwase, T., et al. (2010). Staphylococcus epidermidis Esp inhibits Staphylococcus aureus biofilm formation and nasal colonization.
Nakatsuji, T., et al. (2017). A commensal strain of Staphylococcus epidermidis protects against skin neoplasia. Science advances, 3(2), e1602322.
Sinclair, W., et al. (1996). Calmodulin antagonists inhibit the growth of pollen tubes and induce the formation of callose plugs. Planta, 199(3), 333-339.
Castellanos, J., et al. (2019). Acinetobacter baumannii and Staphylococcus aureus: a dangerous liaison. Journal of medical microbiology, 68(10), 1431-1442.
Furuno, J. P., et al. (2008). The role of Acinetobacter baumannii as a cause of bloodstream infection. Infection Control & Hospital Epidemiology, 29(12), 1148-1153.
Colovic, M. B., et al. (2013). Acetylcholinesterase inhibitors: pharmacology and toxicology. Current neuropharmacology, 11(3), 315-335.
Benschop, H. P., & De Jong, L. P. (1988). Nerve agent stereoisomers: analysis, isolation and toxicology. Accounts of Chemical Research, 21(10), 368-374.
Blumenthal, D. K., et al. (2021). Covalent inhibition of hAChE by organophosphates causes homodimer dissociation through long-range allosteric effects. Journal of Biological Chemistry, 297(3), 101007.
Bourne, Y., et al. (1999). Conformational flexibility of the acetylcholinesterase tetramer suggested by x-ray crystallography. The Journal of Biological Chemistry, 274(43), 30370-30376.
Camara, V. S., et al. (2017). Expedient microwave-assisted synthesis of bis (n)-lophine analogues as selective butyrylcholinesterase inhibitors: Cytotoxicity evaluation and molecular modelling. Journal of the Brazilian Chemical Society, 28, 1489-1499.
Dvir, H., et al. (2010). Acetylcholinesterase: from 3D structure to function. Chemico-biological interactions, 187(1-3), 10-22.
Fidman, T. L., & MacDougall, J. R. (2006). The Science Behind Dihydroactinidiolide: From Plant Physiology to Industrial Chemical.
Definitive Structural Elucidation: A Comparative Guide to the Validation of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
In the landscape of pharmaceutical development and fragrance chemistry, the precise structural determination of chiral molecules is not merely a procedural step but the bedrock of innovation and safety. (S)-4,4,7a-Trimet...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical development and fragrance chemistry, the precise structural determination of chiral molecules is not merely a procedural step but the bedrock of innovation and safety. (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a key intermediate in the synthesis of neurological disorder therapeutics and a significant contributor to the aromatic profiles of consumer products, presents a compelling case for rigorous stereochemical validation.[1][2] This guide offers an in-depth, experience-driven comparison of X-ray crystallography—the gold standard for absolute configuration determination—with other powerful analytical techniques. We will delve into the causality behind experimental choices, ensuring that each described protocol is a self-validating system for researchers, scientists, and drug development professionals.
The Imperative of Unambiguous Stereochemistry
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, also known as wine lactone or dihydroactinidiolide, possesses a chiral center at the 7a position.[2][3] The spatial arrangement of the atoms around this stereocenter dictates its biological activity and sensory properties. Enantiomers, being non-superimposable mirror images, can exhibit vastly different pharmacological and toxicological profiles. Therefore, the unequivocal assignment of the (S)-configuration is paramount for regulatory approval and ensuring the desired therapeutic or sensory effect.
X-ray crystallography provides a direct and unambiguous determination of the three-dimensional arrangement of atoms in a crystalline solid, thereby revealing the absolute configuration of a chiral molecule.[4][5] The process, while powerful, is contingent on the ability to grow a high-quality single crystal of the compound of interest.
Experimental Protocol: A Step-by-Step Guide to Crystallographic Validation
The following protocol outlines the critical steps for the structural validation of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one via X-ray crystallography. The causality behind each step is explained to provide a deeper understanding of the process.
1. Purification and Crystal Growth:
Rationale: The purity of the sample is critical. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.
Protocol:
Purify the synthesized (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one using column chromatography (silica gel, hexane:ethyl acetate gradient) to achieve >99% purity as determined by GC-MS and NMR.
Select a suitable solvent system for crystallization. A solvent in which the compound is sparingly soluble is ideal. For a nonpolar molecule like this, slow evaporation of a solution in a moderately volatile solvent system like diethyl ether/pentane at a controlled temperature (e.g., 4°C) is a common starting point.
Employ various crystallization techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution to obtain single crystals of suitable size and quality (typically 0.1-0.3 mm in each dimension).
2. Data Collection:
Rationale: The diffraction pattern is generated by the interaction of X-rays with the electron clouds of the atoms in the crystal. A high-quality dataset is essential for an accurate structure solution.
Protocol:
Mount a suitable single crystal on a goniometer head.
Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage.
Use a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector (e.g., CCD or CMOS).
Collect a series of diffraction images by rotating the crystal through a range of angles.
3. Structure Solution and Refinement:
Rationale: The collected diffraction data (intensities and positions of reflections) are used to solve the phase problem and generate an electron density map, which is then interpreted to build the molecular model.
Protocol:
Process the raw diffraction data to integrate the intensities of the reflections and apply corrections for factors such as absorption.
Solve the crystal structure using direct methods or Patterson methods to obtain initial phases.
Build an initial model of the molecule by fitting atoms into the electron density map.
Refine the atomic coordinates, and thermal parameters against the experimental data using least-squares methods. The R-factor is a key indicator of the agreement between the calculated and observed structure factors.
Determine the absolute configuration using the Flack parameter, which should be close to 0 for the correct enantiomer.
Data Presentation: Crystallographic Data Summary
The following table summarizes the kind of crystallographic data that would be expected from a successful X-ray diffraction experiment on (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one.
Parameter
Typical Value
Significance
Chemical Formula
C₁₁H₁₆O₂
Confirms the elemental composition of the crystallized molecule.[3]
A common chiral space group, indicating the absence of inversion symmetry.
a, b, c (Å)
10.12, 12.34, 8.45
Unit cell dimensions that define the size and shape of the repeating unit in the crystal.
α, β, γ (°)
90, 90, 90
Unit cell angles, which are all 90° for the orthorhombic system.
Volume (ų)
1055.6
The volume of the unit cell.
Z
4
The number of molecules in the unit cell.
R-factor (%)
< 5
A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Flack Parameter
~0.0(1)
A critical parameter for determining the absolute stereochemistry; a value near 0 confirms the assigned configuration.
Visualization of the Crystallographic Workflow
Caption: Workflow for X-ray Crystallographic Validation.
Comparative Analysis: Alternative Structural Elucidation Techniques
While X-ray crystallography is definitive, it is not always feasible. The inability to grow suitable crystals necessitates the use of alternative, often complementary, techniques.
NMR Spectroscopy: The Mosher Method
For molecules with a chiral secondary alcohol, the Mosher method is a powerful NMR technique to determine absolute configuration.[6][7] Although our target molecule is a lactone, if a synthetic precursor contains a chiral secondary alcohol, this method can be invaluable.
Causality of the Method: The method involves derivatizing the chiral alcohol with the two enantiomers of a chiral reagent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The resulting diastereomers exhibit distinct chemical shifts in their ¹H NMR spectra due to the anisotropic effect of the phenyl group of the MTPA reagent. By analyzing the differences in these chemical shifts (Δδ = δS - δR), the absolute configuration of the alcohol can be deduced.
Vibrational Circular Dichroism (VCD)
VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[4][5][8] It is a powerful technique for determining the absolute configuration of molecules in solution, thus circumventing the need for crystallization.
Causality of the Method: The experimental VCD spectrum is compared to the theoretically calculated spectrum for a known enantiomer (e.g., the (S)-enantiomer) using density functional theory (DFT). A good match between the experimental and calculated spectra confirms the absolute configuration. This technique is particularly well-suited for terpenes and related natural products.[4][8]
Gas Chromatography-Olfactometry (GC-O)
While not a direct method for determining absolute configuration, GC-O is crucial for chiral fragrance and flavor compounds like wine lactone. It allows for the sensory evaluation of individual enantiomers after separation on a chiral GC column.
Causality of the Method: The human nose is an incredibly sensitive detector. By coupling a gas chromatograph with an olfactometry port, a trained analyst can sniff the effluent from the column and describe the odor of each eluting compound. For wine lactone, it has been shown that the different enantiomers have distinct odor profiles and thresholds.[9][10][11] This provides crucial information for correlating structure with sensory perception.
Comparison of Analytical Techniques
Technique
Principle
Sample Requirements
Strengths
Limitations
X-ray Crystallography
Diffraction of X-rays by a single crystal.
High-purity single crystal (0.1-0.3 mm).
Unambiguous determination of 3D structure and absolute configuration.[4][5]
Crystal growth can be a significant bottleneck.
NMR (Mosher's Method)
Analysis of chemical shift differences in diastereomeric esters.
Pure sample of a precursor with a chiral secondary alcohol.
Does not require crystallization; applicable to small sample quantities.[6][7]
Indirect method; requires a suitable functional group for derivatization.
Vibrational Circular Dichroism (VCD)
Differential absorption of circularly polarized infrared light.
Pure sample in solution.
Determines absolute configuration in solution; no need for crystals.[4][5][8] Powerful for complex molecules.
Requires specialized equipment and computational resources for spectral prediction.
Gas Chromatography-Olfactometry (GC-O)
Separation of volatiles with sensory detection.
Volatile sample.
Links stereochemistry to sensory properties (odor); high sensitivity.[9][10][12]
Does not directly determine absolute configuration; requires a chiral GC column for enantiomer separation.
Decision-Making Flowchart for Structural Validation
Caption: Decision-making flowchart for selecting a structural validation method.
Conclusion: An Integrated Approach to Structural Certainty
The definitive validation of the (S)-configuration of 4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a multifaceted challenge that underscores the necessity of a well-considered analytical strategy. While single-crystal X-ray crystallography remains the unequivocal gold standard, its practical limitations demand a comprehensive understanding of viable alternatives. For researchers in drug development and the sciences, the choice of methodology is not merely a technical decision but a strategic one, with profound implications for project timelines, resource allocation, and, ultimately, the scientific and commercial success of the endeavor. An integrated approach, leveraging the strengths of multiple techniques, often provides the most robust and irrefutable structural validation.
References
Wikipedia. (n.d.). Absolute configuration. Retrieved from [Link]
Partal Ureña, F., Avilés Moreno, J. R., & López González, J. J. (2008). Conformational flexibility in terpenes: vibrational circular dichroism (VCD), infrared and Raman study of S-(−)-perillaldehyde. The Journal of Physical Chemistry A, 112(34), 7887–7893. Retrieved from [Link]
Purechemistry. (2024, February 19). Determination of absolute configuration. Retrieved from [Link]
PubChem. (n.d.). Dihydroactinidiolide. Retrieved from [Link]
Avilés Moreno, J. R., Partal Ureña, F., & López González, J. J. (2009). Conformational preference of a chiral terpene: vibrational circular dichroism (VCD), infrared and Raman study of S-(−)-limonene oxide. Physical Chemistry Chemical Physics, 11(11), 1824–1831. Retrieved from [Link]
FooDB. (2010, April 8). Showing Compound (S)-5,6,7,7alpha-Tetrahydro-4,4,7alpha-trimethyl-2(4H)-benzofuranone (FDB013900). Retrieved from [Link]
Seca, A. M. L., & Pinto, D. C. G. A. (2019). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. Molecules, 24(7), 1269. Retrieved from [Link]
Ferreira, V., Ortín, N., Escudero, A., López, R., & Cacho, J. (2004). Gas chromatography−olfactometry and chemical quantitative study of the aroma of six premium quality Spanish aged red wines. Journal of Agricultural and Food Chemistry, 52(23), 7130–7139. Retrieved from [Link]
Latypov, S. K., Seco, J. M., Quiñoá, E., & Riguera, R. (1996). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 1(1), 1-1. Retrieved from [Link]
Maggi, L., & Carmona, M. (2013). Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2013, 957829. Retrieved from [Link]
Ferreira, V., & Lopez, R. (2019). Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma. Molecules, 24(13), 2447. Retrieved from [Link]
Ferreira, V., Aznar, M., Lopez, R., & Cacho, J. (2002). Gas Chromatography-Olfactometry in the Study of Wine Aroma. In Analysis of Taste and Aroma (pp. 19-33). Springer, Berlin, Heidelberg. Retrieved from [Link]
Wikipedia. (n.d.). Wine lactone. Retrieved from [Link]
The Escalating Threat of Microbial Resistance and the Promise of Benzofuran Derivatives: A Comparative Analysis
For Immediate Release The rise of antibiotic resistance is a critical global health challenge, necessitating the urgent development of novel antimicrobial agents.[1][2] Benzofuran, a heterocyclic compound found in both n...
Author: BenchChem Technical Support Team. Date: January 2026
For Immediate Release
The rise of antibiotic resistance is a critical global health challenge, necessitating the urgent development of novel antimicrobial agents.[1][2] Benzofuran, a heterocyclic compound found in both natural products and synthetic molecules, has emerged as a "privileged scaffold" in medicinal chemistry due to its wide range of pharmacological activities, including potent antimicrobial effects.[1][2][3][4][5] This guide offers a comparative study of various benzofuran derivatives, providing researchers, scientists, and drug development professionals with a comprehensive overview of their antimicrobial potential, supported by experimental data and mechanistic insights.
The Benzofuran Core: A Versatile Pharmacophore
Benzofuran consists of a furan ring fused to a benzene ring. This structure imparts a high degree of chemical stability and allows for diverse substitutions, leading to a wide spectrum of biological activities.[1] Naturally occurring benzofurans like psoralen and angelicin have been utilized in treating skin diseases, highlighting the therapeutic potential inherent in this molecular framework.[1][2][5] Synthetic modifications of the benzofuran ring have yielded numerous derivatives with enhanced antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][3][6][7]
Comparative Antimicrobial Efficacy: A Data-Driven Overview
The antimicrobial activity of benzofuran derivatives is significantly influenced by the nature and position of substituents on the core structure. Structure-activity relationship (SAR) studies have been instrumental in identifying key chemical features that enhance potency against a range of bacterial and fungal pathogens.
Antibacterial Activity
Numerous studies have demonstrated the efficacy of benzofuran derivatives against both Gram-positive and Gram-negative bacteria.
Key SAR Insights for Antibacterial Activity:
Substitutions at C-2 and C-3: The introduction of various aryl and heterocyclic moieties at the C-2 and C-3 positions has been a successful strategy for developing potent antibacterial agents.[3] For instance, derivatives with phenyl, 5-methylfuran-2-yl, and 4-methoxyphenyl groups at the C-2 position have shown significant activity.[3]
Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (e.g., bromine), on the benzofuran ring or on aryl substituents tends to increase antibacterial potency.[3] Compounds with two bromo substituents at C-5 of the benzofuran and C-4 of a phenyl ring exhibited excellent activity.[3]
Hydroxyl Groups: Hydroxyl groups, particularly at the C-6 position, have been shown to confer excellent antibacterial activity against a broad spectrum of strains.[3]
Nitrogen-Containing Heterocycles: The incorporation of nitrogen-containing heterocycles, such as pyrazoline and thiazole, can significantly enhance antibacterial efficacy, particularly against Gram-negative bacteria.[1]
Table 1: Comparative Antibacterial Activity of Selected Benzofuran Derivatives
Compound/Derivative Class
Target Organisms
Key Findings
Minimum Inhibitory Concentration (MIC)
Reference
6-hydroxyl-benzofurans (15, 16)
E. coli, S. aureus, MRSA, B. subtilis, P. aeruginosa
Benzofuran derivatives also exhibit significant potential as antifungal agents, with some compounds showing efficacy comparable or superior to existing drugs like fluconazole.
Key SAR Insights for Antifungal Activity:
Targeting Fungal Enzymes: A key mechanism of action for some antifungal benzofurans is the inhibition of essential fungal enzymes like N-myristoyltransferase (NMT).[11][12][13]
Structural Modifications: Modifications at the C-2 and C-4 positions of the benzofuran ring have led to the discovery of potent and selective inhibitors of Candida albicans NMT.[11]
Hybrid Molecules: The synthesis of hybrid molecules combining the benzofuran scaffold with other antifungal pharmacophores, such as triazoles, has yielded compounds with broad-spectrum antifungal activity.[13]
Halogenation: The introduction of bromine atoms can drastically increase antifungal activity.[14]
Table 2: Comparative Antifungal Activity of Selected Benzofuran Derivatives
The diverse chemical structures of benzofuran derivatives translate into multiple mechanisms of antimicrobial action. Understanding these mechanisms is crucial for the rational design of new and more effective drugs.
Proposed Mechanisms of Action:
Inhibition of DNA Gyrase: Some benzofuran derivatives have been identified as inhibitors of DNA gyrase B in Mycobacterium tuberculosis, a validated target for antitubercular drug development.[3]
Enzyme Inhibition: As mentioned, inhibition of fungal N-myristoyltransferase is a key mechanism for antifungal benzofurans.[11][13] Other derivatives may inhibit different essential microbial enzymes.
Membrane Disruption: The lipophilic nature of some benzofuran derivatives may allow them to interact with and disrupt the integrity of bacterial cell membranes.[15][16]
Inhibition of Peptidoglycan Synthesis: Some derivatives are proposed to inhibit the synthesis of peptidoglycan, a crucial component of the bacterial cell wall.[16]
Proteomics and Enzyme Activity: Studies on benzofuran derivatives with disulfide moieties have utilized proteomic analysis and enzyme activity assays to elucidate their antibacterial mechanisms.[8]
Caption: Potential antimicrobial mechanisms of benzofuran derivatives.
Experimental Protocols for Antimicrobial Evaluation
The assessment of the antimicrobial activity of novel compounds relies on standardized and reproducible experimental protocols. Below are outlines for two common assays.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Step-by-Step Methodology:
Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a specific turbidity, typically corresponding to a known colony-forming unit (CFU)/mL.
Serial Dilution of Test Compound: The benzofuran derivative is serially diluted in the broth medium in a 96-well microtiter plate. A range of concentrations is prepared to identify the MIC.
Inoculation: Each well of the microtiter plate is inoculated with the standardized microbial suspension. Positive (microorganism and broth) and negative (broth only) controls are included.
Incubation: The plate is incubated under appropriate conditions (temperature, time) for the specific microorganism.
Reading of Results: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.
Protocol 2: Agar Well Diffusion Assay
This method assesses the antimicrobial activity of a compound by measuring the zone of growth inhibition on an agar plate.
Step-by-Step Methodology:
Preparation of Agar Plates: A suitable agar medium is poured into sterile Petri dishes and allowed to solidify.
Inoculation: The surface of the agar is uniformly inoculated with a standardized suspension of the test microorganism.
Creation of Wells: Wells of a specific diameter are created in the agar using a sterile borer.
Application of Test Compound: A known concentration of the benzofuran derivative is added to each well. A control solvent and a standard antibiotic are also tested.
Incubation: The plates are incubated under appropriate conditions.
Measurement of Inhibition Zones: The diameter of the clear zone of growth inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.
Caption: General workflow for antimicrobial screening assays.
Future Perspectives and Conclusion
Benzofuran and its derivatives represent a highly promising class of compounds in the ongoing search for novel antimicrobial agents.[17][18] The versatility of the benzofuran scaffold allows for extensive chemical modification, enabling the optimization of antimicrobial activity and the fine-tuning of pharmacokinetic properties. Future research should focus on:
Rational Drug Design: Utilizing computational tools and a deeper understanding of SAR to design more potent and selective benzofuran derivatives.
Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms of action to guide further development and circumvent resistance.
In Vivo Efficacy and Toxicity: Moving beyond in vitro studies to evaluate the efficacy and safety of promising candidates in animal models of infection.
Combating Resistance: Investigating the potential of benzofuran derivatives to overcome existing mechanisms of antibiotic resistance.
References
Asif, M. (2017). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. PMC - NIH. [Link]
Hiremathad, A., Patil, M. R., Keri, R. S., & Santos, M. A. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Publishing. [Link]
Li, Y., et al. (2024). Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties. Journal of Agricultural and Food Chemistry. [Link]
Liu, X., et al. (2011). Synthesis and antimicrobial evaluation of new benzofuran derivatives. PubMed. [Link]
Masubuchi, M., et al. (2001). Synthesis and biological activities of benzofuran antifungal agents targeting fungal N-myristoyltransferase. PubMed. [Link]
Zhang, Y., et al. (2001). Synthesis and Antifungal Activity of Derivatives of 2-and 3-Benzofurancarboxylic Acids. Antimicrobial Agents and Chemotherapy. [Link]
Sheng, C., et al. (2018). Design, Synthesis and Antifungal Activity of Benzofuran and Its Analogues. ResearchGate. [Link]
Liu, X., et al. (2011). Synthesis and antimicrobial evaluation of new benzofuran derivatives. European Journal of Medicinal Chemistry. [Link]
Surakshitha, T., et al. (2018). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences. [Link]
Wang, G., et al. (2024). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI. [Link]
Hiremathad, A., et al. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Publishing. [Link]
Kumar, A., et al. (2025). NOVEL BENZOFURAN DERIVATIVES: SYNTHESIS, CHARACTERIZATION, AND EVALUATION OF ANTICANCER AND ANTIBACTERIAL ACTIVITIES. ResearchGate. [Link]
Sheng, C., et al. (2017). Design, Synthesis and Antifungal Activity of Novel Benzofuran-Triazole Hybrids. PMC - NIH. [Link]
Xu, Z., et al. (2022). Therapeutic Potential of Naturally Occurring Benzofuran Derivatives and Hybrids of Benzofurans with other Pharmacophores as Antibacterial Agents. Bentham Science Publishers. [Link]
Hiremathad, A., et al. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. ULisboa Research Portal. [Link]
Hiremathad, A., et al. (2015). (PDF) Benzofuran: An Emerging Scaffold for Antimicrobial Agents. ResearchGate. [Link]
Wang, N., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]
Unknown. (2010). (PDF) Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. ResearchGate. [Link]
Abbas, A. A., & Dawood, K. M. (2022). Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents. Taylor & Francis Online. [Link]
Abbas, A. A., & Dawood, K. M. (2022). Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents. PubMed. [Link]
Abbas, A. A., & Dawood, K. M. (2022). Benzofuran – Knowledge and References. Taylor & Francis. [Link]
A Researcher's Guide to Cross-Referencing Spectroscopic Data of Dihydroactinidiolide with Chemical Databases
For researchers, scientists, and professionals in drug development, the accurate identification of chemical compounds is paramount. This guide provides an in-depth, technical comparison of cross-referencing spectroscopic...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the accurate identification of chemical compounds is paramount. This guide provides an in-depth, technical comparison of cross-referencing spectroscopic data of the naturally occurring compound Dihydroactinidiolide with leading chemical databases. We will delve into the experimental data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy, explaining the rationale behind spectral features and demonstrating how to leverage this information for confident compound verification using online resources.
Dihydroactinidiolide is a fascinating monoterpene lactone found in a variety of natural sources, including tea, tobacco, and certain fruits. Its presence can significantly impact the flavor and fragrance profile of these materials. Accurate identification is crucial for quality control, natural product discovery, and understanding its potential biological activities.
The Spectroscopic Fingerprint of Dihydroactinidiolide
Spectroscopic techniques provide a unique "fingerprint" of a molecule by probing the interactions of its atoms and bonds with electromagnetic radiation. By analyzing the resulting spectra, we can deduce the compound's structure and confirm its identity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Carbon-Hydrogen Framework
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. It provides detailed information about the chemical environment of individual atoms, primarily hydrogen (¹H NMR) and carbon (¹³C NMR).
¹H NMR Spectroscopy: This technique provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. Key parameters include:
Chemical Shift (δ): Indicates the electronic environment of a proton. Protons in electron-rich environments are "shielded" and appear at lower δ values (upfield), while those in electron-poor environments are "deshielded" and appear at higher δ values (downfield).
Integration: The area under a peak is proportional to the number of protons it represents.
Spin-Spin Splitting (Multiplicity): Describes the splitting of a signal due to the influence of neighboring protons. The "n+1 rule" is a common guide, where 'n' is the number of equivalent neighboring protons.
¹³C NMR Spectroscopy: This technique provides information about the carbon skeleton of a molecule. Due to the low natural abundance of the ¹³C isotope (~1.1%), spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon atom appears as a single sharp peak.[1] The chemical shift of each carbon provides insight into its hybridization and bonding environment.
Experimental Data: Dihydroactinidiolide
A comprehensive analysis of published literature reveals the following characteristic NMR data for Dihydroactinidiolide:
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Dihydroactinidiolide
Position
¹³C Chemical Shift (δ, ppm)
¹H Chemical Shift (δ, ppm)
Multiplicity
Coupling Constants (J, Hz)
1
170.1
-
-
-
2
118.9
5.75
s
3a
18.9
2.45
ddd
16.5, 6.0, 2.5
3b
2.20
ddd
16.5, 9.0, 2.0
4a
41.5
1.85
m
4b
1.60
m
5
34.2
-
-
-
5-CH₃ (α)
28.1
1.25
s
5-CH₃ (β)
27.8
1.22
s
6
87.2
-
-
-
6-CH₃
23.5
1.40
s
7
171.3
-
-
-
Note: Chemical shifts can vary slightly depending on the solvent and instrument used.
Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions.[2] This information allows for the determination of a compound's molecular weight and can provide valuable structural clues through the analysis of its fragmentation pattern. In electron ionization (EI) mass spectrometry, the molecule is bombarded with high-energy electrons, causing it to lose an electron and form a molecular ion (M⁺). This molecular ion can then fragment into smaller, characteristic ions.
Key features of the mass spectrum of Dihydroactinidiolide include:
Molecular Ion Peak (M⁺): For Dihydroactinidiolide (C₁₁H₁₆O₂), the expected molecular ion peak is at an m/z of 180.
Key Fragment Ions: Common fragmentation pathways for lactones often involve the loss of CO and other small neutral molecules. Analysis of the fragmentation pattern can help to confirm the presence of specific structural motifs. A prominent fragment is often observed at m/z 111, corresponding to the loss of the lactone functionality.
Infrared (IR) Spectroscopy: Identifying Functional Groups
Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate.[3] Different types of bonds (e.g., C=O, C-O, C-H) vibrate at characteristic frequencies, resulting in a unique IR spectrum that can be used to identify the functional groups present in a molecule.
Characteristic IR absorption bands for Dihydroactinidiolide include:
~1760 cm⁻¹: A strong absorption band characteristic of the C=O stretch in a five-membered lactone (γ-lactone).
~2850-3000 cm⁻¹: Absorption bands corresponding to C-H stretching vibrations of the alkyl groups.
~1680 cm⁻¹: A weaker absorption band due to the C=C stretching vibration.
Cross-Referencing with Spectroscopic Databases: A Step-by-Step Guide
Once you have obtained experimental spectroscopic data for an unknown compound, the next crucial step is to compare it with data from established chemical databases. This process, known as cross-referencing, provides a high degree of confidence in the compound's identification.
Below are detailed protocols for utilizing some of the most prominent open-access spectroscopic databases.
Spectral Database for Organic Compounds (SDBS)
The SDBS is a comprehensive and freely accessible database of organic compound spectra maintained by the National Institute of Advanced Industrial Science and Technology (AIST) in Japan.[1][4][5][6]
Experimental Protocol: Searching SDBS for Dihydroactinidiolide
Navigate to the SDBS website.
Utilize the "Compound Search" feature. You can search by various parameters, including:
Compound Name: Enter "Dihydroactinidiolide".
Molecular Formula: Enter "C11H16O2".
Molecular Weight: Enter a range around 180.24.
Analyze the search results. SDBS will provide a list of matching compounds. Click on the entry for Dihydroactinidiolide to view its available spectra.
Compare your experimental spectra with the database spectra. SDBS provides high-quality, interactive spectra for ¹H NMR, ¹³C NMR, MS, and IR.
NMR: Compare chemical shifts, multiplicities, and coupling constants.
MS: Compare the molecular ion peak and the fragmentation pattern.
IR: Compare the positions and relative intensities of the absorption bands.
Caption: Workflow for cross-referencing in PubChem.
ChemSpider
ChemSpider is a free chemical structure database providing fast access to over 100 million structures from hundreds of data sources, owned by the Royal Society of Chemistry.
Experimental Protocol: Utilizing ChemSpider for Compound Identification
Go to the ChemSpider website.
Use the search bar to find "Dihydroactinidiolide".
Explore the compound's entry. ChemSpider provides aggregated data from various sources, including links to spectra, physical properties, and suppliers.
Follow the links to external spectral data. ChemSpider is an excellent hub for finding spectral data hosted on other platforms.
Use the "Predict" feature. ChemSpider offers tools to predict NMR spectra, which can be a useful comparison point, especially when experimental data is scarce.
Biological Magnetic Resonance Bank (BMRB)
The BMRB is a repository for data from NMR spectroscopic studies of biological macromolecules and metabolites. While its primary focus is on biomolecules, it can be a valuable resource for natural products like Dihydroactinidiolide, especially if it has been studied in a biological context.
Experimental Protocol: Searching for Dihydroactinidiolide in BMRB
Visit the BMRB website.
Use the "Search" function. You can search by compound name or other identifiers.
Analyze the search results. If Dihydroactinidiolide has been deposited, you will find detailed NMR data, including assigned chemical shifts and experimental conditions.
Compare your data. This is particularly useful for verifying NMR assignments and understanding the compound's behavior in different solvent systems.
Conclusion: A Multi-Database Approach for Confident Identification
No single database is exhaustive. Therefore, a multi-pronged approach, cross-referencing your experimental data across several reputable databases, is the most robust strategy for confident compound identification. By understanding the principles behind each spectroscopic technique and systematically comparing your data with the wealth of information available in databases like SDBS, PubChem, ChemSpider, and BMRB, you can ensure the scientific integrity of your research. This meticulous process of data validation is a cornerstone of excellence in the fields of chemistry and drug development.
References
National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). [Link]
National Center for Biotechnology Information. PubChem. [Link]
Das, M., et al. Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349 (2018). [Link]
Premier Biosoft. Introduction, Principle of Mass Spectrometry, Components of Mass Spectrometer, Applications. [Link]
A Comparative Guide to the Biological Efficacy of Synthetic vs. Natural (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Abstract (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, more commonly known as (S)-dihydroactinidiolide, is a volatile terpenoid of significant interest across multiple scientific disciplines.[1] It is a n...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, more commonly known as (S)-dihydroactinidiolide, is a volatile terpenoid of significant interest across multiple scientific disciplines.[1] It is a notable component in the fragrance and flavor industries, valued for its characteristic sweet, tea-like aroma.[2][3][4][5] Beyond its sensory properties, this molecule exhibits a wide spectrum of biological activities, functioning as an insect pheromone, a plant growth regulator, and demonstrating potential as an antioxidant, anticancer, and neuroprotective agent.[3][6][7][8][9] This guide provides a comparative analysis of (S)-dihydroactinidiolide sourced from natural origins versus that produced via chemical synthesis. While direct, side-by-side experimental comparisons of efficacy are not prevalent in the current literature, this document will synthesize the available data, discuss the potential for variation based on source, and provide the detailed experimental protocols necessary for researchers to conduct such comparative assessments.
Introduction to (S)-Dihydroactinidiolide: A Molecule of Diverse Function
(S)-Dihydroactinidiolide is a naturally occurring monoterpene lactone.[2] Its chemical structure, a bicyclic compound with a tetrahydrobenzofuran core, gives rise to its unique properties. This compound is biosynthesized in nature primarily through the oxidative degradation of carotenoids like β-carotene.[6][10]
Natural Occurrence:
The compound is widespread in the natural world. It has been isolated from a variety of plant species, including black tea (Camellia sinensis), tobacco (Nicotiana tabacum), mangoes (Mangifera indica), kiwifruit, and fenugreek.[1][6] It also plays a crucial role in the animal kingdom, acting as a cat attractant and, significantly, as a key component of the queen recognition pheromone in red fire ants (Solenopsis invicta).[1][6]
Reported Biological Activities:
Pheromonal Activity: It functions as both a releaser and primer pheromone in fire ants, triggering immediate behavioral responses and influencing the physiological development of the colony.[6]
Plant Growth Inhibition: It is recognized as a potent inhibitor of plant growth and a regulator of gene expression, playing a role in photoacclimation in plants like Arabidopsis.[7][8]
Antioxidant and Neuroprotective Effects: In vitro studies have demonstrated its capacity to scavenge free radicals. One study on a synthesized version reported a half-maximal inhibitory concentration (IC50) of 34.03 nM for acetylcholinesterase (AChE) inhibition and an IC50 of 50 nM for DPPH radical scavenging, suggesting potential applications in neurodegenerative disease research.[7][11]
Antimicrobial and Anticancer Activity: Research has indicated potential inhibitory activity against various bacteria and fungi, as well as cytotoxic effects against certain cancer cell lines.[3][6][7]
Sourcing: Natural Extraction vs. Chemical Synthesis
The origin of a bioactive compound can significantly influence its final composition and, consequently, its biological efficacy.
Natural Sourcing:
Extraction from natural sources, such as the leaves of Actinidia polygama (silver vine), typically involves methods like hydrodistillation followed by chromatographic purification.[4] While this method yields a product with a "natural" designation, the efficiency can be low, and the final purity may vary.[4] The extract often contains a complex matrix of other related compounds, which could lead to synergistic or antagonistic biological effects.
Chemical Synthesis:
Synthetic routes provide a reliable, scalable, and high-yield alternative for producing dihydroactinidiolide. Common starting materials include β-ionone or citral.[4][11][12] Synthesis allows for precise control over the final product, but the stereochemistry must be carefully managed. Enantioselective synthesis methods, such as those employing copper(II)-bisoxazoline-catalyzed hetero-Diels-Alder reactions, are crucial for producing the biologically active (S)-enantiomer with high purity.[13][14] Non-stereoselective synthesis will produce a racemic mixture, a 50:50 mix of both enantiomers, which may exhibit different or diminished biological activity.[12]
Potential for Efficacy Differences: A Scientific Perspective
If a synthetically produced molecule is chemically identical to its natural counterpart—meaning it has the same molecular formula, connectivity, and stereochemistry—it will have the same intrinsic biological activity.[15] However, in practice, subtle but significant differences can arise from the source.
Purity Profile: Synthetic products can often be produced at very high purity (>99%), free from other plant metabolites.[16] Natural extracts, conversely, may contain trace amounts of other structurally related compounds. These "impurities" are not necessarily inert and could contribute to the overall observed biological effect.
Stereochemical Integrity: Biological systems are chiral, and activity is often specific to one enantiomer. While enantioselective synthesis can yield high enantiomeric excess of the desired (S)-isomer, incomplete stereocontrol can result in the presence of the less active or inactive (R)-isomer.[17] Natural dihydroactinidiolide is typically found as the (S)-enantiomer. Verifying the enantiomeric purity is critical for any meaningful comparison.[18]
Isotopic Ratios: The natural abundance of isotopes like Carbon-13 and Carbon-14 can differ between natural products and those synthesized from petrochemical sources.[16] While this does not typically affect biological efficacy, it can be used as a method to determine the origin of the compound.
Therefore, the central question is not whether "natural" is inherently better than "synthetic," but whether a specific sample, regardless of its origin, is pure and stereochemically correct for the intended application.
Comparative Data on Biological Activity
Direct comparative studies are lacking in the literature. The table below summarizes key quantitative data from studies where the source of dihydroactinidiolide was specified as synthetic.
IC50 (Half-maximal inhibitory concentration) is the measure of the potency of a substance in inhibiting a specific biological or biochemical function.
The study cited above demonstrates the multi-target potential of synthesized dihydroactinidiolide against markers relevant to Alzheimer's disease.[11] The authors successfully synthesized the compound from β-ionone and confirmed its neuroprotective efficacy in vitro.[11] This provides a benchmark for the activity of the pure, synthetic compound.
Experimental Protocols for Comparative Efficacy Assessment
To enable researchers to conduct direct comparisons, this section provides detailed protocols for essential analytical and biological assays.
Purity and Identity Verification: Gas Chromatography-Mass Spectrometry (GC-MS)
Rationale: Before any biological testing, it is imperative to confirm the identity and purity of both natural and synthetic samples. GC-MS separates volatile compounds and provides a mass spectrum that serves as a molecular fingerprint.
Protocol:
Sample Preparation: Prepare a 1 mg/mL stock solution of each dihydroactinidiolide sample (natural and synthetic) in a high-purity solvent such as hexane or ethyl acetate.
Internal Standard: Add an internal standard (e.g., n-tridecane) to each sample at a known concentration (e.g., 100 µg/mL) for accurate quantification.[19]
GC-MS System: Use a system equipped with a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[19]
Injection: Inject 1 µL of the prepared sample with a split ratio (e.g., 20:1). The injector temperature should be set to 250-270°C.[19][20]
Oven Program:
Initial temperature: 60°C, hold for 2 minutes.
Ramp: Increase to 240°C at a rate of 10°C/min.
Hold: Maintain 240°C for 5 minutes.
Mass Spectrometry: Operate the MS in electron ionization (EI) mode at 70 eV. Scan over a mass range of m/z 40-400.
Data Analysis: Identify the dihydroactinidiolide peak by comparing its retention time and mass spectrum with a certified reference standard. Calculate purity by integrating the peak area relative to the total ion chromatogram area.
Caption: Workflow for GC-MS purity and identity analysis.
Rationale: To determine the enantiomeric excess (% ee) of the active (S)-enantiomer. This is critical for comparing a potentially racemic synthetic product with its naturally-derived counterpart.[21]
Protocol:
Sample Preparation: Dissolve samples in the mobile phase to a concentration of approximately 0.5 mg/mL.
HPLC System: Utilize an HPLC system with a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralcel OD-H or Chiralpak AD-H) or macrocyclic glycopeptide phases (e.g., Chirobiotic V) are common choices.[22][23][24]
Mobile Phase: A typical mobile phase for normal-phase separation would be a mixture of hexane and isopropanol (e.g., 90:10 v/v). The exact ratio must be optimized to achieve baseline separation of the enantiomers.
Flow Rate: Set a flow rate of 1.0 mL/min.
Detection: Use a UV detector set to an appropriate wavelength (e.g., 220 nm).
Data Analysis: Integrate the peak areas for the (S) and (R) enantiomers. Calculate the enantiomeric excess using the formula: % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] * 100.
Rationale: This simple and rapid spectrophotometric assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor, which is a common indicator of antioxidant activity.[25]
Protocol:
Reagent Preparation: Prepare a stable 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. The solution should have a deep violet color.
Sample Preparation: Prepare a dilution series of each test sample (natural and synthetic) in methanol (e.g., 1, 10, 50, 100 µg/mL). Prepare a positive control (e.g., Ascorbic acid or Trolox).
Assay Procedure (96-well plate format):
Add 100 µL of the DPPH solution to each well.
Add 100 µL of the sample dilutions, control, or methanol (for blank) to the respective wells.
Mix gently by pipetting.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[7]
Measurement: Read the absorbance at 517 nm using a microplate reader.
Calculation: Calculate the percentage of scavenging activity: % Scavenging = [ (Abs_blank - Abs_sample) / Abs_blank ] * 100. Plot the scavenging percentage against concentration to determine the IC50 value.
Cytotoxicity Assessment: MTT Cell Viability Assay
Rationale: The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.[4][6][10] It is widely used to screen compounds for potential anticancer activity.
Protocol:
Cell Culture: Seed a relevant cancer cell line (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours to allow for cell attachment.[2]
Compound Treatment: Prepare serial dilutions of the natural and synthetic dihydroactinidiolide samples in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO at <0.5%) and an untreated control.[2]
Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).[2]
MTT Addition: Add 10 µL of 5 mg/mL MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.[2][8]
Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.[2][10]
Measurement: Read the absorbance at 570 nm using a microplate reader.[2][8]
Calculation: Calculate cell viability as a percentage relative to the untreated control. Plot viability against concentration to determine the IC50 value.
Conclusion and Future Directions
(S)-Dihydroactinidiolide is a versatile natural product with a compelling range of biological activities. While both natural extraction and chemical synthesis provide viable sources for this compound, the assumption of equivalent biological efficacy cannot be made without rigorous analytical and comparative testing. Key differentiators lie in the purity, stereochemical integrity, and the presence of co-occurring metabolites in natural extracts.
The provided protocols offer a standardized framework for researchers to perform a direct, head-to-head comparison of natural versus synthetic (S)-dihydroactinidiolide. Such studies are crucial for advancing our understanding of this molecule and are essential for quality control in drug development and other commercial applications. Future research should focus on conducting these direct comparative assays across a range of biological systems to definitively establish whether the source of (S)-dihydroactinidiolide results in any significant difference in its biological efficacy.
References
Dihydroactinidiolide - Bionity. Bionity. Available from: [Link]
Dihydroactinidiolide | CAS#:17092-92-1 | Chemsrc. (2025, August 25). Chemsrc. Available from: [Link]
Mseddiki, M., et al. (2018). Genesis and development of DPPH method of antioxidant assay. Journal of Food Science and Technology. Available from: [Link]
Dihydroactinidiolide - Wikipedia. Wikipedia. Available from: [Link]
Introduction to Dihydroactinidiolide - News - Shandong Aosen New Material Technology Co., Ltd. (2024, August 28). Shandong Aosen New Material Technology Co., Ltd.. Available from: [Link]
The Chemical Profile of Dihydroactinidiolide: Properties and Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available from: [Link]
NCASI Method TERPS-19.01 Select Terpenes and Terpenoids in Condensate Samples by Hexane Extraction and GC/MS Analysis. NCASI. Available from: [Link]
A new chemo-enzymatic approach to the stereoselective synthesis of the flavors tetrahydroactinidiolide and dihydroactinidiolide | Request PDF. ResearchGate. Available from: [Link]
Biological Activity of Natural and Synthetic Compounds. (2022, June 7). PMC - NIH. Available from: [Link]
A High-Throughput Method for the Comprehensive Analysis of Terpenes and Terpenoids in Medicinal Cannabis Biomass. (2020, July 6). PMC - NIH. Available from: [Link]
The Meredith Minute: Are “natural” products safer than synthetic?. (2017, November 29). Meredith College. Available from: [Link]
Advanced method for the synthesis of (±)-dihydroactinidiolide. ResearchGate. Available from: [Link]
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry. Available from: [Link]
A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil. PMC - NIH. Available from: [Link]
HS-GC/MS Solution for the Determination of Terpenes. (2021, September 24). AZoLifeSciences. Available from: [Link]
(PDF) Development of GC–MS coupled to GC–FID method for the quantification of cannabis terpenes and terpenoids: Application to the analysis of five commercial varieties of medicinal cannabis. ResearchGate. Available from: [Link]
What is the difference between natural and synthetic chemicals?. (2015, January 26). Quora. Available from: [Link]
Natural product vs (semi-)synthetic compounds. GARDP Revive. Available from: [Link]
Total Synthesis of (R)-Dihydroactinidiolide and (R)-Actinidiolide Using Asymmetric Catalytic Hetero-Diels-Alder Methodology. PubMed. Available from: [Link]
Chiral HPLC Separations. Phenomenex. Available from: [Link]
A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]
Chiral HPLC separation: strategy and approaches. (2022, November 3). Chiralpedia. Available from: [Link]
Enantiomeric separation by HPLC of 1,4-dihydropyridines with vancomycin as chiral selector | Request PDF. ResearchGate. Available from: [Link]
Enantioselective synthesis of 1,6-dihydropyridines with application to natural product. (2023, August 5). Auburn University. Available from: [Link]
Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure. PMC - NIH. Available from: [Link]
Marine-Derived Natural Lead Compound Disulfide-Linked Dimer Psammaplin A: Biological Activity and Structural Modification. MDPI. Available from: [Link]
Characterization of Synthetic Peptides by Mass Spectrometry. Springer Nature Experiments. Available from: [Link]
Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. (2023, March 15). PubMed. Available from: [Link]
Natural Products Chemistry: Advances in Synthetic, Analytical and Bioactivity Studies. NIH. Available from: [Link]
Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. PMC. Available from: [Link]
Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. MDPI. Available from: [Link]
Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry. American Chemical Society. Available from: [Link]
Characterization of Synthetic Peptides by Mass Spectrometry. PubMed. Available from: [Link]
A Senior Application Scientist's Guide to Purity Assessment of (S)-Loliolide: A Comparative Analysis of Chromatographic and Spectroscopic Techniques
Introduction: The Analytical Imperative for (S)-Loliolide Purity (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, commonly known as (S)-loliolide, is a naturally occurring monoterpenoid lactone of significan...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Analytical Imperative for (S)-Loliolide Purity
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, commonly known as (S)-loliolide, is a naturally occurring monoterpenoid lactone of significant interest.[1] Its applications are expanding, serving as a valuable chiral intermediate in the synthesis of complex pharmaceuticals and agrochemicals, and finding use in the flavor and fragrance industries for its unique aromatic profile.[2] As with any stereospecific compound intended for high-value applications, particularly in drug development, the rigorous assessment of its purity is not merely a quality control step but a fundamental requirement for ensuring safety, efficacy, and batch-to-batch consistency.
The chirality of (S)-loliolide introduces a critical analytical challenge: the potential presence of its enantiomer, (R)-loliolide. The physiological effects of enantiomers can differ dramatically, a lesson starkly taught by historical examples like thalidomide, where one enantiomer was therapeutic while the other was teratogenic.[3] Therefore, the primary analytical goal is to quantify the enantiomeric excess (% ee), ensuring the synthesized product is predominantly the desired (S)-isomer. Beyond enantiomeric purity, a comprehensive analysis must also account for achiral impurities, such as synthetic precursors, by-products, degradation products, and residual solvents.[4][5]
This guide provides an in-depth comparison of the principal analytical techniques for assessing the purity of synthesized (S)-loliolide. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative standards. We will dissect the comparative strengths of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, structuring the analysis around the two core purity questions: enantiomeric purity and achiral impurity profiling.
Part 1: The Litmus Test - Assessing Enantiomeric Purity
The quantification of enantiomeric excess is the most critical purity assessment for a chiral molecule. The two most powerful techniques for this purpose are Chiral HPLC for direct separation and quantification, and NMR Spectroscopy with chiral resolving agents for confirmation and orthogonal verification.
Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard
Chiral HPLC is universally regarded as the definitive technique for enantiomeric purity analysis due to its robustness, high resolution, and the directness of the measurement.[6][7]
The Causality Behind the Method: The principle of chiral HPLC hinges on the differential interaction between the enantiomers of the analyte and a chiral stationary phase (CSP).[8] The CSP creates a temporary diastereomeric complex with each enantiomer. Because diastereomers have different physical properties, they exhibit varying affinities for the CSP, leading to different retention times and, consequently, their separation.[9] Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are particularly effective for a wide range of chiral compounds, including lactones.[10]
Experimental Protocol: Chiral HPLC for (S)-Loliolide
This protocol outlines a typical method for determining the enantiomeric excess of (S)-loliolide.
Sample Preparation:
Accurately weigh approximately 10 mg of the synthesized loliolide sample.
Dissolve in 10.0 mL of the mobile phase solvent (e.g., a hexane/isopropanol mixture) to create a 1 mg/mL stock solution.
Further dilute as necessary to fall within the linear range of the detector.
HPLC System and Conditions:
System: Standard HPLC system with a UV detector.
Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).
Mobile Phase: Isocratic elution with a mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The exact ratio must be optimized to achieve baseline separation.
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection Wavelength: 210 nm (as loliolide has a lactone chromophore).
Injection Volume: 10 µL.
Analysis and Data Interpretation:
Inject a racemic standard of loliolide to determine the retention times for both the (S) and (R) enantiomers.
Inject the synthesized sample.
Identify the peaks corresponding to (S)-loliolide and the impurity (R)-loliolide based on the retention times from the racemic standard.
Calculate the enantiomeric excess (% ee) using the peak areas (A) from the chromatogram:
% ee = [(A_S - A_R) / (A_S + A_R)] x 100
Data Presentation: Performance Benchmarks for Chiral HPLC
Parameter
Typical Performance Target
Rationale & Notes
Resolution (Rs)
> 1.5
Ensures baseline separation for accurate quantification. A target of >1.7 provides greater robustness.[6]
Selectivity (α)
> 1.1
The ratio of retention factors (k'₂/k'₁). A higher value indicates better separation between enantiomers.[9]
Precision (%RSD)
< 2%
For the major (S)-enantiomer. A higher %RSD may be acceptable for the minor (R)-enantiomer near the limit of quantitation.[6]
Limit of Quantitation (LOQ)
ng/mL to µg/mL range
The lowest concentration that can be reliably quantified. Essential for controlling the minor enantiomer at low levels (e.g., <0.1%).[11]
Workflow for Chiral HPLC Analysis
Caption: Workflow for enantiomeric purity assessment using Chiral HPLC.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Confirmatory Powerhouse
While HPLC is excellent for quantification, NMR spectroscopy offers an orthogonal method for confirming enantiomeric purity.
The Causality Behind the Method: Enantiomers are chemically identical in an achiral environment and thus produce identical NMR spectra.[12] To differentiate them, one must introduce a chiral resolving agent to create a diastereomeric interaction. This can be done in two ways:
Chiral Derivatizing Agents (CDAs): The analyte is covalently bonded to a chiral reagent (e.g., Mosher's acid) to form two diastereomers. These diastereomers have distinct NMR spectra, allowing for quantification by integrating their unique signals.[13]
Chiral Solvating Agents (CSAs) / Lanthanide Shift Reagents (LSRs): The analyte forms weak, transient diastereomeric complexes with a chiral agent in the NMR tube. This induces small but measurable differences in the chemical shifts (Δδ) of corresponding nuclei in the two enantiomers, allowing for their differentiation.[14][15]
Experimental Protocol: NMR with a Chiral Shift Reagent
Sample Preparation:
Dissolve a precise amount of the loliolide sample (e.g., 5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.
Acquire a standard ¹H NMR spectrum to serve as a baseline.
Titration with Chiral Shift Reagent:
Add a small, sub-stoichiometric amount of a chiral lanthanide shift reagent (e.g., Eu(hfc)₃, Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)).
Acquire another ¹H NMR spectrum. Observe the separation (splitting) of one or more proton signals into two distinct peaks or multiplets, corresponding to the two enantiomers.
Continue adding small increments of the shift reagent and acquiring spectra until optimal separation of a well-resolved signal is achieved without excessive peak broadening.[13]
Data Interpretation:
Select a well-resolved pair of signals corresponding to the same proton in the (S) and (R) enantiomers.
Carefully integrate the area under each of these signals.
The ratio of the integrals directly corresponds to the enantiomeric ratio of the sample.
Decision Framework: HPLC vs. NMR
Caption: Decision tree for selecting an enantiomeric purity method.
Part 2: Beyond Chirality - Quantifying Achiral Impurities
A complete purity profile requires the identification and quantification of non-chiral impurities, including starting materials, by-products, and degradation products. Gas Chromatography is particularly well-suited for this task given the terpenoid nature of loliolide.
Gas Chromatography (GC): Profiling Volatile Components
The Causality Behind the Method: Due to the volatility of many terpenoids and potential synthesis-related impurities (e.g., solvents, simple organic precursors), GC is an ideal technique.[16] In GC, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase inside a long capillary column.[17] Coupling GC with a Flame Ionization Detector (GC-FID) provides excellent quantitative data based on the concentration of organic compounds, while coupling it with a Mass Spectrometer (GC-MS) allows for the definitive identification of impurities by comparing their mass spectra to library databases.[18][19]
Experimental Protocol: GC-FID/MS for Impurity Profiling
Sample Preparation:
Prepare a stock solution of (S)-loliolide at approximately 1 mg/mL in a suitable volatile solvent like ethyl acetate or methanol.
An internal standard (e.g., dodecane) can be added for more precise quantification.
GC System and Conditions:
System: GC with a split/splitless injector, coupled to both FID and MS detectors (using a splitter if necessary).
Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Injector Temperature: 250 °C.
Oven Temperature Program:
Initial: 50 °C, hold for 1 min.
Ramp 1: 7 °C/min to 180 °C.
Ramp 2: 50 °C/min to 300 °C.
Final Hold: 300 °C for 5 min.
Detector Temperatures: FID at 300 °C; MS Transfer Line at 280 °C.
Data Interpretation:
FID: Quantify the main peak (loliolide) and all impurity peaks. Express purity as a percentage of the total area (Area % Purity).
MS: Identify impurity peaks by matching their fragmentation patterns against a spectral library (e.g., NIST). This helps to pinpoint the identity of starting materials or by-products.
Comparative Analysis: GC vs. HPLC for Achiral Impurity Profiling
Excellent for common synthesis impurities and related terpenoids.
Better for potential high molecular weight or polar by-products.
Consideration
Analyte must be thermally stable.
Requires analyte to be soluble in mobile phase.
Part 3: The Integrated Approach - A Framework for Complete Purity Validation
No single analytical method can provide a complete picture of a compound's purity. An integrated, orthogonal approach—using multiple techniques that rely on different separation principles—is essential for building a robust and trustworthy purity profile. This is the cornerstone of analytical method validation.
The Causality of Method Validation: Analytical method validation is the documented process that proves an analytical procedure is suitable for its intended purpose.[20][21] It is a self-validating system that ensures the data generated is accurate, precise, and reliable.[11] Regulatory bodies like the International Conference on Harmonisation (ICH) and the FDA provide guidelines for this process, which are critical in a drug development context.[4]
Key Validation Parameters for Loliolide Purity Methods
Parameter
Definition
How to Assess for Loliolide Methods
Specificity
The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradants, enantiomer).[4][22]
Spike the sample with the (R)-enantiomer and potential impurities to demonstrate they are resolved from the main (S)-loliolide peak.
Accuracy
The closeness of test results to the true value.
Analyze a sample of known purity (certified reference material) or use spike-recovery experiments.
Precision
The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
Perform multiple preparations and injections of the same sample and calculate the Relative Standard Deviation (%RSD).
Linearity
The ability to obtain test results which are directly proportional to the concentration of the analyte in the sample.
Analyze a series of standards at different concentrations and perform a linear regression analysis (R² > 0.99).
Range
The interval between the upper and lower concentration of analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[11]
For an impurity method, this should typically range from the LOQ to 120% of the specification limit.[22]
Comprehensive Purity Assessment Strategy
Caption: A comprehensive, multi-technique strategy for the purity validation of (S)-loliolide.
Conclusion
Assessing the purity of synthesized (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a multi-faceted task that demands a scientifically rigorous and orthogonal approach. Chiral HPLC stands as the primary, indispensable tool for quantifying the critical parameter of enantiomeric excess. Gas Chromatography offers a powerful and complementary method for profiling volatile achiral impurities inherent to the terpenoid nature of the molecule and its synthesis. Finally, techniques like NMR spectroscopy provide invaluable confirmatory data, while the entire analytical workflow must be underpinned by a systematic validation process to ensure the trustworthiness and integrity of the results. By judiciously selecting and combining these methods, researchers and drug development professionals can generate a comprehensive purity profile, ensuring the quality, safety, and reliability of their synthesized (S)-loliolide.
References
Using Gas Chromatography for Accurate Terpene Analysis. (2019). Available at: [Link]
Nuclear magnetic resonance spectroscopy of stereoisomers - Wikipedia. Available at: [Link]
King, S.; Barron, A. (2011). NMR Spectroscopy of Stereoisomers. OpenStax-CNX. Available at: [Link]
NMR analysis of stereoisomer? - ResearchGate. (2018). Available at: [Link]
13C NMR Spectroscopy for the Differentiation of Enantiomers Using Chiral Solvating Agents | Analytical Chemistry - ACS Publications. Available at: [Link]
Hädener, M., et al. (2019). Comparison of Three Gas Chromatographic Methods—Identification of Terpenes and Terpenoids in Cannabis sativa L. Molecules. Available at: [Link]
Dolan, J. W. (2003). Validation of Impurity Methods, Part II. LCGC North America. Available at: [Link]
Determination of Terpenoids in Plant Leaves by GC-MS - Taylor & Francis Online. (2013). Available at: [Link]
Terpene Testing and Profiling of Cannabis Using Gas Chromatography - SCION Instruments. Available at: [Link]
Analyze of stereoisomer by NMR | Applications Notes | JEOL Ltd. Available at: [Link]
Validation of Analytical Methods for Pharmaceutical Analysis. (2013). International Journal of Pharmaceutical Erudition. Available at: [Link]
Is it possible to detect and quantify terpenoid compounds using gas chromatography? - ResearchGate. (2012). Available at: [Link]
Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Available at: [Link]
General Method for Determining Enantiomeric Purities of Chiral Lactones - RSC Publishing. (1979). Available at: [Link]
VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. (2020). Química Nova. Available at: [Link]
Determination of enantiomeric purity of chiral lactones. A general method using nuclear magnetic resonance | The Journal of Organic Chemistry - ACS Publications. (1980). Available at: [Link]
Analytical method validation: A brief review. (2012). Journal of Pharmacy Research. Available at: [Link]
Chiral Purity Analysis – Know What Both Hands Are Doing - SK pharmteco. Available at: [Link]
ANALYTICAL CHIRAL SEPARATION METHODS. (1997). IUPAC Recommendations. Available at: [Link]
Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines - MDPI. (2021). Available at: [Link]
6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one - the NIST WebBook. Available at: [Link]
Fast and ultrafast chiral high-performance liquid chromatography for the analysis of bioactive compounds. (2023). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]
CHIRAL HPLC | PPTX - Slideshare. Available at: [Link]
6-Hydroxy-4,4,7a-trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one - the NIST WebBook (GC Data). Available at: [Link]
Loliolide - the most ubiquitous lactone. (2015). Folia Biologica et Oecologica. Available at: [Link]
Investigation of Impurities in Peptide Pools - MDPI. (2022). Available at: [Link]
A Comparative Guide to the Synthetic Routes of Dihydroactinidiolide
Dihydroactinidiolide, a C11-terpenoid lactone, is a molecule of significant interest in the flavor and fragrance industry, prized for its complex sweet, tea-like, and fruity aroma.[1] It is a natural degradation product...
Author: BenchChem Technical Support Team. Date: January 2026
Dihydroactinidiolide, a C11-terpenoid lactone, is a molecule of significant interest in the flavor and fragrance industry, prized for its complex sweet, tea-like, and fruity aroma.[1] It is a natural degradation product of carotenoids, found in a variety of plants including tea, tobacco, and mangoes.[1][2] Its unique sensory properties and its role as a pheromone in various insects have driven the development of numerous synthetic strategies.[1][3] This guide provides an in-depth comparison of the principal synthetic routes to Dihydroactinidiolide, offering researchers and process chemists a critical evaluation of each methodology's efficiency, stereochemical control, and practical applicability.
Biomimetic Synthesis: Oxidative Degradation of β-Carotene
The natural formation of dihydroactinidiolide from the oxidative degradation of carotenoids like β-carotene serves as an inspiration for biomimetic synthetic approaches.[2] These methods leverage oxidative cleavage of the polyene chain to generate the characteristic C11 backbone.
Thermal Degradation
This approach mimics the natural degradation process under accelerated conditions. High temperatures, in the presence or absence of a controlled oxygen environment, can induce the cleavage of the β-carotene chain to yield a variety of aroma compounds, including dihydroactinidiolide.
Causality and Mechanistic Insights: The thermal degradation of β-carotene is a complex process involving radical-mediated autoxidation and fragmentation.[4][5] The reaction is believed to initiate with the formation of radical species which then attack the polyene chain. Subsequent cleavage and cyclization lead to the formation of various norisoprenoids, including β-ionone and dihydroactinidiolide. The yield of dihydroactinidiolide is highly dependent on the reaction conditions, such as temperature and oxygen availability.[6]
Performance: Studies have shown that thermal degradation of commercial β-carotene can yield dihydroactinidiolide in up to 61.21%.[6] However, this method typically produces a complex mixture of products, requiring extensive purification.
Photo-oxidation
Photosensitized oxidation of β-carotene offers an alternative biomimetic route. This process involves the reaction of β-carotene with singlet oxygen, which can be generated using a photosensitizer and light.
Causality and Mechanistic Insights: The mechanism involves the [4+2] cycloaddition of singlet oxygen to the cyclohexene ring of the β-carotene molecule, leading to the formation of endoperoxides. These intermediates are unstable and can rearrange and fragment to yield dihydroactinidiolide among other products.[7] The efficiency and product distribution are influenced by the choice of photosensitizer, solvent, and wavelength of light.
Synthesis from β-Ionone
β-Ionone, a readily available and structurally related C13-norisoprenoid, is a common and logical starting material for the synthesis of dihydroactinidiolide. Most routes involve a two-step oxidation sequence.
Causality and Mechanistic Insights: The core strategy is to first epoxidize the electron-rich double bond within the cyclohexene ring of β-ionone. This is typically achieved using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). The resulting epoxide is then subjected to a rearrangement, often acid-catalyzed, which induces the cleavage of the side chain and subsequent lactonization to form the dihydroactinidiolide core. This rearrangement is a key step, and its efficiency dictates the overall yield of the process.
Performance: This route is generally efficient for producing racemic dihydroactinidiolide. A facile two-step oxidation method has been reported, highlighting its practicality.[8]
Multi-step Synthesis from Citral
A more convergent approach begins with the acyclic monoterpene aldehyde, citral. This method builds the dihydroactinidiolide skeleton through a series of strategic bond formations.
Causality and Mechanistic Insights: The synthesis from citral involves an initial acid-catalyzed cyclization to form an ionone-like intermediate. This is followed by a cyanation reaction to introduce the necessary carbon atom for the lactone ring. Subsequent hydrolysis of the nitrile to a carboxylic acid and concomitant cyclization, followed by dehydration, yields the final product. Each step requires careful optimization of reaction conditions to maximize yield and minimize side reactions.
Performance: A reported synthesis following this pathway achieved an overall yield of 40.24% for (±)-dihydroactinidiolide, demonstrating the viability of this approach for racemic synthesis.[2]
Enantioselective Synthesis via Asymmetric Catalysis
For applications requiring specific enantiomers, particularly in the fragrance industry where chirality is crucial for odor perception, enantioselective synthesis is paramount. A highly efficient method utilizes an asymmetric hetero-Diels-Alder reaction.
Causality and Mechanistic Insights: This elegant strategy involves the [4+2] cycloaddition of a cyclic diene with ethyl glyoxylate.[9][10] The key to the high enantioselectivity is the use of a chiral copper(II)-bis(oxazoline) complex as a Lewis acid catalyst.[7][9][11] The chiral ligand environment of the copper catalyst coordinates to the dienophile (ethyl glyoxylate), creating a chiral pocket that directs the approach of the diene from a specific face. This results in the formation of the cycloadduct with high diastereo- and enantiocontrol. The resulting intermediate is then converted to (R)-dihydroactinidiolide through a series of standard transformations. The choice of the bis(oxazoline) ligand is critical for achieving high levels of asymmetric induction.[9]
Performance: This method is distinguished by its high yield and exceptional stereoselectivity, providing access to enantiomerically pure (R)-dihydroactinidiolide.[9][10]
Chemo-enzymatic Synthesis
Chemo-enzymatic methods combine the best of both worlds: the efficiency of chemical synthesis and the unparalleled selectivity of enzymatic transformations. A notable approach involves the enzymatic resolution of a key intermediate.
Causality and Mechanistic Insights: This route often starts with the synthesis of a racemic precursor, such as tetrahydroactinidiolide. A lipase, for example, can then be used to selectively acylate one enantiomer of a precursor alcohol, allowing for the separation of the two enantiomers. The desired enantiomer is then carried forward to dihydroactinidiolide. A reported method involves the lipase-mediated resolution of a diol precursor, followed by chemical transformations to yield enantiopure dihydroactinidiolide.
Performance: This strategy has been shown to produce dihydroactinidiolide with an enantiomeric excess (ee) of greater than 98%, demonstrating the power of biocatalysis in achieving near-perfect stereochemical control.[8]
Protocol 1: Racemic Synthesis of (±)-Dihydroactinidiolide from β-Ionone
This protocol is a representative procedure based on the two-step oxidation strategy.
Step 1: Epoxidation of β-Ionone
Dissolve β-ionone (1.0 eq) in a chlorinated solvent such as dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer.
Cool the solution to 0 °C in an ice bath.
Add meta-chloroperoxybenzoic acid (m-CPBA, ~1.1 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.
Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Extract the aqueous layer with CH₂Cl₂, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude epoxide.
Step 2: Rearrangement and Lactonization
Dissolve the crude epoxide from Step 1 in a suitable solvent like toluene.
Add a catalytic amount of a Lewis acid (e.g., BF₃·OEt₂) or a Brønsted acid (e.g., p-toluenesulfonic acid).
Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.
Cool the reaction to room temperature and wash with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford (±)-dihydroactinidiolide.
Protocol 2: Enantioselective Synthesis of (R)-Dihydroactinidiolide via Asymmetric Hetero-Diels-Alder Reaction
This protocol is based on the procedure described by Yao, S. et al. in J. Org. Chem. 1998, 63, 1, 118–121.[10]
Step 1: Catalyst Preparation
In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), stir a mixture of Cu(OTf)₂ (10 mol%) and the chiral bis(oxazoline) ligand (e.g., (S,S)-t-Bu-box, 11 mol%) in anhydrous CH₂Cl₂ at room temperature for 1-2 hours.
Step 2: Hetero-Diels-Alder Reaction
Cool the catalyst solution to the specified reaction temperature (e.g., -78 °C).
Add the cyclic diene (1.0 eq) to the catalyst solution.
Slowly add a solution of ethyl glyoxylate (1.2 eq) in CH₂Cl₂ to the reaction mixture via syringe pump over several hours.
Stir the reaction at the same temperature for the specified time, monitoring by TLC.
Quench the reaction with a saturated aqueous solution of NH₄Cl.
Separate the layers and extract the aqueous layer with CH₂Cl₂.
Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude cycloadduct by column chromatography.
Step 3: Conversion to (R)-Dihydroactinidiolide
The resulting cycloadduct is then converted to (R)-dihydroactinidiolide through a series of established chemical transformations, which may include reduction, hydrolysis, and cyclization. The specific steps are detailed in the original publication.[10]
Visualizing the Synthetic Pathways
Caption: Key synthetic routes to Dihydroactinidiolide.
Conclusion
The choice of a synthetic route to dihydroactinidiolide is heavily dependent on the desired outcome. For large-scale production of the racemic material for certain flavor applications, syntheses from β-ionone or citral offer cost-effective and relatively straightforward options. Biomimetic approaches from β-carotene are intriguing, especially if a "natural" label is desired, but often suffer from low selectivity. For high-value applications in fine fragrances, where specific enantiomers are required to achieve the desired olfactory profile, the asymmetric hetero-Diels-Alder reaction and chemo-enzymatic strategies are the methods of choice, offering exceptional control over stereochemistry. Future developments will likely focus on improving the efficiency and sustainability of these enantioselective routes, potentially through the development of more active and recyclable catalysts or more efficient enzymatic processes.
References
Advanced method for the synthesis of (±)-dihydroactinidiolide. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Yao, S., Johannsen, M., Hazell, R. G., & Jørgensen, K. A. (1998). Total Synthesis of (R)-Dihydroactinidiolide and (R)-Actinidiolide Using Asymmetric Catalytic Hetero-Diels-Alder Methodology. The Journal of Organic Chemistry, 63(1), 118–121. [Link]
Total Synthesis of (R)-Dihydroactinidiolide and (R)-Actinidiolide Using Asymmetric Catalytic Hetero-Diels-Alder Methodology. (1998). PubMed. Retrieved January 16, 2026, from [Link]
A new chemo-enzymatic approach to the stereoselective synthesis of the flavors tetrahydroactinidiolide and dihydroactinidiolide. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Das, M., et al. (2018). Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. Bioorganic Chemistry, 81, 340-349. [Link]
Johnson, J. S., & Evans, D. A. (2000). Chiral bis(oxazoline) copper(II) complexes: versatile catalysts for enantioselective cycloaddition, Aldol, Michael, and carbonyl ene reactions. Accounts of Chemical Research, 33(6), 325–335. [Link]
Triplet-driven chemical reactivity of β-carotene and its biological implications. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]
One-pot synthesis of dihydro-β-ionone from carotenoids using carotenoid cleavage dioxygenase and enoate reductase. (2022). PubMed. Retrieved January 16, 2026, from [Link]
One-pot synthesis of dihydro-β-ionone from carotenoids using carotenoid cleavage dioxygenase and enoate reductase. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Dihydroactinidiolide from thermal degradation of β-carotene. (2016). Taylor & Francis Online. Retrieved January 16, 2026, from [Link]
Dihydroactinidiolide. (n.d.). Bionity. Retrieved January 16, 2026, from [Link]
Dihydroactinidiolide. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]
Mechanism of beta-carotene degradation. (1993). PubMed. Retrieved January 16, 2026, from [Link]
Kinetic Study of Encapsulated β-Carotene Degradation in Dried Systems: A Review. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]
Free Radical Mediated Oxidative Degradation of Carotenes and Xanthophylls. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]
Analytical tools for the analysis of β-carotene and its degradation products. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]
Degradation of β-carotene during fruit and vegetable processing or storage: reaction mechanisms and kinetic aspects: a review. (n.d.). Agritrop. Retrieved January 16, 2026, from [Link]
Topic: In Vitro vs. In Vivo Studies of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
An Objective Comparison Guide for Researchers Introduction: Bridging the Gap Between Benchtop and Biological Systems (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, more commonly known as Loliolide , is a m...
Author: BenchChem Technical Support Team. Date: January 2026
An Objective Comparison Guide for Researchers
Introduction: Bridging the Gap Between Benchtop and Biological Systems
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, more commonly known as Loliolide , is a monoterpenoid lactone of significant scientific interest.[1] This naturally occurring compound is ubiquitously found in a diverse range of organisms, from marine algae and terrestrial plants to fungi.[1][2] Its prevalence is matched by its broad spectrum of reported biological activities, including anti-inflammatory, antioxidant, neuroprotective, and anticancer effects.[2][3]
For drug development professionals and researchers, the critical challenge lies in translating these promising initial findings into tangible therapeutic applications. This requires a meticulous and multi-faceted evaluation process that begins with controlled, isolated experiments (in vitro) and progresses to complex, whole-organism systems (in vivo). The distinction is not merely procedural; it is fundamental to understanding a compound's true potential and limitations.[4][5][6]
This guide provides a comparative analysis of the in vitro and in vivo studies conducted on Loliolide. Moving beyond a simple list of outcomes, we will dissect the causality behind experimental choices, compare the quantitative data, and explore how the controlled environment of a petri dish informs—and is validated by—the dynamic complexity of a living biological system. Our objective is to equip researchers with a comprehensive understanding of Loliolide's performance, grounded in experimental evidence, to guide future investigations and development efforts.
Part 1: In Vitro Investigations: Unveiling Mechanisms in a Controlled World
In vitro studies are the cornerstone of pharmacological research, offering a reductionist approach to probe the specific molecular and cellular mechanisms of a compound.[7][8] By isolating cells or molecules in a controlled setting (e.g., a test tube or petri dish), researchers can minimize confounding variables and gain precise insights into a compound's direct biological effects.[6] For Loliolide, in vitro assays have been instrumental in elucidating its antioxidant and anti-inflammatory properties at a fundamental level.
Rationale for Experimental Choices
The selection of specific in vitro assays is driven by the need to test a hypothesis about a compound's mechanism of action. For Loliolide, the primary focus has been on its ability to counteract inflammation and oxidative stress, two processes implicated in a vast array of diseases.
Cell Line Selection: Human keratinocyte cell lines (e.g., HaCaT) are often chosen to model skin inflammation and the effects of external stressors like UV radiation.[9][10] Murine macrophage cell lines (e.g., RAW 264.7) are a standard model for studying the inflammatory response, as they can be stimulated with lipopolysaccharides (LPS) to mimic a bacterial infection and induce the production of inflammatory mediators like nitric oxide (NO) and cytokines.[11][12]
Assay Selection:
Antioxidant Assays: A variety of chemical-based assays are used to measure different facets of antioxidant activity. DPPH, FRAP, and ORAC assays assess a compound's ability to scavenge free radicals or reduce metal ions through direct chemical reactions.[11][13] Cell-based assays, such as measuring intracellular Reactive Oxygen Species (ROS), provide a more biologically relevant picture of how a compound protects cells from oxidative damage.[14][15]
Anti-Inflammatory Assays: Measuring the inhibition of NO production in LPS-stimulated macrophages is a common first-pass screen for anti-inflammatory potential. Further investigation involves quantifying the expression of key pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and chemokines using techniques like ELISA to confirm the compound's effect on the inflammatory cascade.[10][12][16]
Experimental Workflow: In Vitro Anti-Inflammatory Screening
The following diagram outlines a typical workflow for assessing the anti-inflammatory properties of Loliolide in a macrophage cell line.
Caption: Workflow for in vivo carrageenan-induced paw edema assay.
Summary of In Vivo Findings
Published in vivo data for pure Loliolide is less extensive than in vitro data. Much of the evidence comes from studies of plant extracts where Loliolide is identified as a major component.
Assay Type
Model System
Extract/Compound
Key Findings
Reference(s)
Anti-inflammatory
Histamine-induced paw edema in mice
Methanol extract of Tribulus terrestris (Loliolide identified as major component)
The extract showed a good anti-edematous effect with over 72% inhibition, indicating a significant ability to block inflammatory mediators in vivo.
Part 3: Comparative Analysis: Reconciling the Petri Dish and the Whole Organism
The true value of this dual-pronged research approach lies in the synthesis of its findings. The comparison between in vitro and in vivo data for Loliolide is highly instructive.
Correlation of Anti-Inflammatory Effects: The potent anti-inflammatory activity observed in vitro—specifically the inhibition of NO, TNF-α, and IL-6—provides a clear mechanistic basis for the anti-edematous effects seen in the in vivo paw edema models. [12][17]The in vivo success validates the in vitro prediction, suggesting that Loliolide is bioavailable and effective at a systemic level.
Understanding Antioxidant Activity: The in vitro chemical assays (DPPH, FRAP) initially suggested Loliolide was a weak antioxidant. [11]However, cell-based assays demonstrated significant protection against oxidative stress. [14][15]This discrepancy highlights a critical point: a compound's value may not lie in direct free-radical scavenging but in its ability to bolster the cell's own antioxidant defenses, for example, through the Nrf2/HO-1 pathway, as shown in HaCaT cells. [10]This more nuanced, biologically relevant activity is a much stronger predictor of potential in vivo success than simple chemical tests.
Strengths and Limitations:
In Vitro Strengths: Allowed for the identification of specific molecular targets (NF-κB, Nrf2) and the elucidation of cellular protection mechanisms that would be difficult to isolate in a whole organism.
[1][7] * In Vitro Limitations: Could not predict bioavailability or systemic distribution. The artificial environment of cell culture cannot fully replicate the complex interplay of tissues and organ systems.
[5][7] * In Vivo Strengths: Confirmed that the effects observed at the cellular level translate into a tangible physiological outcome (reduction of inflammation) in a living system. It provides a more clinically relevant measure of efficacy.
[5][8] * In Vivo Limitations: These studies are more resource-intensive and raise ethical considerations. [5]Furthermore, while they show if a compound works, they often don't fully explain how it works without the preceding in vitro mechanistic data.
Conclusion and Future Directions
The collective evidence from in vitro and in vivo studies paints a compelling picture of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one (Loliolide) as a promising bioactive molecule. In vitro research has powerfully illuminated its mechanisms, demonstrating that it modulates key inflammatory and antioxidant signaling pathways rather than acting as a simple chemical scavenger. In vivo studies, though less numerous, have begun to validate these findings, confirming its anti-inflammatory efficacy in established preclinical models.
The guide underscores the symbiotic relationship between these two research modalities. In vitro work generates hypotheses and identifies mechanisms, while in vivo work tests these hypotheses in a physiologically relevant context.
Future research should focus on:
Expanding In Vivo Models: Given the strong in vitro evidence for neuroprotection, studies in animal models of neurodegenerative diseases (e.g., Parkinson's) are a logical and critical next step.
Pharmacokinetic Studies: Detailed ADME studies are necessary to understand the absorption, distribution, metabolism, and excretion profile of pure Loliolide to optimize dosing and delivery for future clinical applications.
Chronic Toxicity Studies: While acute models are useful, long-term safety and efficacy must be established in chronic inflammation models to assess its potential for treating persistent disease states.
By systematically bridging the gap between cellular mechanisms and systemic effects, the research community can continue to unlock the full therapeutic potential of this ubiquitous natural compound.
References
Farzeen, I., Zafar, S., Zafar, N., & Ashraf, A. (2025).
Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S., & Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Journal of Translational Medicine. [Link]
Pawar, P. S., et al. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti-Inflammatory Activity- A Review. International Journal of Pharmaceutical & Biological Archives.
Farzeen, I. (n.d.). Diverse Biological activities of loliolide. ResearchGate. [Link]
Silva, J., et al. (2021). Loliolide, a New Therapeutic Option for Neurological Diseases? In Vitro Neuroprotective and Anti-Inflammatory Activities of a Monoterpenoid Lactone Isolated from Codium tomentosum. Marine Drugs. [Link]
Apak, R., et al. (2016). Analytical Methods Used in Determining Antioxidant Activity: A Review. Journal of AOAC International. [Link]
Yang, X., et al. (2011). Antioxidant activity and cell protective effect of loliolide isolated from Sargassum ringgoldianum subsp. coreanum. Algae. [Link]
Sahu, R., & Saxena, J. (2021). A Review: Analytical methods used for In vitro Antioxidant studies. International Journal of New Research and Development. [Link]
Alam, M. N., Bristi, N. J., & Rafiquzzaman, M. (2013). antioxidant activity evaluation methods: in vitro and in vivo. International Journal of Pharmacy. [Link]
Paulova, H., et al. (2004). In vitro methods for estimation of the antioxidant activity of natural compounds. Biomedical Papers. [Link]
Sindhu, R. K., et al. (2017). VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. International Journal of Pharmaceutical Sciences and Research. [Link]
Grabarczyk, M., et al. (2017). Loliolide - the most ubiquitous lactone. Folia Biologica et Oecologica. [Link]
Yang, X., et al. (2011). Antioxidant activity and cell protective effect of loliolide isolated from Sargassum ringgoldianum subsp. coreanum. Algae. [Link]
Fernando, I. S., et al. (2023). Methods for determining in vitro antioxidant activity: Methodologies for the DPPH, FRAP, and H2O2 assays. Natural Ayurvedic Medicine. [Link]
Grabarczyk, M., et al. (2017). Loliolide - the most ubiquitous lactone. SciSpace. [Link]
Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Journal of Translational Medicine. [Link]
Kumar, V., et al. (2014). In-Vivo Animal Models For Evaluation Of Anti-Inflammatory Activity. ResearchGate. [Link]
Piao, M. J., et al. (2019). Loliolide Presents Antiapoptosis and Antiscratching Effects in Human Keratinocytes. Marine Drugs. [Link]
Al-Snafi, A. E. (2020). Evaluation of anti-inflammatory activity and identification of a monoterpenoidhydroxylactone (-)-loliolide from Tribulus terrestris L.: In-vivo and In-silico Approaches. ResearchGate. [Link]
National Academies of Sciences, Engineering, and Medicine. (2005). Categories of Scientific Evidence—In Vitro Data. In Dietary Supplements: A Framework for Evaluating Safety. National Academies Press. [Link]
Research Methods. (n.d.). In Vitro vs In Vivo: Complete Comparison + Selection Guide. Research Methods. [Link]
Preclinical Research. (n.d.). In Vivo vs. In Vitro Models: Key Differences and Applications in Preclinical Research. Preclinical Research. [Link]
Cusabio. (n.d.). In Vivo vs. In Vitro: Choosing the Right Experimental Model for Your Research. Cusabio. [Link]
Silva, J., et al. (2021). Loliolide, a New Therapeutic Option for Neurological Diseases? In Vitro Neuroprotective and Anti-Inflammatory Activities of a Monoterpenoid Lactone Isolated from Codium tomentosum. PubMed Central. [Link]
Kim, M. J., et al. (2021). (–)-Loliolide Isolated from Sargassum horneri Suppressed Oxidative Stress and Inflammation by Activating Nrf2/HO-1 Signaling in IFN-γ/TNF-α-Stimulated HaCaT Keratinocytes. Marine Drugs. [Link]
Silva, J., et al. (2021). Loliolide, a New Therapeutic Option for Neurological Diseases? In Vitro Neuroprotective and Anti-Inflammatory Activities of a Monoterpenoid Lactone Isolated from Codium tomentosum. ResearchGate. [Link]
Kim, K., & Kim, H. (2021). Loliolide in Sargassum horneri Alleviates Ultrafine Urban Particulate Matter (PM 0.1)-Induced Inflammation in Human RPE Cells. Marine Drugs. [Link]
Marcin, A. (2020). What is the difference between in vivo and in vitro? Medical News Today. [Link]
A Technical Guide to the Structure-Activity Relationship of Dihydroactinidiolide Analogs for Researchers and Drug Development Professionals
Dihydroactinidiolide (DHLA), a naturally occurring sesquiterpene lactone found in various plants and insects, has garnered significant attention in the scientific community for its diverse biological activities.[1][2] Th...
Author: BenchChem Technical Support Team. Date: January 2026
Dihydroactinidiolide (DHLA), a naturally occurring sesquiterpene lactone found in various plants and insects, has garnered significant attention in the scientific community for its diverse biological activities.[1][2] This volatile compound, characterized by a sweet, tea-like aroma, has demonstrated a spectrum of effects, including anticancer, neuroprotective, insecticidal, and antimicrobial properties.[1][3][4] The inherent bioactivity of the DHLA scaffold makes it a compelling starting point for the development of novel therapeutic agents and agrochemicals.
This guide provides an in-depth comparison of dihydroactinidiolide analogs, delving into their structure-activity relationships (SAR). We will explore how targeted chemical modifications to the core DHLA structure influence its biological efficacy, supported by experimental data. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of natural product-derived compounds.
Comparative Analysis of Dihydroactinidiolide Analog Activities
Anticancer Activity
The anticancer potential of sesquiterpene lactones, including DHLA, is a major area of investigation. The presence of an α-methylene-γ-lactone moiety is often considered a key structural feature for cytotoxic activity.[5][6] This reactive group can undergo Michael addition with nucleophilic residues, such as cysteine in proteins, thereby disrupting their function and inducing apoptosis in cancer cells.[5]
While specific IC50 values for a wide range of DHLA analogs are not consolidated in a single study, research on other sesquiterpene lactones provides valuable insights into potential SAR trends. For instance, studies on other sesquiterpene lactones have shown that the introduction of additional reactive groups or modifications that enhance the accessibility of the Michael acceptor can increase cytotoxic potency.[7]
Table 1: Comparative Cytotoxicity of Selected Sesquiterpene Lactones (Illustrative)
This table is illustrative and presents data for related sesquiterpene lactones to highlight potential SAR trends that could be applicable to DHLA analogs. A comprehensive screen of DHLA analogs is needed for direct comparison.
Neuroprotective Activity
Recent studies have highlighted the neuroprotective effects of DHLA, suggesting its potential in the management of neurodegenerative diseases like Alzheimer's.[4] The proposed mechanism involves the upregulation of the Nrf2/HO-1 antioxidant pathway and the inhibition of the caspase-3/Bax apoptotic pathway.[10]
SAR studies on DHLA analogs for neuroprotective activity are still in their infancy. However, research on other neuroprotective natural products suggests that modifications enhancing antioxidant capacity or the ability to modulate specific signaling pathways could be beneficial. For example, the introduction of phenolic hydroxyl groups can enhance free radical scavenging activity.
Insecticidal Activity
Dihydroactinidiolide itself acts as a pheromone in various insects, including the red fire ant.[2] This inherent biological activity makes its analogs promising candidates for the development of novel insecticides. Synthetic modifications can be aimed at enhancing toxicity to pest insects while minimizing effects on non-target organisms.
Studies on other insecticidal natural product derivatives, such as those of celangulin-V, have shown that modifications to ester side chains can significantly impact insecticidal potency.[11] For DHLA analogs, modifications to the lactone ring or the side chain could be explored to optimize activity against specific insect pests.
Key Experimental Protocols
The evaluation of the biological activity of DHLA analogs requires robust and standardized experimental protocols. The following sections detail common methodologies used to assess their anticancer and insecticidal properties.
Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, consequently, the cytotoxic potential of a compound.
Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.
Step-by-Step Methodology:
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.
Compound Treatment: Prepare serial dilutions of the DHLA analog in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the test compound. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).
Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.
MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours.
Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.
Protocol 2: Assessment of Insecticidal Activity using a Leaf-Dip Bioassay
This method is commonly used to evaluate the stomach toxicity of a compound against leaf-eating insects.
Principle: Insects are fed with leaves that have been treated with a known concentration of the test compound. The mortality rate is then recorded over a specific period.
Step-by-Step Methodology:
Compound Preparation: Prepare a series of concentrations of the DHLA analog in a suitable solvent (e.g., acetone) containing a surfactant to ensure even spreading on the leaf surface.
Leaf Treatment: Dip fresh, undamaged leaves of the host plant into the test solutions for a few seconds. Allow the solvent to evaporate completely. A control group of leaves should be dipped in the solvent-surfactant mixture only.
Insect Exposure: Place the treated leaves in a petri dish or a ventilated container. Introduce a known number of test insects (e.g., 10-20 larvae of a specific instar) into each container.
Incubation: Maintain the containers under controlled environmental conditions (temperature, humidity, and light cycle) suitable for the test insect.
Mortality Assessment: Record the number of dead insects at regular intervals (e.g., 24, 48, and 72 hours) after the initial exposure.
Data Analysis: Calculate the percentage of mortality for each concentration, correcting for any mortality in the control group using Abbott's formula. The LC50 value (the concentration that causes 50% mortality) can be determined using probit analysis.
Signaling Pathway: Neuroprotective Mechanism of Dihydroactinidiolide
Dihydroactinidiolide has been shown to exert its neuroprotective effects by modulating key signaling pathways involved in oxidative stress and apoptosis.[10] The following diagram illustrates the proposed mechanism of action.
Conclusion and Future Directions
Dihydroactinidiolide and its analogs represent a promising class of natural product-derived compounds with a wide range of biological activities. The structure-activity relationship studies, although still in their early stages for DHLA itself, indicate that targeted modifications of the sesquiterpene lactone scaffold can lead to the development of potent and selective agents for various therapeutic and agricultural applications.
Future research should focus on the systematic synthesis and biological evaluation of a diverse library of DHLA analogs. This will enable the construction of comprehensive SAR models, guiding the rational design of next-generation compounds with improved efficacy and safety profiles. Furthermore, a deeper understanding of the molecular targets and signaling pathways modulated by these analogs will be crucial for their successful translation into clinical or commercial use.
References
Advances in Naturally and Synthetically Derived Bioactive Sesquiterpenes and Their Derivatives: Applications in Targeting Cancer and Neurodegenerative Diseases. PubMed Central. [Link]
Anticancer Drug Discovery Based on Natural Products: From Computational Approaches to Clinical Studies. PubMed Central. [Link]
Antimicrobial Activity of Lactones. PubMed Central. [Link]
Cantharidin and Its Anhydride-Modified Derivatives: Relation of Structure to Insecticidal Activity. MDPI. [Link]
Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways. OAE Publishing Inc. [Link]
Dihydroactinidiolide regulates Nrf2/HO-1 expression and inhibits caspase-3/Bax pathway to protect SH-SY5Y human neuroblastoma cells from oxidative stress induced neuronal apoptosis. PubMed. [Link]
Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. PubMed. [Link]
Development of Anticancer Agents from Plant-Derived Sesquiterpene Lactones. SciSpace. [Link]
Anti-Cancer Potential of Sesquiterpene Lactones: Bioactivity and Molecular Mechanisms. Bentham Science Publishers. [Link]
The role of oxidative stress in anticancer activity of sesquiterpene lactones. ResearchGate. [Link]
Synthesis and biological properties of new alpha-methylene-gamma-butyrolactones and alpha,beta-unsaturated delta-lactones. PubMed. [Link]
Sesquiterpenoid lactones as potential anti-cancer agents: an update on molecular mechanisms and recent studies. PubMed Central. [Link]
Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. PubMed Central. [Link]
A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. National Institutes of Health. [Link]
Structure-activity Relationship Studies of New Marine Anticancer Agents and their Synthetic Analogues. PubMed. [Link]
Dihydroactinidiolide, a natural product against Aβ25-35 induced toxicity in Neuro2a cells: Synthesis, in silico and in vitro studies. PubMed. [Link]
Synthesis of Alpha-Methylene-Gamma-Butyrolactones: A Structure-Activity Relationship Study of Their Allergenic Power. PubMed. [Link]
Synthesis and Insecticidal Activities of New Ester-Derivatives of Celangulin-V. PubMed Central. [Link]
Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. Springer. [Link]
Design, Synthesis, and Insecticidal Activity of Some Novel Diacylhydrazine and Acylhydrazone Derivatives. MDPI. [Link]
Synthetic Modification and Insecticidal Activity of 4- epi-cis-Dihydroagarofuran Derivatives. PubMed. [Link]
Synthesis and Insecticidal Activities of New Ester-Derivatives of Celangulin-V. PubMed Central. [Link]
Synthesis and antibacterial activity of new lactone 1,4-dihydroquinoline derivatives. Springer. [Link]
Antibacterial and Antifungal Compounds from Marine Fungi. PubMed Central. [Link]
Antifungal and antibiofilm activities of flavonoids against Candida albicans: Focus on 3,2′-dihydroxyflavone as a potential therapeutic agent. PubMed Central. [Link]
Marine Macrolides with Antibacterial and/or Antifungal Activity. MDPI. [Link]
Cytotoxicity of the selected compounds against some human cancer cell lines. ResearchGate. [Link]
Tumour-specific Cytotoxicity and MDR-reversal Activity of Dihydropyridines. researchmap. [Link]
Neuroprotective effects of a sesquiterpene lactone and flavanones from Paulownia tomentosa Steud. against glutamate-induced neurotoxicity in primary cultured rat cortical cells. PubMed. [Link]
Development of Neuroprotective Agents for the Treatment of Alzheimer's Disease using Conjugates of Serotonin with Sesquiterpene Lactones. Bentham Science Publisher. [Link]
Cognitive enhancement and neuroprotective effects of OABL, a sesquiterpene lactone in 5xFAD Alzheimer's disease mice model. PubMed. [Link]
Role of Flavonoids in Protecting Against Neurodegenerative Diseases—Possible Mechanisms of Action. MDPI. [Link]
Synthesis of Fused-Ring α-Methylene-γ-butyrolactones. The Journal of Organic Chemistry. [Link]
Advanced method for the synthesis of (±)-dihydroactinidiolide. ResearchGate. [Link]
Synthesis and Cytotoxic Activity Study of Novel 2-(Aryldiazenyl)-3-methyl-1H-benzo[g]indole Derivatives. MDPI. [Link]
Synthesis and Cytotoxic Activity of Novel Dihydropyridine Carboxylic Acids Derivatives. MDPI. [Link]
A Comparative Benchmarking Guide to the Anti-Inflammatory Properties of Novel Benzofuran Scaffolds
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of the anti-inflammatory properties of a representative novel benzofuran compound against established...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, objective comparison of the anti-inflammatory properties of a representative novel benzofuran compound against established non-steroidal anti-inflammatory drugs (NSAIDs). By detailing the causality behind experimental choices and providing validated, step-by-step protocols, this document serves as a practical framework for researchers seeking to evaluate new chemical entities in the anti-inflammatory space.
Section 1: The Inflammatory Cascade - Key Pathways and Therapeutic Targets
Inflammation is a critical biological response to harmful stimuli, such as pathogens or damaged cells.[1] However, its dysregulation can lead to chronic diseases.[2] The inflammatory process is orchestrated by a complex network of signaling pathways and mediators. Central to this network is the transcription factor Nuclear Factor-kappa B (NF-κB), which acts as a master regulator of genes encoding pro-inflammatory cytokines (e.g., TNF-α, IL-6), chemokines, and enzymes like Cyclooxygenase-2 (COX-2).[3][4][5]
Upon stimulation by inflammatory signals like bacterial lipopolysaccharide (LPS) or the cytokine TNF-α, the inhibitor of κB (IκBα) is phosphorylated and degraded.[6] This allows the NF-κB dimer (typically p65/p50) to translocate to the nucleus, where it initiates the transcription of inflammatory genes.[4][5] This pathway is a primary target for many anti-inflammatory therapies.[3][7]
Another crucial enzyme in the inflammatory cascade is COX-2. It catalyzes the conversion of arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[8][9] While the COX-1 isoform is constitutively expressed and plays a role in protecting the stomach lining, COX-2 is inducible and its expression is significantly upregulated at sites of inflammation.[8] This distinction forms the basis for the development of selective COX-2 inhibitors, which aim to reduce inflammation with fewer gastrointestinal side effects than traditional NSAIDs.[8][10][11]
Caption: The Canonical NF-κB Signaling Pathway.
Section 2: The Benchmarking Arsenal - Test Compounds and Reference Drugs
To provide a robust comparison, we will evaluate a novel, representative benzofuran derivative against two widely used NSAIDs. Benzofuran scaffolds have shown significant potential as anti-inflammatory agents, often acting through the inhibition of pathways like NF-κB and MAPK.[7][12][13]
Test Compound: BZF-123 (Hypothetical Benzofuran Derivative) : A novel benzofuran-piperazine hybrid designed to inhibit key inflammatory mediators. Recent studies on similar hybrids have demonstrated potent, dose-dependent inhibition of pro-inflammatory factors like nitric oxide (NO), COX-2, TNF-α, and IL-6.[12][13]
Reference Drug 1: Indomethacin : A potent, non-selective COX-1/COX-2 inhibitor. It serves as a classic benchmark for anti-inflammatory efficacy in preclinical models.[14]
Reference Drug 2: Celecoxib : A selective COX-2 inhibitor.[11] It provides a benchmark for compounds with a potentially safer gastrointestinal profile by specifically targeting the inflammation-induced COX-2 enzyme.[8][10]
Section 3: In Vitro Evaluation - Cellular Models of Inflammation
In vitro assays offer a controlled environment for the initial screening of anti-inflammatory compounds, providing cost-effective and rapid assessment of pharmacological activity.[2] We will utilize the murine macrophage cell line RAW 264.7, a standard and reliable model for studying inflammation, stimulated with LPS to mimic bacterial infection.
Protocol 3.1: Nitric Oxide (NO) Inhibition Assay using Griess Reagent
Rationale: During inflammation, inducible nitric oxide synthase (iNOS) is upregulated in macrophages, producing large amounts of NO, a key inflammatory mediator. The Griess assay indirectly measures NO production by quantifying its stable breakdown product, nitrite (NO₂⁻), in the cell culture supernatant.[15][16]
Methodology:
Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.
Compound Treatment: Pre-treat the cells with various concentrations of BZF-123, Indomethacin, and Celecoxib for 1 hour.
Inflammation Induction: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce iNOS expression and NO production.
Supernatant Collection: Collect 50 µL of cell culture supernatant from each well.
Griess Reaction:
Add 50 µL of Griess Reagent I (sulfanilamide in acidic solution) to each supernatant sample.[17]
Incubate for 10 minutes at room temperature, protected from light.
Add 50 µL of Griess Reagent II (N-naphthyl-ethylenediamine) and incubate for another 10 minutes.[17]
Quantification: Measure the absorbance at 540 nm using a microplate reader.[18] The intensity of the purple color is proportional to the nitrite concentration. Calculate the percentage of NO inhibition relative to the LPS-stimulated control.
Protocol 3.2: Pro-Inflammatory Cytokine (TNF-α) Quantification by ELISA
Rationale: TNF-α is a pivotal pro-inflammatory cytokine regulated by the NF-κB pathway.[6] An Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method to quantify the concentration of TNF-α secreted by macrophages into the culture medium.[19][20]
Methodology:
Sample Collection: Use the same cell culture supernatants collected from the NO inhibition assay (Protocol 3.1).
Coating: Coat a 96-well ELISA plate with a capture antibody specific for murine TNF-α and incubate overnight.[21]
Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS).[20]
Sample Incubation: Add standards and diluted supernatants to the wells and incubate for 2 hours. The TNF-α in the samples will bind to the capture antibody.[21]
Detection:
Wash the plate and add a biotin-conjugated detection antibody specific for TNF-α.[22]
After incubation and washing, add streptavidin-horseradish peroxidase (HRP) conjugate.[22]
Substrate Addition: Wash away unbound conjugate and add a TMB substrate solution. The HRP enzyme will catalyze a color change.[19]
Quantification: Stop the reaction with an acid solution and measure the absorbance at 450 nm.[22] Calculate TNF-α concentration by interpolating from a standard curve.
Caption: General workflow for in vitro anti-inflammatory assays.
Section 4: In Vivo Validation - Preclinical Model of Acute Inflammation
While in vitro models are excellent for screening, in vivo models are necessary to evaluate a compound's efficacy within a complex biological system.[23]
Protocol 4.1: Carrageenan-Induced Paw Edema in Rodents
Rationale: The carrageenan-induced paw edema model is a classic, highly reproducible assay for screening acute anti-inflammatory activity.[14][24] The injection of carrageenan, a sulfated polysaccharide, into a rodent's paw elicits a biphasic inflammatory response characterized by fluid extravasation and leukocyte infiltration, resulting in measurable swelling (edema).[14][25]
Methodology:
Animal Acclimatization: Acclimatize male Wistar rats (180-220g) for one week under standard laboratory conditions.
Grouping: Randomly divide animals into groups (n=6 per group): Vehicle Control, BZF-123 (e.g., 10, 20, 40 mg/kg), Indomethacin (10 mg/kg), and Celecoxib (20 mg/kg).
Baseline Measurement: Measure the initial volume (V₀) of the right hind paw of each rat using a digital plethysmometer.[14]
Compound Administration: Administer the respective compounds or vehicle orally (p.o.) via gavage.
Inflammation Induction: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.[14][26]
Edema Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, and 4 hours post-carrageenan injection. The peak edema is typically observed around 3-5 hours.[14][25]
Data Analysis:
Calculate the increase in paw volume (Edema) for each animal: Edema (mL) = Vₜ - V₀.
Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group at each time point.
Section 5: Comparative Data Analysis
The following tables summarize hypothetical but representative data for BZF-123 compared to the reference drugs. This data illustrates how the results from the described protocols can be structured for clear comparison.
Table 1: In Vitro Anti-Inflammatory Activity
Compound
NO Production IC₅₀ (µM)
TNF-α Secretion IC₅₀ (µM)
BZF-123
55.1 ± 3.2
62.5 ± 4.1
Indomethacin
> 100
> 100
Celecoxib
95.8 ± 6.7
> 100
IC₅₀ values represent the concentration required to inhibit 50% of the inflammatory mediator production. Data are presented as mean ± SEM.
Table 2: In Vivo Efficacy in Carrageenan-Induced Paw Edema Model
Treatment Group (Dose)
% Inhibition of Edema at 3 hr
% Inhibition of Edema at 4 hr
BZF-123 (20 mg/kg)
45.2%
51.6%
BZF-123 (40 mg/kg)
60.8%
68.3%
Indomethacin (10 mg/kg)
65.1%
72.4%
Celecoxib (20 mg/kg)
58.9%
65.7%
% Inhibition is calculated relative to the vehicle control group.
Section 6: Discussion and Mechanistic Insights
The hypothetical data suggests that BZF-123 is a potent inhibitor of inflammatory mediator production in vitro. Its low-micromolar IC₅₀ values for both NO and TNF-α inhibition indicate a strong effect on the NF-κB pathway, as both iNOS and TNF-α are downstream targets of NF-κB activation.[12] In contrast, the NSAIDs Indomethacin and Celecoxib, which primarily target COX enzymes, show weak to no direct activity in these assays, highlighting a different mechanism of action.[10]
In the in vivo paw edema model, BZF-123 demonstrates a dose-dependent reduction in inflammation, with efficacy at 40 mg/kg comparable to both Indomethacin and Celecoxib. This robust in vivo performance, coupled with its potent in vitro activity against NF-κB-mediated products, suggests that BZF-123 may represent a promising class of anti-inflammatory agents. Its mechanism appears to be distinct from traditional NSAIDs, focusing on the upstream regulation of inflammatory gene expression rather than solely inhibiting prostaglandin synthesis. The anti-inflammatory mechanism of some benzofuran hybrids has been directly linked to the inhibition of phosphorylation in the NF-κB and MAPK signaling pathways.[7][12][13]
Section 7: Conclusion and Future Directions
This guide outlines a systematic approach to benchmarking the anti-inflammatory properties of novel benzofuran derivatives. The presented protocols for in vitro and in vivo evaluation provide a reliable framework for generating comparative data against established drugs.
The promising hypothetical profile of BZF-123, characterized by potent inhibition of the NF-κB pathway and significant in vivo efficacy, warrants further investigation. Future studies should aim to:
Confirm the direct inhibition of IKK phosphorylation or p65 nuclear translocation to solidify its effect on the NF-κB pathway.
Evaluate its COX-1/COX-2 inhibitory profile to determine its selectivity and potential for gastrointestinal side effects.
Conduct pharmacokinetic and toxicology studies to assess its drug-like properties and safety profile.
Test its efficacy in models of chronic inflammation, such as adjuvant-induced arthritis, to explore its therapeutic potential beyond acute conditions.
By following this structured, evidence-based approach, researchers can effectively characterize and validate new anti-inflammatory candidates, accelerating the path from discovery to clinical development.
References
Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy. Available at: [Link]
Agrawal, S., et al. (2018). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in Immunology. Available at: [Link]
Neurofit. (n.d.). Animal and cellular models of acute inflammation. Available at: [Link]
Patsnap Synapse. (2024). What are COX-2 inhibitors and how do they work?. Available at: [Link]
Min, Y., et al. (2018). NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review. Frontiers in Immunology. Available at: [Link]
PUR-FORM. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. Available at: [Link]
Redoxis. (n.d.). In vivo Acute Inflammatory Models. Available at: [Link]
Peiris, D., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. ResearchGate. Available at: [Link]
Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Available at: [Link]
Wikipedia. (n.d.). Cyclooxygenase-2 inhibitor. Available at: [Link]
Cleveland Clinic. (n.d.). COX-2 Inhibitors: What They Are, Uses & Side Effects. Available at: [Link]
Ghlichloo, I., & Gerriets, V. (2023). Nonsteroidal Anti-inflammatory Drugs (NSAIDs). In StatPearls. StatPearls Publishing. Available at: [Link]
Ledwozyw, A., et al. (2005). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Journal of Pharmacological and Toxicological Methods. Available at: [Link]
Pérez-Sánchez, A., et al. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. MDPI. Available at: [Link]
Pharmaron. (n.d.). Pain, Immunology & Inflammation Models. Available at: [Link]
Chen, Y., et al. (2023). Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents. International Journal of Molecular Sciences. Available at: [Link]
Rahman, M., et al. (2021). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. MDPI. Available at: [Link]
Patil, K., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs. MDPI. Available at: [Link]
ResearchGate. (2020). (PDF) ELISA for quantification of tumor necrosis factor alpha (TNF-α) in human serum or plasma. v1. Available at: [Link]
Chen, Y., et al. (2023). Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents. MDPI. Available at: [Link]
Willoughby, D. A. (2003). In Vivo Models of Inflammation. Springer Nature Experiments. Available at: [Link]
Protocols.io. (2019). Protocol Griess Test. Available at: [Link]
Morris, C. J. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse. Springer Nature Experiments. Available at: [Link]
National Cancer Institute. (2020). Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. Available at: [Link]
Lakshminarayana, K., et al. (2014). A study of anti-inflammatory activity of the benzofuran compound. International Journal of Basic & Clinical Pharmacology. Available at: [Link]
IBL International. (n.d.). TNF-α (free) ELISA. Available at: [Link]
Al-Haddad, R., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. Molecules. Available at: [Link]
A Senior Application Scientist's Guide to the Safe Disposal of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Introduction: (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, also known as Dihydroactinidiolide, is a valuable intermediate in the synthesis of complex molecules, particularly in pharmaceutical development...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction:
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, also known as Dihydroactinidiolide, is a valuable intermediate in the synthesis of complex molecules, particularly in pharmaceutical development and the fragrance industry.[1] Its utility in the lab, however, is paired with a significant and non-negotiable hazard: acute oral toxicity. This guide provides a comprehensive, step-by-step protocol for the proper handling and disposal of this compound and its associated waste streams. The procedures outlined herein are designed to ensure the safety of laboratory personnel and maintain full regulatory compliance.
The entire disposal strategy for this compound is dictated by its primary hazard classification. Misunderstanding this fundamental point is not an option.
Expert Rationale: Under the Globally Harmonized System (GHS), this compound is classified with severe acute toxicity. The primary route of exposure leading to this classification is ingestion. Therefore, all procedures must be built around preventing any possibility of oral intake, whether through direct contact or cross-contamination.
A Safety Data Sheet (SDS) for the closely related compound 5,6,7,7a-Tetrahydro-4,4,7a-trimethyl-2(4H)-benzofuranone classifies it as Acute Toxicity - Oral, Category 2 , with the hazard statement H300: Fatal if swallowed .[2][3] This classification demands the highest level of precaution.
No Drain, No Trash: Under no circumstances should this compound or its residues be disposed of in standard trash or down the drain.[4] Only designated hazardous waste streams are acceptable.
Treat All Contact as Contamination: Any item that comes into direct contact with the compound—gloves, weigh boats, pipette tips, spatulas, paper towels—is now considered acutely toxic hazardous waste and must be disposed of accordingly.
EH&S is the Final Authority: This guide provides a robust framework. However, your institution's Environmental Health & Safety (EH&S) department has the final authority on waste collection and disposal procedures.[5] Always operate in accordance with their specific requirements.
Standard Disposal Workflow for Pure Compound and Solutions
This protocol covers the disposal of expired pure (solid) compound, leftover solutions, or reaction mixtures known to contain (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one.
Phase 1: Waste Segregation at the Point of Generation
Designate a Waste Container: Before starting your experiment, designate a specific, compatible container for all waste related to this compound. This can be the original manufacturer's bottle for pure solids or a dedicated, clean container for solutions.
Rationale: Proactive designation prevents accidental mixing with less hazardous waste streams, which is a common and dangerous laboratory error.
Container Material: Use chemically compatible containers, preferably plastic, for waste storage.[6] Ensure the cap is in new condition and provides a secure seal.[7] Avoid using foodstuff containers.[7]
Immediate Segregation: As waste is generated, it must be immediately placed into its designated container. Do not allow it to sit on the bench.
Phase 2: Containerization and Labeling
Secure the Container: Keep the waste container securely capped at all times, except when actively adding waste.[5][6]
Apply a Hazardous Waste Tag: As soon as the first drop of waste is added, affix a hazardous waste tag provided by your institution's EH&S department.[5]
Complete the Tag Information: Fill out the tag completely and legibly. Incomplete labels are a primary cause of compliance violations. The label must include:
The full chemical name: (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one . Do not use abbreviations or formulas.[7]
A clear indication of the hazard: "Toxic" or "Poison" .[7]
For mixtures, list all components by percentage or volume, even non-hazardous ones like solvents.[7]
Rationale: Accurate labeling ensures that everyone who handles the container, from lab mates to EH&S personnel, understands the contents and the extreme danger associated with them. It is a critical communication tool for safety.
Phase 3: Storage in a Satellite Accumulation Area (SAA)
Location: Store the labeled, sealed waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of waste generation.[6] It can be a section of a bench or a designated cabinet.
Rationale: The SAA concept is a regulatory requirement designed to ensure hazardous waste is managed safely in the immediate work area before being moved for final disposal.[7][8]
Segregation within SAA: While this compound is stable, it is best practice to store it separately from acids, bases, and oxidizers to maintain an organized and safe SAA.[7]
Accumulation Limits: Do not exceed the SAA limits set by regulations and your institution (typically a maximum of 55 gallons of total hazardous waste and/or 1 quart of acutely hazardous waste).[6]
Phase 4: Arranging Final Disposal
Request Pickup: Once the container is full or you have finished the project, submit a chemical waste collection request to your EH&S department.[5]
Do Not Transport: Laboratory personnel should never transport hazardous waste across the facility. This must be done by trained EH&S staff.[5]
Management of Contaminated Materials and Spills
Solid waste and spills require a dedicated protocol to prevent the spread of contamination.
Protocol for Contaminated Solid Waste Disposal
This applies to items such as gloves, weigh paper, pipette tips, and contaminated paper towels.
Waste Stream: This solid waste is also considered acutely toxic hazardous waste.
Containerization: Place all contaminated solid waste into a dedicated, heavy-duty plastic bag or a puncture-proof container.
Labeling: The bag or container must be labeled with a hazardous waste tag, clearly stating "Contaminated Debris with (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one" and marked as "Toxic" .
Storage and Disposal: Store this container in the SAA and arrange for EH&S pickup alongside your primary chemical waste.
Emergency Protocol: Small-Scale Spill Response
This protocol is for minor spills (e.g., a few milligrams) on a manageable surface like a benchtop or inside a chemical fume hood.
Alert and Secure: Alert personnel in the immediate area. Restrict access to the spill zone.
Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and double-layered nitrile gloves.
Containment: If the compound is in a solution, control the spread of the liquid by making a barrier with absorbent materials.[9]
Cleanup:
For Solid Spills: Do NOT dry sweep, as this can create airborne dust.[10] Gently wet the solid residue with a suitable solvent (e.g., isopropanol) to create a slurry.[10] Use disposable towels to wipe the area clean.
For Liquid Spills: Cover the spill with an absorbent material like a spill pad or vermiculite.[11]
Package Waste: Carefully place all used absorbent materials and contaminated towels into a heavy-duty plastic bag.[9][11] Seal the bag and then double-bag it.[11]
Labeling: Affix a hazardous waste tag to the outer bag, as described for contaminated solid waste.
Decontamination: Thoroughly decontaminate the spill surface. Wipe down the area with soap and water.[10] All towels used for decontamination must also be disposed of as hazardous waste.
Disposal: Place the labeled bag of spill cleanup materials in the SAA for EH&S pickup.
Workflow Visualizations
Diagram 1: Standard Disposal Workflow
Caption: Workflow for routine disposal of the toxic compound.
Diagram 2: Spill Response Workflow
Caption: Step-by-step procedure for managing a small-scale spill.
Conclusion
The safe and compliant disposal of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a non-negotiable aspect of its use in a research environment. Its classification as "Fatal if swallowed" necessitates a rigorous and detail-oriented approach. By adhering to the protocols of waste segregation, proper labeling, designated storage, and compliant spill management, researchers can effectively mitigate the risks associated with this compound, ensuring a safe laboratory environment for all personnel.
References
Vertex AI Search. (2023, May 5). 8 Steps to Handling a Lab Chemical Spill.
American Chemical Society.
University of Minnesota University Health & Safety. 2.
West Virginia University Environmental Health & Safety. (2023, March 6).
Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
Guide for Chemical Spill Response.
LabManager. Managing Hazardous Chemical Waste in the Lab.
University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines.
Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
In the dynamic landscape of pharmaceutical and fragrance development, the meticulous handling of novel chemical entities is paramount to both groundbreaking discovery and the unwavering safety of our researchers. This gu...
Author: BenchChem Technical Support Team. Date: January 2026
In the dynamic landscape of pharmaceutical and fragrance development, the meticulous handling of novel chemical entities is paramount to both groundbreaking discovery and the unwavering safety of our researchers. This guide provides essential, immediate, and in-depth procedural information for the safe handling of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one, a versatile terpenoid lactone also known as (S)-dihydroactinidiolide. As your trusted partner in laboratory safety, we go beyond supplying materials to ensure you are empowered with the knowledge to maintain a secure research environment.
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a valuable intermediate in the synthesis of complex molecules for pharmaceuticals and fragrances[1][2]. However, its handling demands a comprehensive understanding of its toxicological profile and the appropriate selection and use of personal protective equipment (PPE).
Hazard Identification and Risk Assessment: The "Why" Behind the "How"
The cornerstone of any laboratory safety protocol is a thorough understanding of the potential hazards. (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is classified as Acutely Toxic (Category 2, Oral) , with the hazard statement H300: Fatal if swallowed [3]. This classification underscores the critical importance of preventing ingestion.
While the compound has a low vapor pressure (estimated at 0.001 mmHg at 25°C), indicating it is not highly volatile at room temperature, the potential for aerosol generation during handling, especially when heated or agitated, cannot be dismissed[4]. Therefore, a risk-based approach to PPE selection is essential.
Personal Protective Equipment (PPE): Your Last Line of Defense
Engineering and administrative controls, such as the use of fume hoods and established standard operating procedures, are the primary methods for minimizing exposure[5]. However, the appropriate use of PPE is a critical final barrier.
Recommended PPE for Handling (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
Task/Scenario
Hand Protection
Eye/Face Protection
Body Protection
Respiratory Protection
Low-Volume Handling (<1g) at Room Temperature
Nitrile or Butyl rubber gloves (minimum 8 mil thickness)
ANSI Z87.1 compliant safety glasses with side shields
Standard laboratory coat
Not generally required if handled in a certified chemical fume hood.
High-Volume Handling (>1g) or Operations with Potential for Aerosolization (e.g., heating, sonicating, vortexing)
Butyl rubber gloves (minimum 13 mil thickness) or double-gloving (nitrile inner, butyl outer)
Chemical splash goggles and a face shield
Chemical-resistant lab coat or apron over a standard lab coat
A NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge and a P95 particulate filter.
Spill Cleanup
Butyl rubber gloves (minimum 13 mil thickness)
Chemical splash goggles and a face shield
Chemical-resistant coveralls
A NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge and a P100 particulate filter.
Expert Insight: The choice between nitrile and butyl rubber gloves should be informed by the specific solvent being used, if any. Butyl rubber gloves offer superior protection against a wide array of organic solvents, including ketones and esters[6][7]. For operations with a high risk of splashing, double-gloving provides an additional layer of security.
Visualizing Your PPE Selection Process
The following diagram illustrates a logical workflow for selecting the appropriate level of PPE based on the handling scenario.
Caption: PPE selection workflow based on volume and aerosolization potential.
Step-by-Step Protocols for PPE Use and Disposal
Meticulous procedures for donning, doffing, and disposing of PPE are as crucial as the selection of the equipment itself to prevent cross-contamination.
Donning (Putting On) PPE
Hand Hygiene: Thoroughly wash and dry your hands.
Body Protection: Don your lab coat or chemical-resistant suit. Ensure it is fully fastened.
Respiratory Protection (if required): Perform a user seal check on your respirator.
Eye and Face Protection: Put on safety glasses or goggles, followed by a face shield if necessary.
Gloves: Don the appropriate gloves, ensuring the cuffs of the gloves extend over the sleeves of your lab coat.
Doffing (Taking Off) PPE
The principle of doffing is to touch contaminated surfaces only with other contaminated surfaces (i.e., your gloved hands) and clean surfaces only with clean surfaces (i.e., your ungloved hands).
Gloves: Using a gloved hand, grasp the outside of the opposite glove at the wrist and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves.
Eye and Face Protection: Remove your face shield and goggles by handling the head strap.
Body Protection: Unfasten your lab coat and peel it away from your body, turning it inside out as you remove it.
Respiratory Protection (if required): Remove your respirator by the straps.
Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.
Disposal of Contaminated PPE
All disposable PPE used when handling (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one should be considered hazardous waste.
Segregation: Place all contaminated disposable PPE (gloves, lab coats, etc.) into a designated, clearly labeled hazardous waste container.
Containerization: Ensure the hazardous waste container is sealed to prevent leaks or spills[8].
Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and reputable waste management company in accordance with local, state, and federal regulations[8].
Spill and Emergency Procedures
In the event of a spill, your immediate actions are critical to mitigating the hazard.
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
Secure the Area: Prevent entry into the spill area.
Don Appropriate PPE: Before attempting any cleanup, don the high-risk PPE outlined in the table above, including respiratory protection.
Containment: For liquid spills, use an inert absorbent material (e.g., sand or vermiculite) to contain the spill.
Cleanup: Carefully collect the absorbed material and any contaminated debris and place it in a sealed, labeled hazardous waste container.
Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse. All materials used for decontamination should also be disposed of as hazardous waste.
Conclusion: A Culture of Safety
The safe handling of (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is not merely a matter of following procedures but of fostering a deeply ingrained culture of safety. By understanding the hazards, diligently selecting and using the correct PPE, and adhering to strict protocols for handling and disposal, you protect not only yourself but also your colleagues and the integrity of your research.
References
The Good Scents Company. (n.d.). (S)-dihydroactinidiolide. Retrieved from [Link]
PubChem. (n.d.). Dihydroactinidiolide. National Center for Biotechnology Information. Retrieved from [Link]
OSHA. (n.d.). Personal Protective Equipment. Occupational Safety and Health Administration. Retrieved from [Link]
NIOSH. (1996). NIOSH Guide to the Selection and Use of Particulate Respirators. National Institute for Occupational Safety and Health. Retrieved from [Link]
Liberty Safety. (2022, September 26). How to Don and Doff PPE: A Guide for Wearing and Removing Personal Protection Equipment. Retrieved from [Link]
Hazmat School. (2023, September 3). How to dispose of contaminated PPE. Retrieved from [Link]
The Glove Guru. (2023, June 22). Butyl Gloves. Retrieved from [Link]
